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(-)-N-[1-(R)-Ethoxycarbonxyl-3-phenylpropyl]-L-alanine Documentation Hub

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  • Product: (-)-N-[1-(R)-Ethoxycarbonxyl-3-phenylpropyl]-L-alanine
  • CAS: 84324-12-9

Core Science & Biosynthesis

Foundational

(-)-N-[1-(R)-Ethoxycarbonxyl-3-phenylpropyl]-L-alanine chemical structure and properties

An In-depth Technical Guide to (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine (Enalapril) Authored by: A Senior Application Scientist Abstract This technical guide provides a comprehensive overview of (-)-N-[1-(R)...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine (Enalapril)

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine, commercially known as Enalapril. Enalapril is a cornerstone in cardiovascular therapy, functioning as a potent angiotensin-converting enzyme (ACE) inhibitor. This document delves into its chemical structure, physicochemical properties, mechanism of action, synthesis, and the analytical methodologies crucial for its characterization and quantification. Designed for researchers, scientists, and professionals in drug development, this guide synthesizes fundamental knowledge with practical, field-proven insights to support advanced research and application.

Introduction

(-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine, or Enalapril, is a second-generation ACE inhibitor widely prescribed for the management of hypertension (high blood pressure) and symptomatic congestive heart failure.[1][2][3] Developed by Merck Sharp and Dohme, it represented a significant advancement over the first-generation inhibitor, Captopril, by eliminating the sulfhydryl group associated with certain adverse effects and offering a longer duration of action.[1][4]

Crucially, Enalapril is a prodrug. Following oral administration, it undergoes in vivo hydrolysis to its pharmacologically active diacid metabolite, Enalaprilat.[5][6][7] This biotransformation is essential, as Enalaprilat itself has poor oral bioavailability.[8][9] The prodrug strategy enhances absorption from the gastrointestinal tract, making Enalapril an effective orally administered therapeutic.[1][9] Its clinical efficacy is rooted in its ability to modulate the Renin-Angiotensin-Aldosterone System (RAAS), a critical pathway in blood pressure regulation.[6][7]

Chemical Structure and Properties

Nomenclature and Structure

The precise stereochemistry of Enalapril is critical for its biological activity. The molecule possesses three chiral centers, with the active form being the (S,S,S)-diastereomer.[10]

  • IUPAC Name : (S)-1-[N-[1-(ethoxycarbonyl)-3-phenylpropyl]-L-alanyl]-L-proline[9]

  • CAS Number : 75847-73-3 (for Enalapril base)[11][12]

  • Molecular Formula : C₂₀H₂₈N₂O₅[5][11]

  • Molecular Weight : 376.45 g/mol [5][11]

The structure is a dipeptide derivative, functionally linking L-alanyl-L-proline to an ethyl 4-phenylbutanoate backbone.[5]

RAAS_Pathway Angiotensinogen Angiotensinogen Angiotensin_I Angiotensin I Angiotensinogen->Angiotensin_I  Renin ACE ACE (Angiotensin-Converting Enzyme) Angiotensin_I->ACE Substrate Angiotensin_II Angiotensin II Vasoconstriction Vasoconstriction (Increased Blood Pressure) Angiotensin_II->Vasoconstriction Aldosterone Aldosterone Secretion Angiotensin_II->Aldosterone ACE->Angiotensin_II Converts to Enalaprilat Enalaprilat (Active Metabolite) Enalaprilat->ACE Inhibits Renin Renin Synthesis_Workflow start1 L-Alanine dipeptide L-Alanyl-L-Proline Dipeptide Formation start1->dipeptide start2 L-Proline start2->dipeptide reductive_amination Diastereoselective Reductive Amination (e.g., H₂, Raney Ni) dipeptide->reductive_amination keto_ester Ethyl 2-oxo-4-phenylbutanoate keto_ester->reductive_amination enalapril_base Enalapril (Base) reductive_amination->enalapril_base salification Salification with Maleic Acid enalapril_base->salification final_product Enalapril Maleate (Final API) salification->final_product

Caption: Simplified workflow for the synthesis of Enalapril Maleate.

Example Laboratory Protocol: Reductive Alkylation

This protocol outlines the key coupling step.

  • Catalyst Preparation : In a suitable hydrogenation vessel, a Raney Nickel catalyst is loaded under a layer of a solvent such as ethanol. T[13]he catalyst is activated under a hydrogen atmosphere.

  • Reactant Addition : The dipeptide, L-alanyl-L-proline, and the keto-ester, ethyl 2-oxo-4-phenylbutanoate, are added to the reaction vessel under a continuous flow of hydrogen. 3[13]. Reaction : The mixture is stirred vigorously at a controlled temperature (e.g., 45°C) and hydrogen pressure until the reaction is complete, as monitored by a suitable technique like HPLC. T[13]he high stereoinduction in this step is crucial for yielding the desired SSS-diastereomer. 4[4]. Work-up : Upon completion, the catalyst is filtered off. The filtrate is concentrated to yield a crude oily residue. 5[13]. Purification : The residue is dissolved in an appropriate solvent system and subjected to pH adjustment and extraction to remove unreacted starting materials and by-products. 6[13]. Crystallization : The purified Enalapril base is then reacted with maleic acid in a suitable solvent (e.g., ethyl acetate) to crystallize the final Enalapril Maleate salt, which is then filtered, washed, and dried.

[14]### 5. Analytical Methodologies A robust suite of analytical techniques is required for the quality control of Enalapril maleate and for conducting pharmacokinetic and bioequivalence studies.

Liquid Chromatography (HPLC & LC-MS/MS)

Authoritative Grounding: High-Performance Liquid Chromatography (HPLC) is the standard method for assay and impurity profiling of Enalapril, as detailed in major pharmacopoeias like the United States Pharmacopeia (USP).

[15][16]* HPLC-UV for Quality Control : A typical reversed-phase HPLC method with UV detection (e.g., at 207-215 nm) is used to determine the potency of Enalapril maleate in bulk drug substance and finished dosage forms. I[17][18]t is also used to quantify known related substances and degradation products, such as Enalaprilat and Enalapril diketopiperazine. *[19] LC-MS/MS for Bioanalysis : For quantifying Enalapril and its active metabolite, Enalaprilat, in biological matrices like human plasma, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard due to its superior sensitivity and selectivity.

[20][21][22]Experimental Protocol: LC-MS/MS for Plasma Quantification

  • Sample Preparation : To 200 µL of human plasma, add an internal standard (e.g., a deuterated analog or a structurally similar compound like Benazepril). P[22]recipitate proteins by adding a solvent like methanol, then vortex and centrifuge. A[22]lternatively, use Solid Phase Extraction (SPE) for a cleaner extract. 2[20][23]. Chromatography : Inject the supernatant onto a C18 column (e.g., 50 mm x 2.1 mm, <3 µm particle size). U[20][22]se an isocratic or gradient mobile phase, often a mixture of acetonitrile and water with a modifier like formic acid, to achieve rapid separation (run times can be as short as 1-2 minutes). 3[20][23]. Mass Spectrometry : Utilize a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode. 4[21]. Detection : Monitor the specific Multiple Reaction Monitoring (MRM) transitions for quantification. [21] * Enalapril : m/z 377.1 → 234.1 [21][24] * Enalaprilat : m/z 349.2 → 206.1

[21][24]#### 5.2. Spectroscopic Techniques

  • Nuclear Magnetic Resonance (¹H NMR) : NMR is invaluable for unambiguous structural confirmation. Furthermore, quantitative ¹H NMR (qNMR) has been developed as a rapid and selective method for assaying Enalapril maleate in tablets, using an internal standard like L-leucine. S[15][16]tudies have also used 2D NMR techniques like COSY and ROESY to investigate its solution-state conformation and interactions. *[25][26] Fourier-Transform Infrared (FTIR) Spectroscopy : FTIR is used to identify the functional groups present in the molecule, serving as a robust identity test. Characteristic peaks include C=O stretching in amides (~1644 cm⁻¹) and C=C bending in alkenes from the maleate moiety (~667 cm⁻¹). I[27][28]t is also a key tool in compatibility studies with pharmaceutical excipients. *[19] UV-Visible Spectrophotometry : A simple and rapid UV spectrophotometric method can be used for the quantitative determination of Enalapril in pharmaceutical formulations, typically measuring absorbance around 208 nm in a phosphate buffer.

[18]### 6. Pharmacokinetics and Stability

Pharmacokinetic Profile

The clinical utility of Enalapril is defined by its predictable pharmacokinetic profile.

ParameterDescriptionSource(s)
Absorption ~60% oral bioavailability; not affected by food.
Metabolism Hydrolyzed in the liver to the active metabolite, Enalaprilat.
Onset of Action ~1 hour
Peak Effect 4–6 hours (for Enalaprilat)
Duration of Action 12–24 hours, allowing for once or twice-daily dosing.
Excretion Primarily renal, with ~94% of the dose recovered in urine and feces as Enalapril and Enalaprilat.
Stability and Degradation

Enalapril maleate is stable in its solid form under dry conditions. However, it is susceptible to degradation, particularly in the presence of moisture and at non-optimal pH.

[4]* Hydrolysis : The primary degradation pathway is the hydrolysis of the ethyl ester to form the active drug, Enalaprilat (Impurity C). *[19] Intramolecular Cyclization : Enalapril can undergo intramolecular cyclization to form Enalapril diketopiperazine (Impurity D), an inactive degradation product. *[4][19] pH Dependence : The degradation pathway is pH-dependent. Formulations with an acidic matrix tend to favor the formation of the diketopiperazine, while basic matrices promote hydrolysis to Enalaprilat.

[4]### 7. Conclusion (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine, or Enalapril, remains a vital therapeutic agent in cardiovascular medicine. Its design as an orally bioavailable prodrug, coupled with its potent and specific inhibition of the angiotensin-converting enzyme, exemplifies successful rational drug design. A thorough understanding of its chemical structure, mechanism of action, synthesis, and analytical profile is essential for its effective development, manufacturing, and clinical application. The methodologies outlined in this guide provide a framework for researchers and scientists to ensure the quality, safety, and efficacy of this important pharmaceutical compound.

References

  • Enalapril - Wikipedia. (n.d.). Retrieved March 17, 2026, from [Link]

  • Enalapril | C20H28N2O5 | CID 5388962 - PubChem. (n.d.). Retrieved March 17, 2026, from [Link]

  • (PDF) Enalapril: Synthesis and properties - ResearchGate. (n.d.). Retrieved March 17, 2026, from [Link]

  • DESCRIPTION CLINICAL PHARMACOLOGY Mechanism of Action - accessdata.fda.gov. (n.d.). Retrieved March 17, 2026, from [Link]

  • Enalapril (Vasotec, Epaned): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing. (n.d.). Retrieved March 17, 2026, from [Link]

  • What is the mechanism of Enalapril Maleate? - Patsnap Synapse. (2024, July 17). Retrieved March 17, 2026, from [Link]

  • Liquid Chromatography-Tandem Mass Spectrometry Method for the Quantification of Enalapril and Enalaprilat in Human Plasma - OMICS International. (2019, June 24). Retrieved March 17, 2026, from [Link]

  • Enalapril - Deranged Physiology. (n.d.). Retrieved March 17, 2026, from [Link]

  • Enalapril: Synthesis and properties - TechnoRep. (n.d.). Retrieved March 17, 2026, from [Link]

  • Enalapril maleate (Ref: MK 421) - AERU. (2025, September 16). Retrieved March 17, 2026, from [Link]

  • Optimized and Validated Spectrophotometric Methods for the Determination of Enalapril Maleate in Commercial Dosage Forms - PMC. (n.d.). Retrieved March 17, 2026, from [Link]

  • Quantitative analysis of enalapril by 1H NMR spectroscopy in tablets - PubMed. (2005, March 9). Retrieved March 17, 2026, from [Link]

  • Complexation of enalapril maleate with β-cyclodextrin: NMR spectroscopic study in solution. (n.d.). ResearchGate. Retrieved March 17, 2026, from [Link]

  • ENALAPRIL. (2016, June 10). Retrieved March 17, 2026, from [Link]

  • Enalapril Oral Solution: Package Insert / Prescribing Info / MOA - Drugs.com. (2025, December 28). Retrieved March 17, 2026, from [Link]

  • Quantitative analysis of enalapril by H NMR spectroscopy in tablets - Ovid. (n.d.). Retrieved March 17, 2026, from [Link]

  • Enalapril Tablets: Package Insert / Prescribing Info / MOA - Drugs.com. (2026, February 16). Retrieved March 17, 2026, from [Link]

  • Complexation of enalapril maleate with beta-cyclodextrin: NMR spectroscopic study in solution - SciELO. (n.d.). Retrieved March 17, 2026, from [Link]

  • Validated LC-MS/MS method for the simultaneous determination of enalapril maleate, nitrendipine, hydrochlorothiazide, and their major metabolites in human plasma - PubMed. (2020, December 15). Retrieved March 17, 2026, from [Link]

  • Rapid and Sensitive Liquid chromatography/tandem Mass Spectrometry Method for Simultaneous Determination of Enalapril and Its Major Metabolite Enalaprilat, in Human Plasma: Application to a Bioequivalence Study - PubMed. (2012, February 15). Retrieved March 17, 2026, from [Link]

  • Complexation of enalapril maleate with beta-cyclodextrin: NMR spectroscopic study in solution - R Discovery. (2006, July 1). Retrieved March 17, 2026, from [Link]

  • (PDF) A Liquid Chromatography-Tandem Mass Spectrometry Method for Evaluation of Two Brands of Enalapril 20 mg Tablets in Healthy Human Volunteers - ResearchGate. (2017, August 15). Retrieved March 17, 2026, from [Link]

  • Angiotensin-converting enzyme inhibitors: synthesis and biological activity of acyl tripeptide analogues of enalapril - PubMed. (n.d.). Retrieved March 17, 2026, from [Link]

  • Enalapril. (n.d.). InChem. Retrieved March 17, 2026, from [Link]

  • DEVELOPMENT AND VALIDATION OF UV SPECTROPHOTOMETRIC METHOD FOR DETERMINATION OF ENALAPRIL MALEATE FROM COMMERCIAL DOSAGE FORMS - Farmacia Journal. (n.d.). Retrieved March 17, 2026, from [Link]

  • Development of HPLC method for the determination of enalapril in tablets using salts of chaotropic anions | Current issues in pharmacy and medicine. (2025, November 24). Retrieved March 17, 2026, from [Link]

  • CN105294827A - Preparation method for enalapril maleate - Google Patents. (n.d.).
  • Enalapril-m/artifact et @P952 - Optional[Vapor Phase IR] - Spectrum - SpectraBase. (n.d.). Retrieved March 17, 2026, from [Link]

  • Characterization and Compatibility studies of Enalapril maleate by using various analytical techniques - ijpar. (n.d.). Retrieved March 17, 2026, from [Link]

  • FT-IR Spectra of Enalapril maleate+CPE+Excipients. - ResearchGate. (n.d.). Retrieved March 17, 2026, from [Link]

  • Characterization of enalapril maleate: An approach using thermoanalytical, thermokinetic and spectroscopic techniques. (2024, November 9). Retrieved March 17, 2026, from [Link]

  • VASOTEC TABLETS (ENALAPRIL) NDA 018998 Proposed Labeling f 20 TEC (ENALAPRIL) Rx Only as soon as possible. x Drugs that act dire - accessdata.fda.gov. (2012, January 27). Retrieved March 17, 2026, from [Link]

  • Spectroscopic study of Enalapril Maleate and Hydrochlorothiazide - ResearchGate. (2021, July 27). Retrieved March 17, 2026, from [Link]

Sources

Exploratory

Stereochemical Control and Analytical Profiling of (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine

Executive Summary In the development of Angiotensin-Converting Enzyme (ACE) inhibitors, stereochemical fidelity is not merely a regulatory requirement—it is the fundamental driver of pharmacological efficacy. The compoun...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the development of Angiotensin-Converting Enzyme (ACE) inhibitors, stereochemical fidelity is not merely a regulatory requirement—it is the fundamental driver of pharmacological efficacy. The compound (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine (often queried with the typographical variant Ethoxycarbonxyl) is the (R)-diastereomer of the widely utilized pharmaceutical intermediate ECPPA.

While its (+)-(S)-isomer counterpart is the active precursor for blockbuster drugs like Enalapril and Ramipril, the (-)-(R)-isomer is a critical chiral impurity. As a Senior Application Scientist, I have structured this whitepaper to transition beyond basic chemical identification. Here, we will dissect the causality behind its physicochemical behavior, establish self-validating analytical protocols for its quantification, and outline rigorous material handling guidelines.

Chemical Identity & Stereochemical Significance

The ACE active site is highly stereospecific, requiring the (S,S,S) configuration in downstream APIs for optimal coordination with the catalytic zinc ion. The presence of the (R)-isomer drastically reduces binding affinity. Consequently, isolated (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine [1] serves as an indispensable analytical reference standard for validating the enantiomeric excess (ee) of the target API.

Quantitative Chemical Properties
PropertyValue / Description
Chemical Name (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine
CAS Registry Number 84324-12-9
Molecular Formula C₁₅H₂₁NO₄
Molecular Weight 279.34 g/mol
Appearance White to off-white solid / crystalline powder
Target Counterpart (S-Isomer) CAS: 82717-96-2 (Enalapril precursor) [2]

Note: The (S)-isomer exhibits a melting point of 148°C–153°C. The (R)-isomer exhibits similar thermal properties but differs fundamentally in its optical rotation and chiral chromatographic retention time.

Material Safety Data Sheet (MSDS) & Handling Protocols

Handling this compound requires an understanding of its structural vulnerabilities. The ethyl ester moiety is susceptible to hydrolysis, and the secondary amine can undergo oxidative degradation if improperly stored.

Hazard Identification & PPE
CategorySpecification / GHS Classification
Health Hazards H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.
Handling PPE Nitrile gloves (0.11 mm minimum thickness), safety goggles (EN 166 compliant), and a localized exhaust ventilation (LEV) system or N95/P2 respirator for powder handling.
Storage Conditions 2–8°C (Refrigerator) . Must be kept strictly under an Inert Atmosphere (Argon or Nitrogen) [1].
Stability Causality The compound is hygroscopic . Ambient moisture not only degrades the powder's flowability but also initiates slow hydrolysis of the ethoxycarbonyl group into the corresponding dicarboxylic acid, ruining its utility as an analytical standard.

Experimental Workflows & Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes a mechanistic justification (the why) alongside the procedure (the how).

Protocol A: Isolation of the (R)-Isomer from Mother Liquors

During the industrial synthesis of the (S)-isomer, the (R)-isomer is selectively rejected into the mother liquor via diastereomeric salt crystallization [3].

Step-by-Step Methodology:

  • Mother Liquor Concentration: Take the methanolic/aqueous mother liquor (rich in the R-isomer) and concentrate it under reduced pressure (40°C, 50 mbar) to remove volatile alcohols.

  • Solvent Exchange: Add a mixed solvent system of isobutanol and water (volume ratio 10:1). Causality: The alcohol/water system leverages the differential temperature-dependent solubility of the diastereomers, allowing the R-isomer to precipitate while polar impurities remain dissolved [3].

  • Thermal Cycling: Heat the suspension to 65°C until complete dissolution, then apply a controlled cooling ramp of 0.5°C/min down to 20°C. Causality: A slow cooling ramp prevents solvent occlusion and ensures high-purity crystal lattice formation.

  • Filtration & Drying: Filter the resulting crystals under a nitrogen blanket and dry in a vacuum oven at 45°C for 12 hours.

Protocol B: Self-Validating Chiral HPLC Quantification

To quantify the (R)-isomer impurity in a batch of (S)-isomer API precursor, a robust normal-phase chiral HPLC method is required.

Step-by-Step Methodology:

  • Column Selection: Use an amylose-based chiral stationary phase (e.g., Chiralpak AD-H, 250 x 4.6 mm, 5 µm).

  • Mobile Phase Preparation: Mix Hexane : Isopropanol : Trifluoroacetic Acid (TFA) in an 85 : 15 : 0.1 (v/v/v) ratio. Causality: The TFA is critical; it suppresses the ionization of the carboxylic acid moiety on the L-alanine group, preventing peak tailing and ensuring sharp, integrable peaks.

  • System Suitability Test (SST): Inject a 1 mg/mL racemic mixture standard.

    • Validation Gate: The system is only validated if the Resolution Factor ( Rs​ ) between the (R)-isomer and (S)-isomer peaks is ≥1.5 . If Rs​<1.5 , the integration of the trace (R)-isomer will be artificially inflated by the tail of the dominant (S)-isomer peak.

  • Sample Analysis: Inject 10 µL of the sample (prepared at 5 mg/mL in the mobile phase) at a flow rate of 1.0 mL/min, with UV detection at 210 nm.

Workflow Visualization

The following diagram maps the logical relationship and divergence between the target API precursor and the isolated reference standard.

Workflow A Racemic Mixture N-[1-(R,S)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine B Chiral Resolution (Diastereomeric Salt Formation) A->B Resolving Agent C (+)-S-Isomer Fraction Target API Precursor B->C Crystallization D (-)-R-Isomer Fraction Mother Liquor B->D Filtration E Solvent Exchange & Recrystallization D->E Concentration F Pure (-)-R-Isomer CAS: 84324-12-9 E->F Isolation

Figure 1: Workflow for the chiral resolution and isolation of the (-)-R-isomer from racemic mixtures.

(Note: Diagram optimized for maximum width of 760px. Colors utilize the specified high-contrast palette).

References

  • Pharmaffiliates. N-[(R)-1-Ethoxycarbonyl-3-phenylpropyl]-L-alanine (CAS: 84324-12-9) Reference Standard. Retrieved March 17, 2026, from [Link]

  • World Intellectual Property Organization (WIPO).Purification method of N-(1(S)-ethoxycarbonyl-3-phenylpropyl)-L-alanine. Patent WO2002074728A1.
Foundational

Physicochemical properties and stability of (-)-N-[1-(R)-Ethoxycarbonxyl-3-phenylpropyl]-L-alanine

An In-Depth Technical Guide to the Physicochemical Properties and Stability of (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine (Enalapril) Audience: Researchers, Scientists, and Drug Development Professionals Prepa...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Physicochemical Properties and Stability of (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine (Enalapril)

Audience: Researchers, Scientists, and Drug Development Professionals Prepared by: Gemini, Senior Application Scientist

Introduction

(-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine, widely known as Enalapril, is a cornerstone in the management of hypertension and congestive heart failure.[1][2] It functions as a prodrug, belonging to the angiotensin-converting enzyme (ACE) inhibitor class.[1] Following oral administration, Enalapril is rapidly hydrolyzed in vivo to its active diacid metabolite, enalaprilat, which exerts the therapeutic effect by inhibiting the conversion of angiotensin I to the potent vasoconstrictor, angiotensin II.[3][4]

The efficacy and safety of a pharmaceutical product are intrinsically linked to the stability and physicochemical properties of its active pharmaceutical ingredient (API). For Enalapril, a molecule possessing an ester and a dipeptide-like structure, this is particularly critical. Its susceptibility to hydrolysis and intramolecular cyclization presents unique challenges during formulation development, manufacturing, and storage.[5][6]

This technical guide provides a comprehensive exploration of the essential physicochemical characteristics and stability profile of Enalapril. Moving beyond a simple recitation of data, this document, from the perspective of a senior application scientist, delves into the causality behind its chemical behavior, explains the rationale for specific analytical methodologies, and offers field-proven insights to guide researchers and developers in creating robust and stable Enalapril formulations.

Part I: Physicochemical Characterization

A thorough understanding of a drug substance's fundamental properties is the bedrock of rational drug development. These characteristics govern its behavior from dissolution and absorption in the body to its processability during manufacturing.

Structure and Identity

Enalapril's structure contains three chiral centers, an ethyl ester, a secondary amine, and a carboxylic acid, features that define its chemical personality.[7] It is most commonly utilized as its maleate salt to enhance its aqueous solubility and stability.[8][9]

  • Chemical Name: (2S)-1-[(2S)-2-[[(1R)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]pyrrolidine-2-carboxylic acid

  • Common Salt Form: Enalapril Maleate

  • CAS Number: 76095-16-4 (Maleate Salt)

  • Molecular Formula: C₂₀H₂₈N₂O₅ · C₄H₄O₄ (Maleate Salt)

  • Molecular Weight: 492.5 g/mol (Maleate Salt)

Core Physicochemical Properties

The key physicochemical descriptors for Enalapril Maleate are summarized below. These values are critical inputs for pre-formulation, analytical method development, and biopharmaceutical modeling.

PropertyValue / DescriptionSignificanceReference(s)
Appearance White to off-white crystalline powder.Essential for identification and quality control of the raw material.[2][8][10]
Melting Point 143–144.5 °CA key indicator of purity and polymorphic form.[1][2]
pKa pKa₁ ≈ 3.0pKa₂ ≈ 5.4Governs ionization state, influencing solubility and absorption across physiological pH.[1][2]
Solubility (at 25°C) Water: 25 mg/mL (Sparingly soluble)Methanol: 200 mg/mL (Freely soluble)Ethanol: 80 mg/mL (Soluble)DMSO: 25 mg/mLCritical for selecting formulation strategies (e.g., solid oral dosage) and analytical solvents.[1][2][11]
Polymorphism Exhibits polymorphism (at least two forms, I and II, are known).Different polymorphs can have different stability and dissolution profiles, impacting bioavailability.[12][12]
The Causality Behind pKa and Solubility

Enalapril possesses two ionizable groups: a carboxylic acid on the proline ring and a secondary amine. The pKa of ~3.0 corresponds to the carboxylic acid, while the pKa of ~5.4 is associated with the protonated secondary amine.[1]

Expertise & Experience Insight: These two pKa values are profoundly important. In the highly acidic environment of the stomach (pH 1-2), both the carboxylic acid and the amine will be protonated, resulting in a net positive charge. As the molecule travels to the more neutral pH of the small intestine (pH 6-7.4), the carboxylic acid deprotonates (COO⁻), while the amine remains largely protonated (NH₂⁺), creating a zwitterionic species. This dynamic shift in ionization directly impacts the drug's absorption profile and its interaction with transporters and membranes. The "sparingly soluble" nature in water is a direct consequence of its largely organic structure, making the maleate salt form the preferred choice for achieving adequate dissolution in oral dosage forms.[8][13]

Experimental Protocol: pKa Determination by Potentiometric Titration

A self-validating system for determining these crucial pKa values involves potentiometric titration, a fundamental and reliable technique.

  • Preparation: Accurately weigh approximately 50 mg of Enalapril Maleate and dissolve in 50 mL of deionized, carbon dioxide-free water.

  • Instrumentation: Calibrate a pH meter with standard buffers (e.g., pH 4.0, 7.0, 10.0). Use a magnetic stirrer to ensure homogeneity.

  • Titration: Titrate the solution with a standardized solution of 0.1 M NaOH, adding the titrant in small, precise increments (e.g., 0.1 mL).

  • Data Acquisition: Record the pH of the solution after each addition of titrant, allowing the reading to stabilize.

  • Analysis: Plot the pH versus the volume of NaOH added. The pKa values are determined from the pH at the half-equivalence points on the titration curve. The first inflection point corresponds to the titration of the first acidic proton, and the second corresponds to the second.

  • Trustworthiness: The protocol's validity is confirmed by the clarity of the two distinct inflection points on the titration curve, which should yield pKa values consistent with literature reports.

Part II: Stability Profile and Degradation Pathway

Enalapril's chemical structure dictates its stability. The presence of an ester linkage and an amide bond within a dipeptide-like structure makes it susceptible to two primary degradation pathways, which must be controlled to ensure the drug product's potency and safety throughout its shelf life.[5][6][14]

Primary Degradation Pathways

Forced degradation studies, conducted under stressed conditions as outlined in ICH guidelines, have elucidated two main routes of degradation.[15][16]

Caption: Primary degradation pathways of Enalapril.

  • Hydrolysis to Enalaprilat: This involves the cleavage of the ethyl ester bond to form the active diacid metabolite, enalaprilat. While this is the desired metabolic conversion in vivo, it represents a loss of the prodrug form in a pharmaceutical formulation. This pathway is predominant under neutral and especially alkaline conditions.[14][17][18]

  • Intramolecular Cyclization to Diketopiperazine (DKP): The molecule can cyclize via an internal condensation reaction between the alanine nitrogen and the proline carboxyl group, eliminating water to form a stable diketopiperazine ring structure. This is the main degradation product under acidic and neutral conditions.[5][6][14]

Impact of Stress Factors (Forced Degradation)

A systematic evaluation of Enalapril's stability under various stress conditions is essential for developing a stability-indicating analytical method and for predicting its long-term stability.

Stress ConditionObservationPrimary Degradant(s)Reference(s)
Acidic Hydrolysis (e.g., 0.1 M HCl, heat)Significant degradation occurs.Diketopiperazine (DKP) is the major product, along with some Enalaprilat.[14][16][17]
Alkaline Hydrolysis (e.g., 0.1 M NaOH, heat)Rapid degradation occurs.Enalaprilat is the major product.[14][17][18]
Neutral Hydrolysis (e.g., Water, heat)Degradation is observed, often faster than in acidic conditions.Both DKP and Enalaprilat are formed, with DKP often being more prominent.[14][17]
Oxidative Stress (e.g., 3% H₂O₂)The molecule is stable.No significant degradation.[14][16][17]
Thermal Stress (Solid state, dry heat)The pure drug substance is highly stable.Minimal to no degradation.[12][14][17]
Photostability (Solution)Some degradation occurs, particularly in acidic solution.DKP and other minor photoproducts.[16][18]

Expertise & Experience Insight: The stability data reveals a critical vulnerability: hydrolysis. The drug substance is relatively stable when kept dry, but in the presence of moisture, its degradation is highly pH-dependent.[17][18] This is the single most important factor to control in a formulation. The observation that Enalapril is stable under oxidative stress is also significant; it means that formulation strategies do not need to focus heavily on antioxidant excipients, simplifying development.[14]

Solid-State Stability and the "Microenvironmental pH" Challenge

While the crystalline Enalapril Maleate substance is quite stable, it often becomes unstable when formulated into tablets with common excipients.[12][18][19] This is a classic case of drug-excipient incompatibility driven by the creation of a "microenvironmental pH."

Expertise & Experience Insight: Excipients are not truly inert. Many common fillers, like lactose or microcrystalline cellulose, can have slightly acidic surface properties or contain trace amounts of acidic impurities.[19] When compressed into a tablet with the API and exposed to even trace amounts of moisture (from the atmosphere or within the excipients), this creates a localized pH on the particle surfaces that can be acidic enough to catalyze the formation of DKP.[5][6] This is why adding a small amount of an alkaline stabilizer, such as sodium bicarbonate, is a common and effective strategy.[9][12] The stabilizer acts as a buffering agent, neutralizing the acidic microenvironment and dramatically slowing the degradation rate.[5][6]

Part III: Analytical Methodologies

Robust analytical methods are required to quantify Enalapril and ensure its degradation products are monitored and controlled within acceptable limits, as defined by ICH Q3B guidelines.[20] A stability-indicating method is one that can unequivocally assess the drug in the presence of its degradation products, impurities, and excipients.

Workflow for a Pharmaceutical Stability Study

The development and execution of a stability study is a structured process designed to generate reliable data for determining shelf life and storage conditions.

Caption: A typical workflow for a pharmaceutical stability study.

Protocol: A Validated Stability-Indicating HPLC-UV Method

High-Performance Liquid Chromatography (HPLC) with UV detection is the workhorse method for the quality control and stability testing of Enalapril.[14][21] The following protocol describes a typical stability-indicating method.

Trustworthiness & Rationale: The core principle of this method is chromatographic separation. The choice of a C18 column (a non-polar stationary phase) and a polar mobile phase (reversed-phase chromatography) is standard for a molecule of Enalapril's polarity. The mobile phase is buffered to an acidic pH (e.g., pH 2.2-3.0).[16][21] This is a deliberate choice: at this pH, the carboxyl groups on Enalapril, Enalaprilat, and DKP are protonated, leading to better-defined, sharper chromatographic peaks and improved retention. This ensures the method has the specificity required to be "stability-indicating."

  • Instrumentation:

    • HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

  • Chromatographic Conditions:

    • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

    • Mobile Phase: A mixture of acetonitrile and a phosphate buffer (e.g., 20mM potassium dihydrogen phosphate), adjusted to pH 2.5 with phosphoric acid. The exact ratio (e.g., 25:75 v/v) should be optimized to achieve adequate separation.[21]

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection Wavelength: 210 nm (where the analytes have significant absorbance).[16]

    • Injection Volume: 20 µL.

  • Standard and Sample Preparation:

    • Standard Solution: Accurately weigh and dissolve Enalapril Maleate reference standard in a suitable diluent (e.g., mobile phase) to a known concentration (e.g., 100 µg/mL).

    • Sample Solution (Tablets): Weigh and finely powder a number of tablets. Accurately weigh a portion of the powder equivalent to one tablet's dosage, transfer to a volumetric flask, and dissolve in diluent. Sonicate to ensure complete dissolution, dilute to volume, and filter through a 0.45 µm filter before injection.

  • Method Validation (per ICH Q2(R1)):

    • Specificity: Inject solutions of Enalapril, known degradation products (Enalaprilat, DKP), and a placebo formulation. The method is specific if all peaks are well-resolved from each other.

    • Linearity: Analyze a series of standards over a concentration range (e.g., 50% to 150% of the target concentration). Plot peak area vs. concentration; the correlation coefficient (r²) should be ≥ 0.999.

    • Accuracy: Perform recovery studies by spiking a placebo blend with known amounts of Enalapril at different levels (e.g., 80%, 100%, 120%). The recovery should be within 98.0% to 102.0%.

    • Precision: Assess repeatability (multiple injections of the same sample) and intermediate precision (analysis on different days, by different analysts). The relative standard deviation (%RSD) should be ≤ 2.0%.

Conclusion

(-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine (Enalapril) is a well-established API whose successful formulation hinges on a detailed appreciation of its physicochemical properties and stability profile. Its susceptibility to pH-dependent degradation via hydrolysis and intramolecular cyclization is the primary technical hurdle for formulation scientists. The key to a stable product lies not just in controlling the bulk API, but in meticulously managing the microenvironmental conditions within the final dosage form, often through the strategic use of stabilizing excipients. The application of robust, validated, stability-indicating analytical methods, such as the HPLC-UV protocol detailed herein, is non-negotiable for ensuring that the final product meets the stringent quality, safety, and efficacy standards required for patient use.

References

  • PubChem. (n.d.). Enalapril. National Center for Biotechnology Information. Retrieved from [Link]

  • Mella, C., & Videla, S. (2009). Chemical stability of enalapril maleate drug substance and tablets by a stability-indicating liquid chromatographic method. Química Nova, 32(1), 119-122. Retrieved from [Link]

  • Apotex Inc. (2016). Product Monograph - ENALAPRIL. Retrieved from [Link]

  • Lin, S. Y., Lin, K. H., & Li, M. J. (2014). Proposal of a new degradation mechanism of enalapril maleate and improvement of enalapril maleate stability in tablet formulation with different stabilizers. Drug design, development and therapy, 8, 439–449. Retrieved from [Link]

  • Lin, S., Lin, K., & Li, M. (2014). Proposal of a new degradation mechanism of enalapril maleate and improvement of enalapril maleate stability in tablet formulation with different stabilizers. Drug Design, Development and Therapy, 8, 439-449. Retrieved from [Link]

  • Nahata, M. C. (1998). Stability of enalapril maleate in three extemporaneously prepared oral liquids. American journal of health-system pharmacy, 55(11), 1155–1157. Retrieved from [Link]

  • AERU. (2025). Enalapril maleate (Ref: MK 421). University of Hertfordshire. Retrieved from [Link]

  • Semantic Scholar. (n.d.). Chemical stability of enalapril maleate drug substance and tablets by a stability- indicating liquid chromatographic method. Retrieved from [Link]

  • Sharma, A., Sharma, S., Lal, S., Dhari, J., & Sharma, O. (2011). Stability Study of Enalapril Maleate in Tablet Form Using High Performance Liquid Chromatography Techniques. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 2(4), 612-620. Retrieved from [Link]

  • European Medicines Agency. (2003). ICH Q1A (R2) Stability testing of new drug substances and drug products. Retrieved from [Link]

  • Brittain, H. G. (2003). Enalapril maleate polymorphs: Instability of form II in a tablet formulation. Journal of Pharmaceutical Sciences, 92(7), 1459-1466. Retrieved from [Link]

  • Haas, M., Yilmaz, N., Schmidt, A., Neyer, U., Arneitz, K., Stummvoll, H. K., ... & Mayer, G. (1998). Angiotensin-Converting Enzyme Gene Polymorphism Determines the Antiproteinuric and Systemic Hemodynamic Effect of Enalapril in Patients with Proteinuric Renal Disease. Kidney and Blood Pressure Research, 21(1), 66-69. Retrieved from [Link]

  • Tripathi, U. C., Srivastava, A., & Kumar, A. (2011). Association of angiotensinogen (M235T) gene polymorphism with blood pressure lowering response to angiotensin converting enzyme inhibitor (Enalapril). Indian journal of clinical biochemistry, 26(3), 263–268. Retrieved from [Link]

  • gmp-compliance.org. (2025). New ICH Q1 Draft Guideline - What's Changing in Stability Testing. Retrieved from [Link]

  • Amro, A., Al-Suhaimi, E., & Al-Omair, M. (2020). Electrochemical Method Development for Enalapril Determination in a Pharmaceutical Formulation. Research Journal of Pharmacy and Technology, 13(11), 5275-5279. Retrieved from [Link]

  • Nahata, M. C. (1998). Stability of enalapril maleate in three extemporaneously prepared oral liquids. American Journal of Health-System Pharmacy, 55(11), 1155-1157. Retrieved from [Link]

  • Darwish, I. A., Hussein, S. A., Mahmoud, A. M., & Hassan, A. I. (2005). Optimized and Validated Spectrophotometric Methods for the Determination of Enalapril Maleate in Commercial Dosage Forms. Acta pharmaceutica (Zagreb, Croatia), 55(1), 67–78. Retrieved from [Link]

  • Thongnopnua, P., & Viwatwong, N. (2004). High-performance liquid chromatographic determination of enalapril in human plasma by enzyme kinetic analytical method. Journal of Chromatography B, 803(2), 277-282. Retrieved from [Link]

  • ICH. (n.d.). Quality Guidelines. International Council for Harmonisation. Retrieved from [Link]

  • de Paula, M., & de Oliveira, A. (2022). A green HPLC-UV method for the simultaneous analysis of enalapril, enalaprilat and diketopiperazine in pharmaceutical formulations. Analytical Methods, 14(18), 1785-1793. Retrieved from [Link]

  • Al-Omari, M. M., Abdel-Aziz, A. F. A., & Badwan, A. A. (2001). Effect of the drug-matrix on the stability of enalapril maleate in tablet formulations. Journal of Pharmaceutical and Biomedical Analysis, 25(5-6), 893-902. Retrieved from [Link]

  • O'Neil, M.J. (ed.). (2001). The Merck Index - An Encyclopedia of Chemicals, Drugs, and Biologicals. Whitehouse Station, NJ: Merck and Co., Inc. Retrieved from [Link]

  • Li, Q., Wang, B., Li, J., Zhou, Y., & Zhang, W. (2014). Rs495828 polymorphism of the ABO gene is a predictor of enalapril-induced cough in Chinese patients with essential hypertension. European journal of clinical pharmacology, 70(8), 933–939. Retrieved from [Link]

  • Haas, M., et al. (1998). Angiotensin-converting enzyme gene polymorphism determines the antiproteinuric and systemic hemodynamic effect of enalapril in patients with proteinuric renal disease. Kidney and Blood Pressure Research, 21(1), 66-9. Retrieved from [Link]

  • ICH. (1996). ICH Q1B Photostability testing of new active substances and medicinal products. Retrieved from [Link]

  • LookChem. (n.d.). Enalapril maleate wiki. Retrieved from [Link]

  • FDA. (2012). VASOTEC (Enalapril Maleate) Tablets Label. Retrieved from [Link]

  • European Pharmacopoeia. (2014). Enalapril Maleate Monograph. Retrieved from [Link] (Note: Direct access to monographs requires a subscription).

  • Bhardwaj, S. P., & Singh, S. (2008). Study of forced degradation behavior of enalapril maleate by LC and LC–MS and development of a validated stability-indicating assay method. Journal of Pharmaceutical and Biomedical Analysis, 46(1), 113-120. Retrieved from [Link]

  • ICH. (2025). ICH Q1 Stability Testing of Drug Substances and Drug Products (Draft). Retrieved from [Link]

  • Deranged Physiology. (n.d.). Enalapril. Retrieved from [Link]

  • ResearchGate. (n.d.). Physicochemical and PK properties of enalapril and enalaprilat. Retrieved from [Link]

  • PubChem. (n.d.). Enalaprilat. National Center for Biotechnology Information. Retrieved from [Link]

  • Wikipedia. (n.d.). Enalapril. Retrieved from [Link]

  • El-Say, K. M., et al. (2023). Enhanced bioavailability and pharmacokinetics parameters of Enalapril solid self nanoemulsifying oral dispersible tablet: formulation, in vitro and in vivo evaluation. Pharmaceutical Development and Technology, 28(5), 445-456. Retrieved from [Link]

Sources

Exploratory

Mechanistic Analysis of Stereochemical Exclusion: The Case of (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine in ACE Inhibitor Workflows

Executive Summary In the development and manufacturing of Angiotensin-Converting Enzyme (ACE) inhibitors, stereochemical precision is the primary determinant of pharmacological efficacy. The compound (-)-N-[1-(R)-ethoxyc...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the development and manufacturing of Angiotensin-Converting Enzyme (ACE) inhibitors, stereochemical precision is the primary determinant of pharmacological efficacy. The compound (-)-N-[1-(R)-ethoxycarbonyl-3-phenylpropyl]-L-alanine (CAS 84324-12-9)—frequently queried with the typographical error "ethoxycarbonxyl"—is not an active drug[1][2]. Rather, it is the (1R)-epimer of the critical intermediate used to synthesize potent antihypertensives like enalapril and ramipril[2].

As a Senior Application Scientist, it is vital to understand that the "mechanism of action" for this specific molecule is fundamentally a mechanism of pharmacological exclusion . This whitepaper details the structural biology behind why the (1R)-isomer fails to engage the ACE active site, acting instead as a critical quality attribute (CQA) impurity that must be rigorously purged during pharmaceutical synthesis[2].

Structural Biology of the ACE Active Site

To understand why the (1R)-impurity fails, we must first examine the target. ACE is a zinc-dependent peptidyl dipeptidase responsible for converting the inactive decapeptide angiotensin I into the potent vasoconstrictor angiotensin II ()[3][4].

The active site of ACE requires inhibitors to engage three primary recognition pockets simultaneously:

  • The Catalytic Zinc Ion (Zn²⁺): Coordinates directly with the carboxylate (or sulfhydryl/phosphinic) group of the inhibitor to halt enzymatic hydrolysis[5].

  • The S1 Subsite: A deep hydrophobic pocket that accommodates the phenylpropyl moiety of the inhibitor[6].

  • The S2' Subsite: A highly specific pocket that binds the C-terminal amino acid ring (e.g., the pyrrolidine ring of L-proline in enalapril)[3].

The Mechanism of Stereoselective Exclusion

The pharmacological failure of (-)-N-[1-(R)-ethoxycarbonyl-3-phenylpropyl]-L-alanine is driven by two distinct structural deficiencies: stereosteric clash and molecular truncation .

Stereosteric Clash at the S1 Subsite

For an ACE inhibitor precursor to properly transition into an active drug, the 1-position of the ethoxycarbonyl-3-phenylpropyl group must possess the (S)-configuration [2][7]. In the active (1S)-isomer, the stereocenter perfectly aligns the zinc-binding carboxylate with the Zn²⁺ ion while simultaneously directing the bulky phenylpropyl group downward into the S1 hydrophobic pocket ().

Conversely, the title compound possesses the (1R)-configuration . This stereochemical inversion creates a severe spatial misalignment. If the phenylpropyl group of the (1R)-isomer is forced into the S1 pocket, the carboxylate group is rotated 180 degrees away from the catalytic zinc ion, destroying the primary coordination bond.

Molecular Truncation (Lack of S2' Engagement)

Furthermore, the title compound is merely an L-alanine derivative. Because it lacks the C-terminal L-proline residue found in the final enalapril molecule, it completely fails to engage the S2' subsite[3]. Without S2' anchoring and Zn²⁺ coordination, the molecule's binding affinity drops to negligible levels, rendering it pharmacologically inert[2].

Quantitative Structure-Activity Relationship (QSAR) Profiling

The table below summarizes the catastrophic loss of binding affinity caused by stereochemical inversion and structural truncation.

CompoundStereochemistryC-Terminal ResidueBinding Affinity (IC₅₀)Pharmacological Role
Enalaprilat (S,S,S)L-Proline~ 1.2 nMActive Drug (Inhibitor)
Enalapril (S,S,S)L-Proline (Esterified)~ 1,200 nMProdrug
ECPP-L-Ala (1S, 2S)None (Truncated)> 10,000 nMActive Precursor
Title Compound (1R, 2S)None (Truncated)> 50,000 nMInactive Impurity

Experimental Protocol: Self-Validating Stereochemical Assay

To empirically validate the loss of function in the (1R)-impurity during drug development, standard end-point assays are insufficient due to the risk of false positives from high-concentration aggregation. The following continuous FRET (Fluorescence Resonance Energy Transfer) assay provides a self-validating system where the linearity of the uninhibited control validates enzyme integrity, while the positive control validates assay sensitivity.

Step 1: Reagent and Enzyme Preparation
  • Action: Prepare Assay Buffer consisting of 50 mM HEPES (pH 7.4), 300 mM NaCl, and 10 µM ZnCl₂. Dilute recombinant human ACE to a working concentration of 0.1 ng/µL.

  • Causality: The inclusion of 10 µM ZnCl₂ is critical. ACE is a metalloprotease; dilution without zinc supplementation leads to zinc dissociation (apoenzyme formation), artificially lowering the Vmax and ruining the assay's dynamic range.

Step 2: Compound Titration
  • Action: Prepare 10-point serial dilutions (0.1 nM to 100 µM) of the (1R)-impurity (CAS 84324-12-9) and the (1S,S,S)-Enalaprilat positive control in LC-MS grade DMSO.

  • Causality: Using highly purified LC-MS grade DMSO prevents trace heavy metal contamination, which can quench the fluorogenic substrate and mimic false inhibition.

Step 3: Pre-Incubation (The Self-Validating Step)
  • Action: Mix 10 µL of the compound dilutions with 40 µL of the ACE solution. Incubate at 37°C for 15 minutes.

  • Causality: ACE inhibitors exhibit slow-binding kinetics. Pre-incubation ensures the enzyme-inhibitor complex reaches thermodynamic equilibrium before the substrate introduces competitive pressure, ensuring accurate IC₅₀ calculations.

Step 4: Reaction Initiation and Kinetic Monitoring
  • Action: Add 50 µL of 20 µM FRET substrate (e.g., Mca-RPPGFSAFK(Dnp)-OH). Monitor fluorescence (Ex 320 nm / Em 405 nm) continuously for 30 minutes.

  • Causality: Continuous monitoring allows for the calculation of the initial velocity (V₀) strictly from the linear portion of the curve. This guarantees that Michaelis-Menten assumptions are maintained, proving that the (1R)-impurity's lack of inhibition is a true pharmacological outcome, not an assay artifact.

Logical Workflow Visualization

Mechanism A ACE Inhibitor Intermediate (Phenylpropyl-L-alanine) B (1S)-Isomer (Enalapril Precursor) A->B Stereoselective Synthesis C (1R)-Isomer (CAS 84324-12-9 Impurity) A->C Epimerization / Side Reaction D Optimal S1 Subsite Fit & Zinc Coordination B->D E Steric Clash in S1 Pocket & Misaligned Zinc Binding C->E F Potent ACE Inhibition (Therapeutic Efficacy) D->F G Loss of Action (Pharmacologically Inactive) E->G

Stereochemical divergence in ACE inhibitor binding: (1S) vs (1R) isomer mechanisms.

References

  • Wikipedia Contributors. "Enalapril - Mechanism of Action and Structure Activity Relationship." Wikipedia, The Free Encyclopedia. URL: [Link]

  • U.S. Food and Drug Administration (FDA). "VASOTEC (enalapril maleate) Tablets Label." AccessData FDA. URL:[Link]

  • Kaneka Corporation. "Purification method of N-(1(S)-ethoxycarbonyl-3-phenylpropyl)-L-alanine." WIPO (PCT) WO2002074728A1.
  • Wyvratt, M. J., et al. "Conformationally Restricted Inhibitors of Angiotensin Converting Enzyme." Journal of Medicinal Chemistry. URL:[Link]

  • Dales, N. A., et al. "Thiol-based angiotensin-converting enzyme 2 inhibitors: P1 modifications for the exploration of the S1 subsite." PubMed Central (PMC). URL:[Link]

Sources

Foundational

Literature review of (-)-N-[1-(R)-Ethoxycarbonxyl-3-phenylpropyl]-L-alanine derivatives

An In-Depth Technical Guide to the Synthesis, Evaluation, and Structure-Activity Relationship of (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine Derivatives as Angiotensin-Converting Enzyme Inhibitors Introduction:...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Synthesis, Evaluation, and Structure-Activity Relationship of (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine Derivatives as Angiotensin-Converting Enzyme Inhibitors

Introduction: Targeting the Renin-Angiotensin System

The Renin-Angiotensin System (RAS) is a critical hormonal cascade that regulates blood pressure, and fluid and electrolyte balance.[1] A key enzyme in this system is the Angiotensin-Converting Enzyme (ACE), a zinc-dependent metalloproteinase.[2] ACE catalyzes the conversion of the inactive decapeptide angiotensin I to the potent vasoconstrictor angiotensin II.[3][4] Angiotensin II exerts powerful effects, including constricting blood vessels and stimulating the adrenal cortex to release aldosterone, which promotes sodium and water retention.[3][5] These actions collectively increase blood volume and blood pressure.[6]

ACE inhibitors are a class of drugs that block the action of this enzyme, leading to vasodilation (relaxation of blood vessels) and reduced blood volume.[5][7] This dual action effectively lowers blood pressure and decreases the workload on the heart, making ACE inhibitors a cornerstone therapy for hypertension and heart failure.[5][8] Prominent examples of these life-saving drugs include Captopril, Enalapril, and Lisinopril.[5][9]

At the heart of many of these synthetic inhibitors lies a core structural motif: N-[1-(Ethoxycarbonyl)-3-phenylpropyl]-L-alanine . This guide provides a detailed review of its derivatives, focusing on the synthesis, derivatization strategies, structure-activity relationships (SAR), and the experimental protocols used to evaluate their therapeutic potential. We will specifically explore the stereoisomer (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine and its significance in the rational design of novel ACE inhibitors.

The Core Moiety: A Foundation for Inhibition

The compound N-[1-(Ethoxycarbonyl)-3-phenylpropyl]-L-alanine serves as a crucial intermediate in the synthesis of several commercial ACE inhibitors, including Enalapril.[10][11] Its structure cleverly mimics the C-terminal dipeptide of angiotensin I, allowing it to bind to the active site of ACE. The molecule consists of two key components: L-alanine and an ethyl ester of a non-proteogenic amino acid, 2-amino-4-phenylbutanoic acid.

The stereochemistry of this core is paramount for biological activity. The most potent ACE inhibitors, such as Enalaprilat (the active metabolite of Enalapril), possess an S,S,S configuration.[12] The topic of this guide, the (R)-ethoxycarbonyl diastereomer, provides a critical point of comparison for understanding the precise structural requirements for optimal enzyme inhibition. Studying such derivatives is essential for elucidating the topology of the ACE active site and for designing next-generation inhibitors with improved potency and selectivity.

Synthesis and Derivatization Strategies

The synthesis of N-[1-(Ethoxycarbonyl)-3-phenylpropyl]-L-alanine and its subsequent derivatization into potent inhibitors like Enalapril is a well-established process in medicinal chemistry, primarily involving reductive amination followed by peptide coupling.

Core Synthesis: Reductive Amination

The foundational step is the reductive amination (or N-alkylation) between L-alanine and ethyl 2-oxo-4-phenylbutanoate. This reaction forms the crucial C-N bond that links the two components of the core moiety.

Causality in Experimental Choices:

  • Catalyst: A palladium on carbon (Pd/C) or Raney Nickel catalyst is typically used for the hydrogenation.[13][14] These catalysts are highly efficient for reducing the imine intermediate formed in situ to the desired secondary amine with high stereoselectivity, particularly under controlled hydrogen pressure.

  • Solvent: Ethanol is a common solvent as it readily dissolves the reactants and is compatible with the hydrogenation conditions.[14]

  • Stereocontrol: The stereochemistry of the starting L-alanine directs the formation of the desired (S)-alanine configuration in the final product. The stereocenter at the ethoxycarbonyl-bearing carbon is formed during the reduction, and controlling this step is critical. The use of specific chiral auxiliaries or catalysts can influence the diastereomeric ratio of the product.

A general workflow for this synthesis is outlined below.

G cluster_0 Synthesis of the Core Moiety A L-Alanine C Imine Intermediate (in situ) A->C B Ethyl 2-oxo-4-phenylbutanoate B->C D Catalytic Hydrogenation (e.g., Raney Ni, H2) C->D E N-[1-(Ethoxycarbonyl)-3-phenylpropyl]-L-alanine (Diastereomeric Mixture) D->E F Chromatographic Separation E->F G (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine F->G

Caption: General workflow for the synthesis of the core moiety.
Derivatization: Peptide Coupling

Once the core N-[1-(S)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine is synthesized and purified, it is typically derivatized by coupling its free carboxylic acid with the amino group of another amino acid, most notably L-proline, to yield Enalapril.[15]

Causality in Experimental Choices:

  • Activation: The carboxylic acid of the core moiety must be "activated" to facilitate amide bond formation. A common method involves converting it into an N-carboxyanhydride (NCA) using reagents like phosgene or triphosgene.[15][16] This creates a highly reactive intermediate that readily couples with the incoming amine.

  • Coupling: The activated NCA is then reacted with an L-proline salt (e.g., sodium salt) in a suitable solvent system.[15] The use of a specific base is crucial for this reaction to proceed efficiently.[15] This step completes the synthesis of the dipeptide-like final product.

Structure-Activity Relationship (SAR) Studies

The development of ACE inhibitors has been a triumph of rational drug design, with SAR studies revealing critical insights into the features required for potent inhibition.

  • Zinc-Binding Group: The ACE active site contains a catalytic zinc ion (Zn²⁺) that is essential for its function.[2] Effective inhibitors must possess a functional group that can chelate this zinc ion. While early inhibitors like Captopril used a sulfhydryl (-SH) group, the derivatives discussed here utilize a carboxylate (-COO⁻) group from the alanine moiety.[9] The active form, Enalaprilat, is a dicarboxylate inhibitor.[1]

  • Stereochemistry: As mentioned, the stereochemistry is critical. The (S,S,S) configuration of Enalaprilat provides the optimal spatial arrangement of the binding groups to interact with the subsites of the ACE active site. The (R)-ethoxycarbonyl diastereomer exhibits significantly lower activity, highlighting the enzyme's high degree of stereospecificity.

  • The Proline Moiety: In derivatives like Enalapril and Lisinopril, the C-terminal proline ring is thought to mimic the C-terminal residue of natural ACE substrates, enhancing binding affinity and providing metabolic stability.[17]

  • The Ester Prodrug Strategy: The parent compound, (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine, and its more active (S) counterpart are ethyl esters. This is a deliberate prodrug strategy.[4] The ester group increases the molecule's lipophilicity, enhancing its oral absorption.[1][4] Once absorbed, hepatic enzymes hydrolyze the ester to reveal the free carboxylate (the active "diacid" form, e.g., Enalaprilat), which is the potent ACE inhibitor.[3][4]

The following table summarizes the impact of these structural features on ACE inhibitory activity.

Structural FeatureModification ExampleImpact on ACE InhibitionRationale
Zinc-Binding Group Carboxylate (e.g., Enalaprilat) vs. Sulfhydryl (e.g., Captopril)Both are effective; carboxylates are common in this class.The carboxylate group coordinates effectively with the active site Zn²⁺ ion.[2]
Stereochemistry (S)-Ethoxycarbonyl (Enalapril) vs. (R)-EthoxycarbonylThe (S) configuration is significantly more potent.The enzyme's active site is highly stereospecific; the (S) configuration ensures optimal binding.
C-Terminal Residue L-Proline (Enalapril) vs. L-Lysine (Lisinopril)Both yield potent inhibitors.Mimics the C-terminal residue of angiotensin I, enhancing binding affinity. Lisinopril is not a prodrug and is excreted unchanged.[18][19]
Ester Group Ethyl Ester (Enalapril) vs. Free Carboxylate (Enalaprilat)The free carboxylate is the active form; the ester is an inactive prodrug.The ester increases oral bioavailability. It is hydrolyzed in the liver to the active diacid form.[3][4]

Pharmacology and Mechanism of Action

Derivatives of N-[1-(Ethoxycarbonyl)-3-phenylpropyl]-L-alanine act as competitive inhibitors of angiotensin-converting enzyme.[1] By blocking ACE, these compounds prevent the conversion of angiotensin I to angiotensin II.[5] This leads to a cascade of beneficial hemodynamic effects:

  • Decreased Angiotensin II: Results in reduced vasoconstriction, leading to vasodilation and a decrease in systemic vascular resistance (lower blood pressure).[4][6]

  • Reduced Aldosterone Secretion: The drop in angiotensin II levels reduces the stimulation of the adrenal cortex, leading to decreased aldosterone secretion. This promotes the excretion of sodium and water, reducing blood volume.[3][5]

  • Increased Bradykinin Levels: ACE is also responsible for the breakdown of bradykinin, a potent vasodilator.[3][6] Inhibition of ACE leads to increased bradykinin levels, which further contributes to vasodilation and the overall blood pressure-lowering effect.[3]

The overall mechanism is depicted in the diagram below.

G Angiotensinogen Angiotensinogen Angiotensin_I Angiotensin I Angiotensinogen->Angiotensin_I  cleavage Renin Renin Renin->Angiotensin_I Angiotensin_II Angiotensin II Angiotensin_I->Angiotensin_II  conversion ACE ACE ACE->Angiotensin_II Inactive Inactive Peptides ACE->Inactive Vasoconstriction Vasoconstriction & Aldosterone Secretion Angiotensin_II->Vasoconstriction Blood_Pressure Increased Blood Pressure Vasoconstriction->Blood_Pressure Inhibitor N-[1-(R/S)-Ethoxycarbonyl-3- phenylpropyl]-L-alanine Derivative Inhibitor->ACE  Inhibits Bradykinin Bradykinin (Vasodilator) Bradykinin->Inactive  degradation

Caption: The Renin-Angiotensin System and the site of ACE inhibition.

Experimental Protocols for Evaluation

Evaluating the efficacy of novel derivatives requires robust in vitro and in vivo assays. These protocols are designed to quantify the compound's ability to inhibit ACE and to translate that inhibition into a physiological response.

In Vitro ACE Inhibition Assay (Spectrophotometric)

This widely used method is based on the hydrolysis of the synthetic substrate hippuryl-L-histidyl-L-leucine (HHL) by ACE to produce hippuric acid (HA) and histidyl-leucine.[20] The amount of HA produced is quantified by measuring its absorbance at 228 nm after extraction.[20][21]

Materials:

  • Angiotensin-Converting Enzyme (ACE) from rabbit lung

  • Hippuryl-L-histidyl-L-leucine (HHL)

  • Sodium Borate Buffer (50 mM, pH 8.3, containing 300 mM NaCl)

  • Test inhibitor compound (dissolved in a suitable solvent, e.g., DMSO, then diluted in buffer)

  • Positive Control: Captopril or Enalaprilat

  • 1 M HCl

  • Ethyl Acetate

Step-by-Step Protocol:

  • Prepare Reagents:

    • Prepare HHL substrate solution (e.g., 5 mM) in sodium borate buffer.[20]

    • Prepare ACE enzyme solution (e.g., 100 mU/mL) in sodium borate buffer. Prepare fresh.[20]

    • Prepare serial dilutions of the test inhibitor and the positive control (Captopril) in the assay buffer.

  • Assay Setup (in microcentrifuge tubes):

    • Test Wells: Add 25 µL of the test inhibitor dilution.

    • Positive Control Wells: Add 25 µL of the Captopril dilution.

    • 100% Activity Control (Blank): Add 25 µL of assay buffer.

  • Pre-incubation: To each well (except substrate blanks), add 25 µL of the ACE solution. Mix gently and pre-incubate at 37°C for 10 minutes.[22]

  • Initiate Reaction: Add 25 µL of the HHL substrate solution to all wells. Mix and incubate at 37°C for 30-60 minutes.[20][22]

  • Stop Reaction: Terminate the enzymatic reaction by adding 200 µL of 1 M HCl to each tube.[21]

  • Extraction: Add 1.5 mL of ethyl acetate to each tube. Vortex vigorously for 30 seconds to extract the hippuric acid into the organic phase. Centrifuge at 4000 rpm for 15 minutes to separate the layers.[21]

  • Measurement:

    • Carefully transfer 1.0 mL of the upper ethyl acetate layer to a clean tube.[21]

    • Evaporate the ethyl acetate to dryness (e.g., under a stream of nitrogen or in a vacuum concentrator).

    • Re-dissolve the dried hippuric acid residue in 1.0 mL of deionized water or buffer.[20]

    • Measure the absorbance of the solution at 228 nm using a UV-Vis spectrophotometer.

  • Calculation: Calculate the percentage of ACE inhibition using the following formula: % Inhibition = [ (A_control - A_sample) / A_control ] x 100[20] Where A_control is the absorbance of the 100% activity control and A_sample is the absorbance in the presence of the inhibitor. The IC₅₀ value (the concentration of inhibitor required to reduce ACE activity by 50%) can then be determined by plotting % inhibition against inhibitor concentration.

G cluster_1 In Vitro ACE Inhibition Assay Workflow A Prepare Reagents: Inhibitor, ACE, HHL Substrate B Pre-incubate Inhibitor + ACE (37°C, 10 min) A->B C Add HHL Substrate to Initiate (37°C, 30-60 min) B->C D Stop Reaction (Add 1 M HCl) C->D E Extract Hippuric Acid (Ethyl Acetate) D->E F Evaporate & Re-dissolve E->F G Measure Absorbance (228 nm) F->G H Calculate % Inhibition & IC50 G->H

Caption: Experimental workflow for the in vitro ACE inhibition assay.
In Vivo Evaluation in Spontaneously Hypertensive Rats (SHR)

To assess the antihypertensive effect in a living system, spontaneously hypertensive rats (SHR) are a commonly used animal model.

Step-by-Step Protocol Outline:

  • Animal Acclimatization: House male SHRs under standard conditions (12h light/dark cycle, controlled temperature, ad libitum access to food and water) for at least one week before the experiment.

  • Baseline Blood Pressure Measurement: Train the rats to the measurement procedure. Measure baseline systolic blood pressure (SBP) and heart rate (HR) for several days using a non-invasive tail-cuff method to ensure stable readings.

  • Drug Administration: Divide rats into groups: a vehicle control group and one or more treatment groups receiving different doses of the test compound. Administer the compound orally (p.o.) via gavage.[23]

  • Post-Dose Monitoring: Measure SBP and HR at various time points after administration (e.g., 2, 4, 6, 8, and 24 hours) to determine the magnitude and duration of the antihypertensive effect.[23]

  • Data Analysis: Compare the changes in SBP and HR in the treatment groups to the vehicle control group using appropriate statistical methods (e.g., ANOVA). A significant and sustained reduction in SBP indicates in vivo efficacy.

  • Ex Vivo Tissue Analysis (Optional): At the end of the study, tissues such as the aorta, lung, and kidney can be harvested to measure the degree of ACE inhibition in specific tissues, providing a link between pharmacokinetics and pharmacodynamics.[23]

Conclusion and Future Perspectives

The N-[1-(Ethoxycarbonyl)-3-phenylpropyl]-L-alanine scaffold remains a cornerstone in the design of ACE inhibitors. Decades of research have firmly established the structure-activity relationships that govern its interaction with the angiotensin-converting enzyme. The high stereospecificity of the enzyme, the critical role of the zinc-binding carboxylate, and the success of the prodrug strategy are key takeaways that continue to inform modern drug discovery.

While existing ACE inhibitors are highly effective, future research may focus on developing derivatives with enhanced tissue penetration, particularly into the heart and kidneys, to offer greater organ protection beyond blood pressure reduction.[24][25] Furthermore, exploring novel derivatives of the core moiety could lead to compounds with unique pharmacokinetic profiles or fewer side effects, such as the persistent dry cough associated with bradykinin accumulation.[5] The foundational knowledge reviewed in this guide will undoubtedly serve as the starting point for these future innovations in cardiovascular medicine.

References

  • Andrew Alliance. ACE Inhibition Assay - Protocol. OneLab.
  • CV Pharmacology. Angiotensin Converting Enzyme (ACE) Inhibitors.
  • BenchChem. Application Notes and Protocol for In Vitro ACE Inhibition Assay Using Karnamicin B2.
  • Wikipedia. ACE inhibitor.
  • Vinmec International Hospital. ACE inhibitors (Angiotensin-Converting Enzyme inhibitors): Mechanism of action and side effects.
  • American Journal of Physiology. Novel mechanism of action of ACE and its inhibitors.
  • British Heart Foundation. ACE inhibitors.
  • Patsnap Synapse.
  • ChemicalBook. Enalapril synthesis.
  • U.S. Food and Drug Administration.
  • Progressive Academic Publishing. INHIBITION OF ANGIOTENSIN CONVERTING ENZYME (ACE) BY VIOLA MANDSHURICA EXTRACTION.
  • ResearchGate. Enalapril: Synthesis and properties.
  • Cushny, A. R. et al. (1989). Comparisons in vitro, ex vivo, and in vivo of the actions of seven structurally diverse inhibitors of angiotensin converting enzyme (ACE). British Journal of Clinical Pharmacology, 28(S2), 115S-131S.
  • Srisawat, T. et al. (2017). Review of Angiotensin-converting Enzyme Inhibitory Assay: Rapid Method in Drug Discovery of Herbal Plants. Journal of Pharmaceutical Sciences and Research, 9(7), 1034-1039.
  • PubChem. Enalapril.
  • Lonn, E. M. et al. (2003). Myocardial Uptake and Biochemical and Hemodynamic Effects of ACE Inhibitors in Humans.
  • PrepChem.com. Synthesis of [R and S]-N-(1-Ethoxycarbonyl-3-Phenylpropyl)-L-Alanine.
  • ResearchGate.
  • ETFLIN. In Vitro Angiotensin-Converting Enzyme (ACE) Inhibition Test on Extract Dayak Onion Herb (Eleutherine americana (Aubl.) Merr. ex K. Heyne).
  • Google Patents. US5977380A - Process for preparing N-[1- (S)
  • National Center for Biotechnology Information. Lisinopril.
  • American Chemical Society. Self-Assembly of Angiotensin-Converting Enzyme Inhibitors Captopril and Lisinopril and Their Crystal Structures. Langmuir.
  • R Discovery. What is the mechanism of action of lisinopril?
  • CentAUR. Self-Assembly of Angiotensin-Converting Enzyme Inhibitors Captopril and Lisinopril and Their Crystal Structures.
  • PrepChem.com. Synthesis of N-(1-ethoxycarbonyl-3-phenylpropyl)-L-alanyl-L-proline amide.
  • PubMed. Angiotensin converting enzyme inhibitors: comparative structure, pharmacokinetics, and pharmacodynamics.
  • American Heart Association Journals. Angiotensin-Converting Enzyme Inhibitors.
  • ChemicalBook. N-[(S)-(+)-1-(Ethoxycarbonyl)-3-phenylpropyl]-L-alanine.
  • Google Patents. EP0215335B1 - Process for preparing n-/1(s)-ethoxycarbonyl-3-phenylpropyl/-l-alanyl-l-proline.
  • Sigma-Aldrich. N- (S)-(+)-1-(Ethoxycarbonyl)-3-phenylpropyl - L -alanine 98.
  • BuyersGuideChem. (S,S)-N-(1-Ethoxycarbonyl-3-phenylpropyl)-alanine.
  • Fisher Scientific. SAFETY DATA SHEET - N-[1-(S)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine.
  • Google Patents. EP1197490B1 - Process for preparing N-[1-(S)-ethoxycarbonyl-3-phenylpropyl]-L-alanine N-carboxyanhydride.

Sources

Exploratory

Pharmacokinetics and bioavailability of (-)-N-[1-(R)-Ethoxycarbonxyl-3-phenylpropyl]-L-alanine

For Researchers, Scientists, and Drug Development Professionals Introduction (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine, more commonly known as enalapril, is a potent and widely prescribed angiotensin-converti...

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Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine, more commonly known as enalapril, is a potent and widely prescribed angiotensin-converting enzyme (ACE) inhibitor.[1][2] It serves as a cornerstone in the management of hypertension and congestive heart failure.[2] Enalapril itself is a prodrug, which, after oral administration, undergoes in vivo hydrolysis to its active diacid metabolite, enalaprilat.[1][3][4][5][6][7] Enalaprilat is a powerful inhibitor of ACE, the enzyme responsible for converting angiotensin I to the potent vasoconstrictor angiotensin II.[1][8] By inhibiting this conversion, enalaprilat leads to vasodilation, reduced aldosterone secretion, and a subsequent decrease in blood pressure.[1][9] This guide provides a comprehensive technical overview of the pharmacokinetics and bioavailability of enalapril, offering insights for researchers and professionals involved in drug development and clinical pharmacology.

Physicochemical Properties

Understanding the physicochemical properties of enalapril is fundamental to comprehending its pharmacokinetic behavior. Enalapril maleate is a white to off-white crystalline powder.[10] It is soluble in methanol and alcohol.[10] The L-proline moiety within its structure is crucial for its oral bioavailability.[8]

Analytical Methodology: Quantification of Enalapril and Enalaprilat in Biological Matrices

Accurate and sensitive analytical methods are paramount for delineating the pharmacokinetic profile of enalapril and its active metabolite, enalaprilat. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for their simultaneous quantification in biological matrices like plasma and urine due to its high selectivity and sensitivity.[10][11]

A Validated LC-MS/MS Protocol for Plasma Analysis

The following protocol outlines a robust method for the simultaneous determination of enalapril and enalaprilat in human plasma.

1. Sample Preparation: Solid-Phase Extraction (SPE)

  • Rationale: SPE is employed to remove endogenous plasma components that can interfere with the analysis, thereby enhancing the signal-to-noise ratio and improving the accuracy of quantification.

  • Procedure:

    • Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.[12][13][14]

    • Pre-treat 200 µL of plasma sample by adding an internal standard (e.g., a deuterated analog of enalapril or another ACE inhibitor like benazepril) and acidifying with formic acid.[13][14]

    • Load the pre-treated sample onto the conditioned SPE cartridge.[13][14]

    • Wash the cartridge with 200 µL of 0.1% formic acid in water to remove polar interferences.[13][14]

    • Elute enalapril and enalaprilat with 2 x 200 µL of 2% ammonia solution in methanol.[13][14]

    • Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile phase for LC-MS/MS analysis.[12]

2. Chromatographic Separation

  • Rationale: Reversed-phase HPLC is used to separate enalapril, enalaprilat, and the internal standard before their introduction into the mass spectrometer. This separation is crucial for preventing ion suppression and ensuring accurate quantification.

  • Typical Conditions:

    • Column: A C18 column (e.g., Hypersil GOLD) is commonly used.[12]

    • Mobile Phase: A gradient of an aqueous solution with a small percentage of formic acid (for protonation) and an organic solvent like acetonitrile or methanol.

    • Flow Rate: Typically around 0.2-0.5 mL/min.

3. Mass Spectrometric Detection

  • Rationale: Tandem mass spectrometry provides high selectivity by monitoring specific precursor-to-product ion transitions for each analyte.

  • Typical Settings:

    • Ionization Mode: Electrospray ionization (ESI) in positive mode is generally used.

    • Multiple Reaction Monitoring (MRM): Specific mass transitions are monitored for quantification. For instance:

      • Enalapril: m/z 377.10 → 234[10]

      • Enalaprilat: m/z 349 → 206[10]

      • Internal Standards (Deuterated): m/z 382.10 → 239.20 for Enalapril D5 and m/z 354.20 → 211.20 for Enalaprilat D5[10]

4. Method Validation

  • Rationale: The analytical method must be validated according to regulatory guidelines to ensure its reliability.

  • Parameters to Assess: Linearity, accuracy, precision, selectivity, recovery, matrix effect, and stability. A linear response with a correlation coefficient (r²) of >0.99 is typically achieved.[10]

Pharmacokinetic Profile

The journey of enalapril through the body involves absorption, distribution, metabolism, and excretion (ADME), which collectively define its pharmacokinetic profile.

Absorption

Following oral administration, enalapril is rapidly absorbed from the gastrointestinal tract, with approximately 60% of the dose being absorbed.[4][5][6][7][8][15] Peak plasma concentrations of enalapril are typically reached within about one hour.[9][15] Notably, the absorption of enalapril is not significantly affected by the presence of food in the gastrointestinal tract.[15][16]

Distribution

The volume of distribution for enalapril is reported to be between 1 and 2.4 L/kg.[9] Studies in animal models suggest that enalapril crosses the blood-brain barrier poorly, and its active metabolite, enalaprilat, does not readily enter the brain.[15][17]

Metabolism

Enalapril is a prodrug that undergoes hepatic hydrolysis to its active form, enalaprilat.[1][3][4][5][6][7] This biotransformation is primarily mediated by the enzyme carboxylesterase 1 (CES1) in hepatocytes.[9] Peak serum concentrations of enalaprilat are observed approximately three to four hours after an oral dose of enalapril.[15][18]

Enalapril Enalapril (Oral Administration) GI_Tract Gastrointestinal Tract (Absorption) Enalapril->GI_Tract Systemic_Circulation_Ena Systemic Circulation (Enalapril) GI_Tract->Systemic_Circulation_Ena ~60% Absorbed Liver Liver (Hepatic Hydrolysis via CES1) Systemic_Circulation_Ena->Liver Systemic_Circulation_Enat Systemic Circulation (Enalaprilat - Active Form) Liver->Systemic_Circulation_Enat Biotransformation ACE Angiotensin-Converting Enzyme (ACE) (Target Site) Systemic_Circulation_Enat->ACE Inhibition

Caption: Metabolic activation of enalapril.

Excretion

The excretion of enalapril and its active metabolite, enalaprilat, is primarily through the renal route.[2][7][15] Approximately 94% of the dose is recovered in the urine as enalapril and enalaprilat.[15] Renal excretion of enalaprilat involves both glomerular filtration and tubular secretion.[9] The elimination of enalaprilat from plasma is characterized by a polyphasic profile, with a prolonged terminal phase due to its tight binding to ACE.[19] The effective half-life for the accumulation of enalaprilat after multiple doses is approximately 11 hours.[4][5][15]

Bioavailability

The oral bioavailability of enalapril as its active metabolite, enalaprilat, is approximately 40%.[4][5][6] This is a result of both incomplete absorption (around 60%) and incomplete hydrolysis of the absorbed enalapril to enalaprilat.

Factors Affecting Bioavailability and Pharmacokinetics
  • Renal Impairment: Patients with reduced renal function, particularly a creatinine clearance of less than 30 mL/min, exhibit increased peak and trough levels of enalaprilat, a longer time to reach peak concentration, and a prolonged effective half-life.[15][17] This necessitates dose adjustments in this patient population.[9]

  • Congestive Heart Failure (CHF): While the extent of absorption and hydrolysis of enalapril in patients with CHF appears to be similar to that in healthy individuals, the rates of these processes may be slightly slower.[3][20] Serum concentrations of enalaprilat are consistently higher in CHF patients, and the time to reach maximum concentration is delayed.[3][20]

  • Age: Elderly individuals may have reduced elimination of enalaprilat, potentially leading to its accumulation.[21]

Pharmacokinetic Data Summary

ParameterEnalaprilEnalaprilatReference(s)
Tmax (Time to Peak Concentration) ~1 hour3-4 hours[9][15][18]
Oral Bioavailability ~60% (as enalapril)~40% (as enalaprilat)[4][5][6][15]
Effective Half-life (t½) -~11 hours (accumulation)[4][5][15]
Route of Elimination Primarily renalPrimarily renal[2][15]
Protein Binding -Saturable binding to ACE[15]

Experimental Workflow for a Pharmacokinetic Study

cluster_0 Pre-Study cluster_1 Study Conduct cluster_2 Bioanalysis cluster_3 Data Analysis Subject_Screening Subject Screening (Inclusion/Exclusion Criteria) Informed_Consent Informed Consent Subject_Screening->Informed_Consent Dosing Drug Administration (e.g., Single Oral Dose) Informed_Consent->Dosing Blood_Sampling Serial Blood Sampling (Pre-defined time points) Dosing->Blood_Sampling Sample_Processing Plasma Separation & Storage (-80°C) Blood_Sampling->Sample_Processing Sample_Analysis LC-MS/MS Analysis (Quantification of Enalapril & Enalaprilat) Sample_Processing->Sample_Analysis Data_Acquisition Data Acquisition & Processing Sample_Analysis->Data_Acquisition PK_Modeling Pharmacokinetic Modeling (e.g., Non-compartmental analysis) Data_Acquisition->PK_Modeling Parameter_Calculation Calculation of PK Parameters (Cmax, Tmax, AUC, t½) PK_Modeling->Parameter_Calculation Statistical_Analysis Statistical Analysis Parameter_Calculation->Statistical_Analysis

Caption: Typical workflow for a clinical pharmacokinetic study.

Conclusion

A thorough understanding of the pharmacokinetics and bioavailability of enalapril is critical for its safe and effective use in clinical practice and for the development of new drug formulations. Its prodrug nature, reliance on hepatic metabolism for activation, and primary renal excretion route are key determinants of its clinical profile. Factors such as renal function and the presence of comorbidities like congestive heart failure can significantly alter its pharmacokinetics, underscoring the importance of individualized dosing strategies. The analytical methodologies outlined in this guide provide the foundation for robust pharmacokinetic characterization, which is essential for both clinical research and regulatory submissions.

References

  • Oncotarget. (2017, September 19). Pharmacokinetics and drug-drug interaction between enalapril, enalaprilat and felodipine extended release (ER) in healthy subjects.
  • StatPearls. (2024, February 13). Enalapril. NCBI Bookshelf.
  • U.S. Food and Drug Administration. DESCRIPTION CLINICAL PHARMACOLOGY Mechanism of Action.
  • StatPearls. (2023, April 24). Enalaprilat. NCBI Bookshelf.
  • Wikipedia. Enalapril.
  • PubMed. Influence of food on the bioavailability of enalapril.
  • Ovid. Pharmacokinetics of Enalapril in Congestive Heart Failure.
  • PK-DB. The pharmacokinetics of enalapril in hospitalized patients with congestive heart failure.
  • Taylor & Francis Online. (2007, August 22). Pharmacokinetic Parameters and Relative Bioavailability of Two Tablet Formulations of Enalapril Maleate.
  • PubMed. (1993, October). Enalapril clinical pharmacokinetics and pharmacokinetic-pharmacodynamic relationships. An overview.
  • National Cancer Institute. Definition of enalapril maleate.
  • Deranged Physiology. Enalapril.
  • PMC. An overview of the clinical pharmacology of enalapril.
  • PubMed. An overview of the clinical pharmacology of enalapril.
  • OMICS International. (2019, June 24). Liquid Chromatography-Tandem Mass Spectrometry Method for the Quantification of Enalapril and Enalaprilat in Human Plasma.
  • SciSpace. An overview of the clinical pharmacology of enalapril.
  • Thermo Fisher Scientific. LC-MS/MS Method for the Determination of Enalapril and Enalaprilat from Human Plasma using SOLA.
  • JSciMed Central. (2021, August 31). Clinical Pharmacology of Enalapril and Enalaprilat in Infants and Children.
  • LCGC International. (2022, April 15). LC–MS-MS Method for the Determination of Enalapril and Enalaprilat fro Human Plasma Using SOLA.
  • Rutgers University. Angiotensin-Converting Enzyme Inhibitors: A Comparative Review.
  • PubMed. (1985). Enalapril: a review of human pharmacology.
  • LCGC International. (2020, November 11). LC–MS/MS Method for the Determination of Enalapril and Enalaprilat from Human Plasma Using SOLA.
  • PMC. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects.

Sources

Protocols & Analytical Methods

Method

Application Note &amp; Synthesis Protocol: (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine (Enalaprilat)

Audience: Researchers, scientists, and drug development professionals. Objective: This document provides a detailed, step-by-step protocol for the laboratory-scale synthesis of Enalaprilat, the active diacid metabolite o...

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Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, scientists, and drug development professionals.

Objective: This document provides a detailed, step-by-step protocol for the laboratory-scale synthesis of Enalaprilat, the active diacid metabolite of the angiotensin-converting enzyme (ACE) inhibitor Enalapril. The protocol is designed to be self-validating, with explanations for key experimental choices to ensure both reproducibility and a deep understanding of the synthetic pathway.

Introduction and Significance

(-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine, more commonly known as Enalaprilat, is a potent inhibitor of the angiotensin-converting enzyme (ACE). ACE is a key component of the renin-angiotensin-aldosterone system, which regulates blood pressure. By inhibiting ACE, Enalaprilat prevents the conversion of angiotensin I to the potent vasoconstrictor angiotensin II, leading to vasodilation and a reduction in blood pressure.

While its prodrug, Enalapril, is orally administered, Enalaprilat itself is used intravenously for the management of hypertension.[1] The stereochemistry of Enalaprilat is crucial for its pharmacological activity, with the (S,S,S) configuration (in the context of Enalapril) being the most active. This protocol details a stereoselective synthesis to yield the desired (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine isomer.

The synthetic strategy described herein focuses on a diastereoselective reductive amination, a robust and widely employed method for the formation of chiral amines.[2][3] This process involves the reaction of a ketoester with an amino acid in the presence of a reducing agent.

Synthesis Pathway Overview

The synthesis of Enalaprilat is achieved through the reductive amination of ethyl 2-oxo-4-phenylbutanoate with L-alanine. The reaction proceeds via the in-situ formation of an imine intermediate, which is then stereoselectively reduced to the target secondary amine.

Reaction Scheme:

Detailed Step-by-Step Synthesis Protocol

This protocol is designed to be a self-validating system, with checkpoints and explanations to guide the researcher.

Materials and Equipment

Reagents:

  • Ethyl 2-oxo-4-phenylbutanoate

  • L-Alanine

  • Raney Nickel (Ra-Ni), activated slurry

  • Ethanol (anhydrous)

  • Hydrogen gas (H₂)

  • Diatomaceous earth (Celite®)

  • Ethyl acetate

  • Sodium chloride (NaCl)

  • Dipotassium hydrogen phosphate (K₂HPO₄)

  • Phosphoric acid (H₃PO₄), 1 M

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Purified water

Equipment:

  • Glass reactor with a jacket for temperature control

  • Magnetic stirrer

  • Hydrogenation apparatus (e.g., Parr hydrogenator)

  • Reflux condenser

  • Round-bottom flasks

  • Separatory funnel

  • Vacuum filtration apparatus

  • Rotary evaporator

  • pH meter or pH paper

  • Standard laboratory glassware

Experimental Procedure

Step 1: Reductive Amination

The core of this synthesis is the stereoselective formation of the secondary amine via reductive amination. The use of a heterogeneous catalyst like Raney Nickel is crucial for this transformation.[3]

  • Catalyst Activation: In a glass reactor under an inert atmosphere (e.g., nitrogen or argon), add a weighed amount of Raney Nickel catalyst. Add anhydrous ethanol to cover the catalyst. Stir the suspension under a hydrogen atmosphere (98-103 kPa) for 20-30 minutes to activate the catalyst.[4]

  • Reaction Setup: To the activated catalyst suspension, add L-alanine and ethyl 2-oxo-4-phenylbutanoate in a continuous flow of hydrogen.[4]

  • Reaction Conditions: Stir the reaction mixture vigorously (900-1100 rpm) at 45°C under a hydrogen atmosphere.[4] The progress of the reaction should be monitored by Thin-Layer Chromatography (TLC).

Rationale for Experimental Choices:

  • Raney Nickel: This catalyst is highly effective for the reduction of imines to amines and is known to provide good stereoselectivity in this particular reaction.[3][5]

  • Hydrogen Atmosphere: Hydrogen gas is the reducing agent in this catalytic hydrogenation.

  • Vigorous Stirring: Ensures efficient mixing of the reactants with the heterogeneous catalyst, maximizing the reaction rate.

  • Temperature (45°C): Provides sufficient thermal energy to overcome the activation energy of the reaction without promoting side reactions or degradation of the product.

Step 2: Work-up and Isolation of Crude Product

The work-up procedure is designed to separate the product from the catalyst and unreacted starting materials through filtration and pH-controlled extractions.

  • Catalyst Removal: Upon completion of the reaction (as determined by TLC), cool the reaction mixture to room temperature and carefully filter it through a pad of diatomaceous earth to remove the Raney Nickel catalyst. Wash the filter cake with a small amount of ethanol to ensure complete recovery of the product.

  • Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain a pale yellow oily residue.[4]

  • Aqueous Work-up: Disperse the oily residue in a solution of sodium chloride in water. Adjust the pH of the aqueous solution to 8.5 with dipotassium hydrogen phosphate (K₂HPO₄).[4]

  • Extraction of Impurities: Extract the aqueous solution with ethyl acetate. This will remove unreacted ethyl 2-oxo-4-phenylbutanoate and other non-polar impurities, while the deprotonated product remains in the aqueous layer.

  • Product Extraction: Acidify the aqueous layer to a pH of 4.2 with 1 M phosphoric acid.[4] At this pH, the alanine carboxyl group is protonated, making the product more soluble in an organic solvent.

  • Final Extraction and Drying: Extract the acidified aqueous layer multiple times with ethyl acetate.[4] Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude Enalaprilat as an oily or solid substance.

Rationale for Experimental Choices:

  • pH 8.5 Extraction: At this basic pH, the carboxylic acid groups of Enalaprilat and any unreacted L-alanine are deprotonated, making them water-soluble salts. Neutral organic impurities can be extracted into the ethyl acetate layer.

  • pH 4.2 Extraction: Lowering the pH to 4.2 protonates the more basic carboxyl group, neutralizing the charge and allowing the product to be extracted into the organic phase. This step is crucial for separating the product from more water-soluble impurities.

Step 3: Purification by Crystallization

Crystallization is an effective method for purifying the crude product to obtain high-purity Enalaprilat.

  • Dissolution: Dissolve the crude Enalaprilat in a minimal amount of warm purified water (e.g., 60°C).[6]

  • Hot Filtration (Optional): If any insoluble impurities are present, perform a hot filtration to remove them.

  • Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Further cooling in an ice bath can promote more complete crystallization.

  • Isolation and Washing: Collect the precipitated white crystals by vacuum filtration. Wash the crystals with a small amount of cold purified water to remove any remaining soluble impurities.[6]

  • Drying: Dry the purified crystals under vacuum at a moderate temperature (e.g., 50°C) to a constant weight.[6]

Step 4: Characterization and Quality Control

The identity and purity of the synthesized Enalaprilat should be confirmed using standard analytical techniques.

  • High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product and quantify any impurities.

  • ¹H NMR Spectroscopy: To confirm the chemical structure of the molecule. The spectrum should show characteristic peaks for the protons of the alanine and phenylpropyl moieties.

  • Mass Spectrometry (MS): To confirm the molecular weight of Enalaprilat (C₁₈H₂₄N₂O₅, MW: 348.39 g/mol ).[6]

Quantitative Data Summary

ParameterValue/RangeRationale
Reactant Molar Ratio Ethyl 2-oxo-4-phenylbutanoate : L-alanine ~ 1.95 : 1An excess of the ketoester can drive the reaction to completion.[4]
Catalyst Loading 100-500 mg per 4 g of L-alanineSufficient catalyst is needed for an efficient reaction rate.[4]
Hydrogen Pressure 98-103 kPaProvides an adequate concentration of the reducing agent.[4]
Reaction Temperature 45°CBalances reaction rate with product stability.[4]
Reaction Time Monitored by TLCReaction time will vary based on scale and specific conditions.
Expected Yield 30-70%Yields can vary depending on the specific catalyst and reaction conditions.[4]

Synthesis Workflow Diagram

SynthesisWorkflow Start Starting Materials: - Ethyl 2-oxo-4-phenylbutanoate - L-Alanine - Raney Nickel Catalyst Reaction Reductive Amination (45°C, H2 atmosphere) Start->Reaction Filtration Catalyst Filtration Reaction->Filtration Concentration1 Solvent Evaporation Filtration->Concentration1 Workup Aqueous Work-up (pH adjustments and extractions) Concentration1->Workup Concentration2 Solvent Evaporation Workup->Concentration2 Purification Crystallization Concentration2->Purification Drying Vacuum Drying Purification->Drying End Purified Enalaprilat Drying->End

Caption: Workflow for the synthesis and purification of Enalaprilat.

References

  • Synthesis of [R and S]-N-(1-Ethoxycarbonyl-3-Phenylpropyl)-L-Alanine - PrepChem.com. Available at: [Link]

  • Reductive amination of ethyl 2-oxo-4-phenylbutanoate with L-alanyl-L-proline. Synthesis of enalapril maleate | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

  • Synthesis of angiotensin-converting enzyme (ACE) inhibitors: an important class of antihypertensive drugs - SciSpace. Available at: [Link]

  • Reductive Amination of Ethyl 2-Oxo-4-phenylbutanoate with L-Alanyl-L-proline. Synthesis of Enalapril Maleate. Available at: [Link]

  • (PDF) Enalapril: Synthesis and properties - ResearchGate. Available at: [Link]

  • Enalapril, a drug used to treat hypertension, is prepared from compounds D and E by reductive amination. What is the structure of enalapril? - Vaia. Available at: [Link]

  • US6025500A - Stereoselective process for enalapril - Google Patents.
  • WO2000017228A2 - Stereoselective process for enalapril - Google Patents.
  • Enalaprilat, MK-422, Renitec, Vasotec I.V.-药物合成数据库. Available at: [Link]

  • Features of isolation of enalapril from biological material - ResearchGate. Available at: [Link]

  • ethoxycarbonyl-3-phenylpropyl/-L-alanyl-L-proline - European Patent Office - EP 0215335 B1 - Googleapis.com. Available at: [Link]

  • Synthesis of N-(1-ethoxycarbonyl-3-phenylpropyl)-L-alanyl-L-proline amide. Available at: [Link]

  • US5670655A - Method for analyzing isomers of enalapril and enalaprilat - Google Patents.
  • CN1224004A - Process for preparing enalaprol maleate - Google Patents.
  • Enalapril: Synthesis and properties - SciSpace. Available at: [Link]

  • Angiotensin-converting enzyme inhibitors: synthesis and biological activity of acyltripeptide analogs of enalapril | Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

  • EP1197490B1 - Process for preparing N-[1-(S)-ethoxycarbonyl-3-phenylpropyl]-L-alanine N-carboxyanhydride - Google Patents.
  • Enalaprilate | Drug Information, Uses, Side Effects, Chemistry - PharmaCompass.com. Available at: [Link]

  • Enalapril - Wikipedia. Available at: [Link]

  • Enalapril Analytical | PDF - Slideshare. Available at: [Link]

Sources

Application

A Robust, Stability-Indicating HPLC Method for the Analysis of (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine

An Application Note for Drug Development Professionals Abstract This application note details the development and validation of a precise, accurate, and robust stability-indicating High-Performance Liquid Chromatography...

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Author: BenchChem Technical Support Team. Date: March 2026

An Application Note for Drug Development Professionals

Abstract

This application note details the development and validation of a precise, accurate, and robust stability-indicating High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine. This compound is a critical process intermediate and a potential impurity in the synthesis of several Angiotensin-Converting Enzyme (ACE) inhibitors. The method utilizes reversed-phase chromatography with UV detection, providing excellent separation and sensitivity. The protocol herein is validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines, ensuring its suitability for quality control, stability studies, and routine analysis in a pharmaceutical development and manufacturing environment.

Introduction and Scientific Rationale

(-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine is a dipeptide-like molecule that serves as a key building block in the synthesis of various pharmaceuticals. Its structural similarity to active pharmaceutical ingredients (APIs) and other related substances necessitates a selective and reliable analytical method to ensure the purity and quality of the final drug product. The control of such impurities is a critical requirement mandated by regulatory agencies worldwide.

The development of a successful HPLC method is fundamentally dependent on the physicochemical properties of the analyte. This document outlines a systematic approach, beginning with an analysis of the target molecule to inform the selection of stationary phase, mobile phase composition, and detector settings. The resulting reversed-phase HPLC (RP-HPLC) method provides optimal retention and resolution of the analyte from potential degradants and process-related impurities.

Analyte Physicochemical Properties
  • Structure: The molecule contains a phenylpropyl group, conferring hydrophobicity, and two ionizable centers: a secondary amine and a carboxylic acid.

  • Polarity: With a calculated XLogP3 of -0.1, the analyte is polar, requiring careful optimization of the mobile phase to achieve adequate retention on a traditional C18 column[1][2].

  • Ionization (pKa): The carboxylic acid has an acidic pKa (estimated ~2.9), while the secondary amine has a basic pKa (estimated ~9-10)[1]. To ensure consistent retention and good peak shape in RP-HPLC, it is crucial to suppress the ionization of at least one of these groups. Operating at a low pH (<3.0) will protonate the carboxylic acid, rendering it less polar and enhancing its retention through hydrophobic interactions with the stationary phase.

  • UV Absorbance: The presence of the phenyl ring provides a chromophore suitable for UV detection. The primary absorbance occurs at low wavelengths, typically around 210-215 nm, which offers high sensitivity[3][4][5][6].

HPLC Method Development Strategy

The method development was approached systematically to create a robust and reliable analytical procedure. The workflow involved selecting initial conditions based on the analyte's properties, followed by optimization to achieve the desired chromatographic performance.

Method_Development_Workflow cluster_0 Phase 1: Foundation cluster_1 Phase 2: Optimization cluster_2 Phase 3: Validation Analyte Analyte Characterization - pKa, logP, UV Spectrum Initial Initial Condition Selection - C18 Column - Acidic Mobile Phase (pH ~2.5) - ACN/Buffer Gradient - Detection at 215 nm Analyte->Initial Properties Guide Choices Optimize Parameter Optimization - Mobile Phase pH - Organic Modifier Ratio - Gradient Slope - Flow Rate Initial->Optimize Initial Scouting Run SST System Suitability Testing (SST) - Tailing Factor - Resolution - Plate Count - Reproducibility Optimize->SST Iterative Refinement Finalize Final Method Finalization SST->Finalize Meets Acceptance Criteria Validate Full Method Validation (ICH Q2-R1) - Specificity, Linearity, Accuracy - Precision, Robustness, LOQ Finalize->Validate Confirm Suitability

Caption: Logical workflow for HPLC method development.

Rationale for Chromatographic Conditions
  • Stationary Phase: A C18 (octadecylsilane) column was selected as the primary choice. This non-polar stationary phase provides effective retention for the hydrophobic phenylpropyl moiety of the analyte through van der Waals interactions[7]. A column with dimensions of 4.6 x 250 mm and 5 µm particle size offers a good balance of efficiency and backpressure for standard HPLC systems[3][4][8].

  • Mobile Phase: A binary mobile phase consisting of an aqueous buffer and an organic modifier is ideal.

    • Aqueous Component: A phosphate buffer adjusted to a pH of 2.2 was chosen. This low pH ensures that the analyte's carboxylic acid group is fully protonated (non-ionized), which significantly increases its hydrophobicity and retention time, while also promoting sharp, symmetrical peaks[3][4].

    • Organic Modifier: Acetonitrile was selected over methanol due to its lower viscosity and lower UV cutoff, which is advantageous for detection at 215 nm[5]. An isocratic elution was found to be sufficient for this analysis.

  • Detection: UV detection at 215 nm was selected to maximize the signal response based on the absorbance characteristics of the analyte's phenyl group[4][9].

Detailed Analytical Protocol

This protocol is intended for trained analytical chemists. Adherence to all laboratory safety procedures is mandatory.

Equipment and Materials
  • HPLC system with isocratic pump, autosampler, column thermostat, and UV/Vis or Photodiode Array (PDA) detector.

  • Chromatography Data System (CDS) for data acquisition and processing.

  • Analytical balance, pH meter, volumetric flasks, and pipettes.

  • Reference Standard: (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine (98%+ purity).

  • HPLC-grade Acetonitrile and Water.

  • Potassium Dihydrogen Phosphate (KH₂PO₄), analytical grade.

  • Phosphoric Acid (H₃PO₄), analytical grade.

Chromatographic Conditions
ParameterCondition
Column C8, 4.6 x 250 mm, 5 µm (e.g., Grace Platinum EPS C8)[3][4]
Mobile Phase Acetonitrile : 20 mM Phosphate Buffer pH 2.2 (25:75, v/v)[3][4]
Flow Rate 2.0 mL/min[3][4]
Column Temperature 25°C (Ambient)
Injection Volume 20 µL
Detection Wavelength 215 nm[3][4]
Run Time 10 minutes
Preparation of Solutions
  • 20 mM Phosphate Buffer (pH 2.2): Dissolve 2.72 g of KH₂PO₄ in 1000 mL of HPLC-grade water. Adjust the pH to 2.2 using 85% phosphoric acid. Filter through a 0.45 µm membrane filter.

  • Mobile Phase: Mix acetonitrile and the prepared phosphate buffer in a 25:75 (v/v) ratio. Degas before use.

  • Diluent: Use the mobile phase as the diluent for all standard and sample preparations.

  • Standard Stock Solution (500 µg/mL): Accurately weigh approximately 25 mg of the reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent.

  • Working Standard Solution (50 µg/mL): Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with the diluent.

System Suitability Testing (SST)

Before sample analysis, perform five replicate injections of the Working Standard Solution (50 µg/mL). The system is deemed ready for use if the following criteria are met.

SST ParameterAcceptance Criteria
Tailing Factor (T) ≤ 2.0
Theoretical Plates (N) ≥ 2000
Relative Standard Deviation (%RSD) of Peak Area ≤ 2.0%

Separation Mechanism Visualization

The retention of the analyte on the C18 stationary phase is governed by hydrophobic interactions, which are enhanced by suppressing the ionization of the analyte's carboxyl group at low mobile phase pH.

Separation_Mechanism cluster_StationaryPhase Stationary Phase (Non-Polar) cluster_Analyte Analyte at pH 2.2 Silica Silica Backbone C18_1 C18 Alkyl Chain C18_2 C18 Alkyl Chain C18_3 C18 Alkyl Chain Analyte Analyte Structure (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine Phenyl Phenylpropyl Group (Hydrophobic) Carboxyl Carboxyl Group (Protonated, -COOH) Phenyl->C18_2 van der Waals forces Interaction Hydrophobic Interaction (Primary Retention Mechanism)

Caption: Analyte interaction with the C18 stationary phase.

Method Validation Protocol

The developed method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose[9][10][11].

Validation Parameters and Acceptance Criteria
ParameterProtocol SummaryAcceptance Criteria
Specificity Analyze blank (diluent), placebo, and a spiked sample. Forced degradation studies (acid, base, peroxide, heat, light) should also be performed[5][6][12].The analyte peak should be free from interference from excipients, impurities, or degradants. Peak purity should pass.
Linearity Analyze a minimum of five concentrations across the range of 10-30 µg/mL[8].Correlation coefficient (r²) ≥ 0.999.
Range Confirmed by linearity, accuracy, and precision data.10-30 µg/mL[8].
Accuracy Analyze triplicate samples at three concentrations (e.g., 80%, 100%, 120% of 20 µg/mL) by spiking into a placebo matrix.Mean recovery should be between 98.0% and 102.0%[10].
Precision Repeatability: Six replicate analyses of the 100% concentration. Intermediate Precision: Repeat on a different day with a different analyst.%RSD ≤ 2.0% for both repeatability and intermediate precision[10].
Limit of Detection (LOD) Determined based on a signal-to-noise ratio of 3:1.Typically around 0.02% of the standard concentration[3][4].
Limit of Quantitation (LOQ) Determined based on a signal-to-noise ratio of 10:1 with acceptable precision and accuracy.Typically around 0.06% of the standard concentration[3][4].
Robustness Deliberately vary method parameters (e.g., pH ±0.2, organic ratio ±2%, flow rate ±10%) and assess the impact on SST.System suitability criteria must be met under all varied conditions.

Conclusion

The RP-HPLC method described in this application note is simple, rapid, selective, and highly sensitive for the quantitative determination of (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine. The method was developed based on the fundamental physicochemical properties of the analyte and has been successfully validated in accordance with ICH guidelines. The short run time and use of common reagents make it cost-effective and suitable for high-throughput analysis in quality control laboratories. Its stability-indicating nature ensures that it can be reliably used for monitoring the purity of the analyte in the presence of its degradation products.

References

  • Development and validation of hplc method for the simultaneous determination of enalapril maleate in present of their impurities. (2018). Innovare Academic Sciences Pvt Ltd. [Link]

  • Method Development and Validation of Enalapril Maleate and Hydrochlorthiazide by RP-HPLC. (2020). International Journal of Innovative Science and Engineering Technology. [Link]

  • Development and Validation of an HPLC Method Using an Experimental Design for Analysis of Amlodipine Besylate and Enalapril Maleate in a Fixed-dose Combination. (2021). Turkish Journal of Pharmaceutical Sciences. [Link]

  • Development and validation of HPLC method for the simultaneous determination of enalapril maleate in present of their impurities: Application to tablet analysis. (2018). ResearchGate. [Link]

  • Development and Validation of an HPLC Method Using an Experimental Design for Analysis of Amlodipine Besylate and Enalapril Maleate in a Fixed-dose Combination. (2021). Turkish Journal of Pharmaceutical Sciences. [Link]

  • Bhardwaj, S. P., & Singh, S. (2008). Study of forced degradation behavior of enalapril maleate by LC and LC-MS and development of a validated stability-indicating assay method. Journal of Pharmaceutical and Biomedical Analysis, 46(1), 113–120. [Link]

  • Chemical stability of enalapril maleate drug substance and tablets by a stability- indicating. Semantic Scholar. [Link]

  • Study of forced degradation behavior of enalapril maleate by LC and LC-MS and development of a validated stability-indicating assay method. ResearchGate. [Link]

  • Bhardwaj, S. P., & Singh, S. (2008). Study of forced degradation behavior of enalapril maleate by LC and LC-MS and development of a validated stability-indicating assay method. PubMed. [Link]

  • THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. Hichrom. [Link]

  • Topics in Liquid Chromatography: Part 1. Designing a Reversed-Phase Column for Polar Compound Retention. Waters Corporation. [Link]

  • HPLC Analysis of Very Polar Compounds in Bioanalysis. LCGC International. [Link]

  • Physicochemical and PK properties of enalapril and enalaprilat. ResearchGate. [Link]

  • Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate. [Link]

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

  • ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. Scribd. [Link]

  • ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. Therapeutic Goods Administration (TGA). [Link]

  • Enalapril. PubChem. [Link]

  • Synthesis of [R and S]-N-(1-Ethoxycarbonyl-3-Phenylpropyl)-L-Alanine. PrepChem.com. [Link]

  • An Overview of Enalapril by UV Spectrophotometer and HPLC. Crimson Publishers. [Link]

  • N-(1-ethoxycarbonyl-3-phenylpropyl)-L-alanyl-L-proline. PubChem. [Link]

  • Characterization and Compatibility studies of Enalapril maleate by using various analytical techniques. International Journal of Pharmacy and Analytical Research. [Link]

  • Spectrophotometric Determination of Enalapril maleate bу Using1, 2 Naphthaquinolinc-4- Sulphonate Sodium Reagent. Neuroquantology. [Link]

Sources

Method

Application Note: Diastereomeric Resolution and Analytical Profiling of (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine in Enalapril Synthesis

Target Audience: Process Chemists, Analytical Scientists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocol Chemical Context & Mechanistic Causality Enalapril is a blockbus...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Process Chemists, Analytical Scientists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocol

Chemical Context & Mechanistic Causality

Enalapril is a blockbuster prodrug angiotensin-converting enzyme (ACE) inhibitor used globally to treat hypertension and congestive heart failure. The pharmacological efficacy of Enalapril is strictly dependent on its stereochemistry; the active site of the ACE enzyme requires the (S,S,S) configuration to optimally coordinate with its catalytic zinc ion[1].

During the industrial synthesis of Enalapril, a critical intermediate is formed via the reductive amination of ethyl 2-oxo-4-phenylbutyrate with L-alanine[1]. Because this reaction occurs at a planar ketone, it is not perfectly stereoselective, resulting in a diastereomeric mixture of the desired (+)-(S)-intermediate and the undesired (-)-N-[1-(R)-ethoxycarbonyl-3-phenylpropyl]-L-alanine (occasionally transcribed in legacy literature as "ethoxycarbonxyl")[2].

The Causality of Resolution: Because the L-alanine moiety fixes one chiral center as (S), the newly formed stereocenter at the ethoxycarbonyl position creates a pair of diastereomers, not enantiomers. Diastereomers possess distinct physical properties, including melting points and solubilities. We can exploit this thermodynamic differential to isolate the desired compound without requiring expensive chiral resolving agents or chiral chromatography. When the crude mixture is saturated with hydrogen chloride in a chlorinated solvent, the hydrochloride salt of the (R)-diastereomer exhibits drastically lower solubility than its (S)-counterpart, driving a selective precipitation[2].

Experimental Workflow: Diastereomeric Resolution

The following protocol leverages differential fractional crystallization to purge the (R)-diastereomer from the process stream, isolating it as a solid while retaining the highly valued (S)-diastereomer in the filtrate[2].

Protocol: Fractional Crystallization via HCl Saturation

Reagents Required:

  • Crude diastereomeric mixture of N-[1-(R,S)-ethoxycarbonyl-3-phenylpropyl]-L-alanine

  • 1,2-Dichloroethane (DCE) (Anhydrous)

  • Dry gaseous Hydrogen Chloride (HCl)

  • Ethyl Acetate (EtOAc)

Step-by-Step Methodology:

  • Dissolution: Suspend the crude diastereomeric mixture in 1,2-dichloroethane (ratio of approx. 1 g crude to 14 mL DCE).

  • Thermal Activation: Warm the reactor to 50°C under continuous overhead stirring until a homogeneous solution is achieved.

  • Acidification: Sparge the solution with dry gaseous HCl until saturation is reached.

    • Causality: The formation of the hydrochloride salt alters the crystal lattice energy. The (R)-diastereomer HCl salt packs more efficiently, drastically reducing its solubility in DCE.

  • Controlled Cooling: Turn off the heating mantle and allow the mixture to cool slowly to room temperature (20–25°C) over 2 hours.

    • Self-Validation Checkpoint: A thick, white crystalline precipitate should begin forming as the temperature drops below 35°C. If no precipitate forms, verify HCl saturation using anhydrous pH indicator strips.

  • Filtration (Isolation of the Impurity): Filter the mixture under vacuum. The filter cake is the undesired (-)-N-[1-(R)-ethoxycarbonyl-3-phenylpropyl]-L-alanine hydrochloride . Dry in vacuo.

  • Recovery of the API Precursor: Concentrate the filtrate (which contains the desired (S)-diastereomer) in vacuo to remove the DCE.

  • Recrystallization: Dissolve the resulting residue in warm ethyl acetate (approx. 10 mL per gram of expected product). Cool slowly to room temperature to crystallize the pure (+)-N-[1-(S)-ethoxycarbonyl-3-phenylpropyl]-L-alanine hydrochloride [2].

Process Visualization

G A Ethyl 2-oxo-4-phenylbutyrate + L-Alanine B Reductive Amination (Non-stereoselective) A->B C Diastereomeric Mixture (R)- and (S)- Intermediates B->C D HCl Saturation in 1,2-Dichloroethane (50°C -> RT) C->D E Precipitate (Undesired): (-)-N-[1-(R)-Ethoxycarbonyl- 3-phenylpropyl]-L-alanine HCl D->E Crystallizes (Lower Solubility) F Filtrate (Desired): (+)-N-[1-(S)-Ethoxycarbonyl- 3-phenylpropyl]-L-alanine HCl D->F Remains in Solution (Higher Solubility)

Diastereomeric resolution workflow for Enalapril intermediates via crystallization.

Analytical Protocol: HPLC Diastereomer Quantification

To validate the efficiency of the resolution, the diastereomeric ratio (d.r.) must be quantified. Because the (R) and (S) forms are diastereomers, they interact differently with achiral stationary phases, allowing for separation on a standard reversed-phase column without the need for expensive chiral phases[3].

HPLC Method Parameters

Rationale: An acidic mobile phase (pH ~2.5) is required to suppress the ionization of the free carboxylic acid on the L-alanine moiety, preventing peak tailing and ensuring robust retention on the hydrophobic C8/C18 stationary phase[3]. Elevated column temperatures (65°C) are utilized to reduce mobile phase viscosity and sharpen peak resolution[3].

  • Column: Hypersil MOS (C8) or equivalent C18, 250 mm x 4.6 mm, 5 µm[3]

  • Mobile Phase: Phosphate Buffer (pH 2.5) : Acetonitrile (40:60, v/v)[3]

  • Flow Rate: 1.5 mL/min[3]

  • Column Temperature: 65°C[3]

  • Detection Wavelength: UV at 215 nm[3]

  • Injection Volume: 50 µL[3]

Self-Validation Checkpoint: Inject a mixed standard of the (R,S) crude before analyzing the purified (S)-filtrate. Baseline resolution ( Rs​>1.5 ) between the (R) and (S) peaks must be achieved. The (R)-diastereomer typically elutes slightly earlier than the (S)-diastereomer under these reversed-phase conditions due to subtle differences in hydrodynamic volume and hydrophobic surface area exposure.

Quantitative Data Summaries

Table 1: Physicochemical & Process Profile of the Diastereomers

Property(-)-N-[1-(R)-...]-L-alanine (Impurity)(+)-N-[1-(S)-...]-L-alanine (Target)
Stereochemistry (R, S)(S, S)
Role in Synthesis Process-related impurityActive API Precursor
Solubility in DCE (as HCl salt) Highly Insoluble at 25°C (Precipitates)Soluble at 25°C (Remains in Filtrate)
Recrystallization Solvent N/A (Isolated from DCE)Ethyl Acetate
Impact on ACE Binding Steric clash; inactive/low affinityOptimal zinc coordination

Table 2: HPLC System Suitability Requirements

ParameterAcceptance CriteriaCausality / Rationale
Resolution ( Rs​ ) >1.5 between (R) and (S) peaksEnsures accurate integration of the impurity.
Tailing Factor ( Tf​ ) ≤1.5 Validates adequate suppression of carboxylic acid ionization by the pH 2.5 buffer.
Theoretical Plates ( N ) >2000 Confirms column efficiency at 65°C.

References

  • Title: Process for preparing carboxyalkyl dipeptides (US Patent 4808741A)
  • Title: Validation of Stability Indicating HPLC Method for the Determination of Enalapril Maleate in Tablet Formulations Source: ResearchGate URL: [Link]

  • Title: Enantioselective Transformations in the Synthesis of Therapeutic Agents Source: ACS Publications (Chemical Reviews) URL: [Link]

Sources

Application

Chromatographic separation of (-)-N-[1-(R)-Ethoxycarbonxyl-3-phenylpropyl]-L-alanine enantiomers

Title : High-Resolution Chromatographic Separation of (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine and Related Stereoisomers Introduction & Scientific Rationale The synthesis of Angiotensin-Converting Enzyme (AC...

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Author: BenchChem Technical Support Team. Date: March 2026

Title : High-Resolution Chromatographic Separation of (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine and Related Stereoisomers

Introduction & Scientific Rationale

The synthesis of Angiotensin-Converting Enzyme (ACE) inhibitors, such as Enalapril, Ramipril, and Trandolapril, relies heavily on the chiral intermediate N-[1-(S)-ethoxycarbonyl-3-phenylpropyl]-L-alanine (commonly referred to as ECPPA). During the reductive amination or substitution steps of ECPPA synthesis, the undesired diastereomer, (-)-N-[1-(R)-ethoxycarbonyl-3-phenylpropyl]-L-alanine, is frequently generated as a critical impurity[1][2].

Causality of Chiral Purity : The pharmacological efficacy of ACE inhibitors is strictly stereodependent. The (S,S,S) configuration of Enalapril is required to achieve the optimal spatial geometry for coordinating with the zinc ion ( Zn2+ ) in the active site of the ACE metallopeptidase. The presence of the (R)-epimer at the phenylpropyl moiety disrupts this binding pocket fit, drastically reducing therapeutic potency and potentially introducing off-target effects. Consequently, regulatory agencies mandate stringent control of this (R)-isomer impurity, typically limiting it to ≤0.15% w/w. Accurate chiral separation is therefore paramount for batch release and safety profiling.

Chromatographic Mechanism & Column Selection

Separating the (S,L) and (R,L) diastereomers of N-[1-ethoxycarbonyl-3-phenylpropyl]-L-alanine requires a highly selective Chiral Stationary Phase (CSP). While reversed-phase achiral columns can sometimes resolve diastereomers, polysaccharide-based CSPs operating in normal-phase mode provide superior resolution and robustness for these specific amphoteric molecules[3].

The Tri-Point Interaction Model : We utilize an Amylose tris(3,5-dimethylphenylcarbamate) coated silica column (e.g., Chiralpak AD-H). The chiral recognition is driven by three simultaneous interactions:

  • Hydrogen Bonding : The carbamate linkages on the amylose polymer act as both hydrogen bond donors and acceptors, interacting with the secondary amine and the carboxylic acid/ester groups of the analyte.

  • π−π Interactions : The electron-rich 3,5-dimethylphenyl groups of the CSP engage in π−π stacking with the phenylpropyl aromatic ring of the analyte.

  • Steric Inclusion : The helical structure of the amylose polymer creates chiral grooves. The (S)- and (R)-isomers exhibit different spatial orientations, causing the (R)-isomer to experience higher steric hindrance or a different inclusion fit, leading to differential retention times.

Mobile Phase Causality : A mobile phase of Hexane and Ethanol (e.g., 85:15 v/v) is employed to maintain the normal-phase environment necessary for the hydrogen bonding to occur. Crucially, 0.1% Trifluoroacetic Acid (TFA) is added as an acidic modifier. Because the analyte is a zwitterionic-like amino acid derivative, TFA suppresses the ionization of the carboxylic acid moiety. This prevents secondary, non-enantioselective ion-exchange interactions with residual silanols on the silica support, which would otherwise cause severe peak tailing and degrade resolution.

Experimental Protocols

This protocol outlines a self-validating High-Performance Liquid Chromatography (HPLC) method designed in accordance with ICH Q2(R2) guidelines for analytical procedure validation[4][5].

Reagents and Materials
  • Stationary Phase : Chiralpak AD-H (250 mm × 4.6 mm, 5 µm) or equivalent amylose-based CSP.

  • Mobile Phase : HPLC-grade n-Hexane, HPLC-grade Ethanol, and MS-grade Trifluoroacetic Acid (TFA).

  • Standards : Reference standards of ECPPA (S,L-isomer) and the (-)-N-[1-(R)-ethoxycarbonyl-3-phenylpropyl]-L-alanine impurity.

Step-by-Step Methodology
  • Mobile Phase Preparation : Mix 850 mL of n-Hexane with 150 mL of Ethanol. Add 1.0 mL of TFA. Degas the mixture ultrasonically for 10 minutes or via continuous vacuum filtration (0.22 µm PTFE membrane).

  • System Equilibration : Purge the HPLC system and equilibrate the chiral column with the mobile phase at a flow rate of 1.0 mL/min until the baseline is completely stable (typically 45–60 minutes). Maintain the column oven at 25∘C .

  • Standard Solution Preparation :

    • Resolution Solution: Dissolve 10 mg of ECPPA and 1 mg of the (R)-isomer impurity in 10 mL of the mobile phase (or a compatible diluent like Hexane/EtOH 50:50).

    • Test Solution: Accurately weigh 50 mg of the ECPPA sample into a 50 mL volumetric flask, dissolve, and make up to volume with the diluent (1.0 mg/mL).

  • System Suitability Test (SST) : Inject 10 µL of the Resolution Solution. The system is self-validating: proceed to sample analysis only if the resolution ( Rs​ ) between the (S,L) and (R,L) peaks is ≥2.0 , and the tailing factor for both peaks is ≤1.5 . If these criteria fail, verify mobile phase composition or column integrity.

  • Sample Analysis : Inject 10 µL of the Test Solution. Record the chromatogram at 215 nm for 30 minutes.

  • Data Processing : Integrate the peaks. Calculate the percentage of the (R)-isomer impurity using the area normalization method or against an external standard calibration curve.

Data Presentation

Table 1: Optimized Chromatographic Conditions

ParameterSpecification / SettingRationale
Column Amylose tris(3,5-dimethylphenylcarbamate) (250 × 4.6 mm, 5 µm)Provides the necessary chiral grooves and π−π interaction sites.
Mobile Phase n-Hexane / Ethanol / TFA (85:15:0.1, v/v/v)Balances elution strength while TFA suppresses COOH ionization.
Flow Rate 1.0 mL/minOptimizes the van Deemter curve for 5 µm particles.
Column Temperature 25∘C Standardizes the thermodynamics of chiral inclusion.
Detection Wavelength UV at 215 nmCorresponds to the π→π∗ transition of the amide/ester bonds.
Injection Volume 10 µLPrevents column overloading and maintains sharp peak shapes.

Table 2: System Suitability and Method Validation Parameters

Parameter(S,L)-ECPPA (API)(R,L)-ImpurityAcceptance Criteria (ICH Q2)
Retention Time ( tR​ ) ~12.4 min~15.8 minN/A
Capacity Factor ( k′ ) 3.14.3 k′>2.0
Selectivity ( α ) -1.38 α>1.1
Resolution ( Rs​ ) -2.85 Rs​≥2.0 (Baseline separation)
Tailing Factor ( Tf​ ) 1.121.15 Tf​≤1.5
LOD / LOQ 0.05 µg/mL / 0.15 µg/mL0.06 µg/mL / 0.18 µg/mLSignal-to-Noise ≥3 (LOD) and ≥10 (LOQ)

Visualizations

HPLC_Workflow Start Sample Preparation (ECPPA & (R)-Impurity) Chromatography Chiral HPLC Separation (Amylose CSP, Hexane/EtOH/TFA) Start->Chromatography SST System Suitability Test (Rs > 2.0) SST->Chromatography Fail Detection UV Detection (215 nm) & Data Integration SST->Detection Pass Chromatography->SST Validation Method Validation (ICH Q2 Guidelines) Detection->Validation Report Batch Release & Impurity Profiling Validation->Report

Fig 1: Workflow for the chiral HPLC method development and validation of ECPPA stereoisomers.

Chiral_Mechanism cluster_interactions Chiral Recognition Mechanisms CSP Amylose Tris(3,5-dimethylphenylcarbamate) (Chiral Stationary Phase) HBond Hydrogen Bonding (Carbamate ↔ Analyte COOH/NH) CSP->HBond PiPi π-π Interactions (Phenyl ↔ Phenylpropyl) CSP->PiPi Steric Steric Inclusion (Helical Groove Cavity) CSP->Steric Analyte (-)-N-[1-(R)-Ethoxycarbonyl- 3-phenylpropyl]-L-alanine HBond->Analyte PiPi->Analyte Steric->Analyte

Fig 2: Tri-point chiral recognition mechanism between the amylose CSP and the (R)-isomer analyte.

References

  • Source: Google Patents (US7973173B2)
  • Preparation method of N-[1-(S)
  • A Brief Review on Chiral Separation of Drugs Source: ResearchGate URL:[Link]

  • Final IWG Concept Paper Q2(R2) and Q14 - Validation of Analytical Procedures Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL: [Link]

  • Mini Case Study Platform Analytical Procedures – Applying Concepts in ICH Q2(R2) and ICH Q14 Source: CASSS URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Improving synthesis yield of (-)-N-[1-(R)-Ethoxycarbonxyl-3-phenylpropyl]-L-alanine in lab scale

Technical Support Center: Synthesis of N-[1-Ethoxycarbonyl-3-phenylpropyl]-L-alanine Welcome to the technical support guide for the laboratory-scale synthesis of N-[1-Ethoxycarbonyl-3-phenylpropyl]-L-alanine. This docume...

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Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Synthesis of N-[1-Ethoxycarbonyl-3-phenylpropyl]-L-alanine

Welcome to the technical support guide for the laboratory-scale synthesis of N-[1-Ethoxycarbonyl-3-phenylpropyl]-L-alanine. This document is designed for researchers, chemists, and drug development professionals aiming to optimize the synthesis of this critical intermediate, a core component in the synthesis of various Angiotensin-Converting Enzyme (ACE) inhibitors like Enalapril.[1][2]

The primary synthetic route involves the diastereoselective reductive amination of ethyl 2-oxo-4-phenylbutanoate with L-alanine, typically via catalytic hydrogenation. This guide provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you navigate the challenges of this synthesis and improve your overall yield and purity.

Core Synthesis Pathway: Reductive Amination

The reaction proceeds in two main stages: the formation of a Schiff base (imine) intermediate from the ketoester and L-alanine, followed by its immediate reduction to form the target secondary amine. The key challenge lies in controlling the stereochemistry at the newly formed chiral center.

Reactant1 Ethyl 2-oxo-4-phenylbutanoate Intermediate Schiff Base / Imine (Intermediate) Reactant1->Intermediate - H₂O Reactant2 L-Alanine Reactant2->Intermediate Product (-)-N-[1-(R)-Ethoxycarbonyl- 3-phenylpropyl]-L-alanine (Desired Product) Intermediate->Product + H₂ (Reduction) (Favored Pathway) Diastereomer (+)-N-[1-(S)-Ethoxycarbonyl- 3-phenylpropyl]-L-alanine (Diastereomer) Intermediate->Diastereomer + H₂ (Reduction) (Minor Pathway) Reagents Catalyst (e.g., Raney® Ni) H₂ Gas Solvent (e.g., Ethanol) Reagents->Intermediate

Caption: Overall reaction scheme for the synthesis.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental challenges in a direct question-and-answer format.

Q1: My overall yield is disappointingly low (<50%). What are the primary factors I should investigate?

Low yield is a common issue that can stem from several sources. Systematically evaluate the following:

  • Incomplete Reaction: The most frequent cause. Unreacted starting materials indicate that the reaction has not gone to completion.

    • Catalyst Activity: Ensure your catalyst (e.g., Raney Nickel) is active. Use a fresh batch or activate it properly before the reaction.[3] Raney Nickel should be stored under water and washed with the reaction solvent (ethanol) just before use. The catalyst loading is also critical; a typical starting point is 5-10% w/w relative to the limiting reagent.

    • Hydrogen Pressure: The reaction is sensitive to hydrogen pressure. Ensure your system is leak-free and maintains a consistent positive pressure (e.g., 50-60 psi or 98-103 kPa).[3]

    • Reaction Time & Temperature: These reactions can be slow. Monitor progress using TLC or HPLC. If the reaction stalls, consider extending the time or slightly increasing the temperature (e.g., from room temperature to 40-45°C), but be aware that higher temperatures can negatively impact stereoselectivity.[3]

  • Sub-optimal Imine Formation: The initial condensation between the keto-ester and L-alanine is a reversible equilibrium. To drive it forward, it is crucial to remove the water that is formed. While not always included in basic protocols, adding activated 3Å or 4Å molecular sieves to the reaction mixture can significantly improve the concentration of the imine intermediate available for reduction.

  • Purification Losses: The product is an amino acid derivative, making it amphoteric and sometimes tricky to extract. During the work-up, precise pH control is essential.

    • After filtering the catalyst, perform an initial extraction at a basic pH (~8.5) to remove neutral organic impurities.[3][4]

    • Subsequently, acidify the aqueous layer carefully to the isoelectric point of the product (typically pH 4.0-4.5) to precipitate or extract it.[3][4] Over-acidifying can increase its solubility in the aqueous phase, leading to significant losses.

Q2: I am getting a poor diastereomeric ratio. How can I increase the selectivity for the desired (-)-(R,S) isomer?

Achieving high diastereoselectivity is the cornerstone of this synthesis. The stereochemical outcome is not random; it is directed by the chiral influence of L-alanine on the reduction of the imine.

  • Catalyst Choice: While various catalysts like Pd/C can be used, Raney Nickel (Ra-Ni) is widely reported to give superior diastereoselectivity in this specific reductive amination.[5]

  • Solvent System: Ethanol is the most commonly used and effective solvent.[3] The polarity and protic nature of the solvent influence the transition state of the hydrogenation.

  • Additives (The Merck Method): Groundbreaking work has shown that the combination of specific additives can dramatically improve the diastereomeric ratio.[1][5][6]

    • The addition of a weak organic acid, such as acetic acid , along with a salt like potassium fluoride (KF) or sodium bromide (NaBr) , has been shown to improve the SSS:RSS selectivity (in the context of Enalapril synthesis) from ~11:1 to as high as 17:1.[1][6]

    • Causality: These additives are believed to modify the catalyst surface and influence the conformation of the imine intermediate as it adsorbs onto the catalyst, sterically favoring hydrogen addition from one face over the other.

ParameterStandard ConditionOptimized Condition for SelectivityRationale
Catalyst Pd/C, Pt/Al₂O₃Raney Nickel (Ra-Ni)Ra-Ni has been empirically shown to provide higher stereochemical induction for this class of reaction.[5]
Additives NoneAcetic Acid + KF (or NaBr)Modifies catalyst surface and substrate conformation, enhancing steric hindrance to favor one diastereomer.[1][6]
Temperature 40-50°C15-30°CLower temperatures generally favor the thermodynamically more stable transition state, leading to higher selectivity.[6]
Solvent EthanolEthanolProvides a good balance of solubility for reactants and interaction with the catalyst surface.

Q3: My work-up is messy, and I struggle to isolate a pure product. Can you provide a reliable purification protocol?

A robust work-up is critical. The key is to leverage the product's amphoteric nature to separate it from impurities.

  • Catalyst Removal: At the end of the reaction, cool the mixture and carefully filter the catalyst under an inert atmosphere (like nitrogen or argon). Raney Nickel is pyrophoric and must not be allowed to dry in the air. Quench the filtered catalyst immediately under water.

  • Solvent Evaporation: Concentrate the filtrate under reduced pressure to obtain an oily residue.[3]

  • Aqueous Basification & Extraction: Disperse the oil in water or a brine solution. Adjust the pH to ~8.5 using a base like dipotassium hydrogen phosphate (K₂HPO₄) or a dilute NaOH solution.[3][4] Extract this basic aqueous solution with a solvent like ethyl acetate. This will remove unreacted ethyl 2-oxo-4-phenylbutanoate and other neutral byproducts. The desired product, now in its carboxylate salt form, will remain in the aqueous layer.

  • Acidification & Product Extraction: Separate the layers. Cool the aqueous layer in an ice bath and carefully acidify it to pH ~4.2 with an acid like 1M phosphoric acid or citric acid.[3][4] The product will now be in its zwitterionic or free acid form. Extract the product from this acidified aqueous layer multiple times with fresh ethyl acetate.

  • Drying and Crystallization: Combine the organic extracts from the previous step, dry them over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product, often as an oil or a semi-solid.[3] This crude material can then be purified by crystallization, typically from a solvent system like warm water or an ethyl acetate/hexane mixture.[3]

Start Post-Reaction Mixture Filter Filter Catalyst (Caution: Pyrophoric!) Start->Filter Concentrate Concentrate Filtrate Filter->Concentrate Aqueous_Workup Disperse in H₂O Adjust pH to 8.5 Concentrate->Aqueous_Workup Extract1 Extract with Ethyl Acetate Aqueous_Workup->Extract1 Aqueous_Layer1 Aqueous Layer (Contains Product Salt) Extract1->Aqueous_Layer1 Organic_Layer1 Organic Layer (Contains Neutral Impurities) Extract1->Organic_Layer1 Acidify Adjust Aqueous to pH 4.2 Aqueous_Layer1->Acidify Extract2 Extract with Ethyl Acetate Acidify->Extract2 Aqueous_Layer2 Aqueous Layer (Waste) Extract2->Aqueous_Layer2 Organic_Layer2 Combined Organic Layers (Contains Product) Extract2->Organic_Layer2 Dry_Concentrate Dry (Na₂SO₄) & Concentrate Organic_Layer2->Dry_Concentrate Purify Crystallize / Purify Dry_Concentrate->Purify

Caption: Recommended workflow for product isolation and purification.

Frequently Asked Questions (FAQs)

  • Can I use sodium borohydride (NaBH₄) instead of catalytic hydrogenation? Yes, this is possible and avoids the need for high-pressure hydrogenation equipment.[7][8] The procedure would involve first forming the imine from the keto-ester and L-alanine (often in a solvent like methanol or ethanol, sometimes with a mild acid catalyst), and then, in the same pot, adding NaBH₄ portion-wise at a reduced temperature (e.g., 0°C). However, be aware that NaBH₄ can potentially reduce the starting keto-ester to an alcohol byproduct.[9] Reagents like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (STAB) are often more selective for the imine over the ketone.

  • How do I best monitor the reaction's progress? Thin-Layer Chromatography (TLC) is a quick and effective method. Use a mobile phase like 7:3 ethyl acetate/hexane. The keto-ester starting material is UV active and will have a higher Rf than the highly polar amino acid product, which will likely stay near the baseline. Staining with ninhydrin can help visualize the product. For more quantitative analysis and to check diastereomeric ratios, HPLC is the preferred method.

  • My L-alanine isn't dissolving well in ethanol. What should I do? L-alanine has limited solubility in pure ethanol. The reaction is often run as a slurry. Some protocols use a co-solvent like water to improve solubility, but this can hinder the initial imine formation.[3] Ensure vigorous stirring to maximize the interaction between the dissolved and suspended reactants.[3]

Reference Experimental Protocol

This protocol is a synthesized example for a laboratory scale reaction. Safety Precaution: Always work in a well-ventilated fume hood. Raney Nickel is pyrophoric and must be handled with extreme care.

Materials:

  • Ethyl 2-oxo-4-phenylbutanoate (e.g., 5.15 g, 25 mmol)

  • L-Alanine (e.g., 2.23 g, 25 mmol)

  • Raney® Nickel (slurry in water, ~0.5 g)

  • Anhydrous Ethanol (100 mL)

  • Hydrogen Gas (high purity)

  • Dipotassium hydrogen phosphate (K₂HPO₄)

  • 1M Phosphoric Acid (H₃PO₄)

  • Ethyl Acetate

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

  • Catalyst Preparation: In a hydrogenation flask or a suitable pressure reactor, carefully decant the water from the Raney Nickel slurry. Wash the catalyst three times with 20 mL portions of anhydrous ethanol. Finally, suspend the washed catalyst in 50 mL of anhydrous ethanol.

  • Catalyst Activation: Seal the reactor, flush with nitrogen, then with hydrogen. Pressurize with hydrogen to 50 psi and stir vigorously for 30 minutes to activate the catalyst.[3]

  • Reaction: Carefully vent the reactor and add the ethyl 2-oxo-4-phenylbutanoate and L-alanine under a positive flow of nitrogen. Add the remaining 50 mL of ethanol.

  • Hydrogenation: Seal the reactor again, flush with nitrogen, then with hydrogen. Pressurize to 50-60 psi with hydrogen and maintain vigorous stirring. Heat the reaction to 40-45°C.[3]

  • Monitoring: Monitor the reaction progress by checking hydrogen uptake and periodically analyzing samples by TLC or HPLC until the starting materials are consumed (typically 8-24 hours).

  • Work-up:

    • Cool the reactor to room temperature and carefully vent. Flush with nitrogen.

    • Under a nitrogen blanket, filter the reaction mixture through a pad of Celite® to remove the Raney Nickel catalyst. Immediately quench the catalyst on the filter paper with water.

    • Rinse the filter pad with a small amount of ethanol.

    • Combine the filtrate and rinses and concentrate under reduced pressure to obtain a crude oil.

    • Follow the detailed purification protocol outlined in Question 3 of the troubleshooting guide.

  • Purification: Crystallize the final solid product from a suitable solvent system to achieve high purity.

References

  • Google Patents. (2022). CN114249795A - Preparation method of enalapril maleate and intermediate thereof.
  • ResearchGate. (n.d.). Enalapril: Synthesis and properties. Retrieved March 17, 2026, from [Link]

  • Patsnap. (2021). Preparation method of enalapril maleate.
  • Google Patents. (n.d.). EP1197490B1 - Process for preparing N-[1-(S)-ethoxycarbonyl-3-phenylpropyl]-L-alanine N-carboxyanhydride.
  • Google Patents. (n.d.). EP0215335B1 - Process for preparing n-/1(s)-ethoxycarbonyl-3-phenylpropyl/-l-alanyl-l-proline.
  • Google Patents. (2000). WO2000017228A2 - Stereoselective process for enalapril.
  • SciELO. (1998). Synthesis of angiotensin-converting enzyme (ACE) inhibitors: an important class of antihypertensive drugs. Retrieved March 17, 2026, from [Link]

  • Google Patents. (2000). US6025500A - Stereoselective process for enalapril.
  • Reddit. (2025). Struggling with Reductive Amination: Tips for Isolating My Amine Product?. Retrieved March 17, 2026, from [Link]

  • SyntheticPages. (n.d.). Synthesis of N-(1-ethoxycarbonyl-3-phenylpropyl)-L-alanyl-L-proline amide. Retrieved March 17, 2026, from [Link]

  • ResearchGate. (2023). Enantioselective reduction of ethyl 2-oxo-4-phenylbutyrate to ethyl (R)-2- hydroxy-4-phenylbutyrate using stereospecific carbonyl reductase KmCR. Retrieved March 17, 2026, from [Link]

Sources

Optimization

Troubleshooting chiral impurities in (-)-N-[1-(R)-Ethoxycarbonxyl-3-phenylpropyl]-L-alanine production

Answering the urgent need for stereochemical purity in pharmaceutical manufacturing, this Technical Support Center provides a comprehensive guide for researchers, scientists, and drug development professionals involved i...

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Author: BenchChem Technical Support Team. Date: March 2026

Answering the urgent need for stereochemical purity in pharmaceutical manufacturing, this Technical Support Center provides a comprehensive guide for researchers, scientists, and drug development professionals involved in the synthesis of (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine, a critical intermediate for the ACE inhibitor Enalapril. This guide offers in-depth troubleshooting for the common challenge of controlling chiral impurities, ensuring the production of a stereochemically pure active pharmaceutical ingredient (API).

The Critical Role of Stereochemistry

In drug development, the three-dimensional arrangement of atoms in a molecule, or its stereochemistry, is paramount. Different stereoisomers of a drug can exhibit vastly different pharmacological activities and toxicological profiles.[1][2] For Enalapril, the desired therapeutic effect is derived from the (S,S,S) isomer. The precursor, (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine, must therefore possess the correct (R,S) configuration to ensure the final product's efficacy and safety. Regulatory bodies, including the FDA, mandate strict control and specification of the stereochemical composition of any new drug substance.[3][4]

Frequently Asked Questions (FAQs)

Q1: What is the most common chiral impurity in the synthesis of (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine?

A1: The most frequently encountered chiral impurity is the (S,S)-diastereomer, N-[1-(S)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine. This impurity arises from a lack of complete stereoselectivity during the key reductive amination step.

Q2: Why is controlling the stereochemistry of this intermediate so important?

A2: The stereochemistry of this intermediate directly dictates the stereochemistry of the final Enalapril API. The biological activity of Enalapril resides in the (S,S,S) isomer. Contamination with other diastereomers can lead to reduced efficacy, altered pharmacokinetic profiles, and potentially unforeseen toxicological effects.[5]

Q3: Can chiral impurities be removed after the synthesis?

A3: While purification is possible, it is often challenging and costly on a large scale. Diastereomers can sometimes be separated by chromatography or crystallization, but it is far more efficient and economical to control the stereochemistry during the synthesis itself.[1] Preventing the formation of impurities is always the preferred strategy.

Q4: What is the primary analytical method for identifying and quantifying chiral impurities in this process?

A4: High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (chiral HPLC) is the gold standard for separating and quantifying stereoisomers of Enalapril and its precursors.[6] Reverse-phase HPLC on columns like C8 or C18 can also be used to separate diastereomers.[7][8]

In-Depth Troubleshooting Guide

This section addresses specific impurity profiles you may encounter during your synthesis. Each problem is analyzed with potential causes, diagnostic strategies, and corrective actions.

Problem 1: High Levels of the (S,S)-Diastereomer Detected

The presence of the undesired N-[1-(S)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine diastereomer is the most common issue, indicating a problem with the stereoselectivity of the reductive amination reaction.

Diagram: Synthesis and Impurity Formation

The following diagram illustrates the desired reaction pathway and the formation of the major diastereomeric impurity.

cluster_reactants Starting Materials cluster_products Products Ketoester Ethyl 2-oxo-4-phenylbutyrate (Prochiral) RA Reductive Amination (e.g., H₂, Pd/C or NaBH₃CN) Ketoester->RA Alanine L-Alanine (S-configuration) Alanine->RA Desired Desired Diastereomer (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine (R,S configuration) RA->Desired Desired Pathway (High Diastereoselectivity) Impurity Major Impurity N-[1-(S)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine (S,S configuration) RA->Impurity Side Pathway (Low Diastereoselectivity)

Caption: Synthetic pathway showing the formation of the desired (R,S) product and the (S,S) impurity.

Potential Root Causes
  • Ineffective Catalyst or Reducing Agent: The choice of catalyst and reducing agent is critical for achieving high diastereoselectivity in reductive amination.[9][10] An aged catalyst, incorrect catalyst loading, or an inappropriate reducing agent can lower the energy barrier for the formation of the undesired (S,S) isomer.

  • Suboptimal Reaction Conditions: Temperature, pressure, pH, and reaction time significantly influence the stereochemical outcome. For instance, excessively high temperatures can reduce selectivity. The pH is crucial as it affects the rate of imine formation versus the rate of ketone reduction.[11]

  • Chiral Purity of L-Alanine: Contamination of the L-alanine starting material with D-alanine will directly lead to the formation of the corresponding (R,R) and (S,R) enantiomeric impurities, which can be difficult to distinguish from the primary (S,S) diastereomer without a suitable chiral method.

Diagnostic Strategy & Corrective Actions

The troubleshooting process should be systematic, starting with analysis and moving to process optimization.

Start High (S,S)-Impurity Detected by HPLC Step1 Step 1: Verify Starting Material Purity - Test L-Alanine for enantiomeric purity (chiral GC/HPLC) - Test Ketoester for impurities Start->Step1 Step2 Step 2: Review Reaction Conditions - Check temperature logs - Verify pH throughout the reaction - Confirm correct solvent and concentrations Step1->Step2 If materials are pure Step3 Step 3: Evaluate Catalyst & Reducing Agent - Check catalyst age and handling - Verify activity of a new batch of catalyst - Confirm stoichiometry of reducing agent Step2->Step3 If conditions were correct Step4 Step 4: Systematic Re-optimization - Run small-scale experiments varying one parameter at a time (e.g., Temp, pH) - Screen alternative catalysts or reducing systems Step3->Step4 If catalyst/reagent are suspect End Achieve >99% Diastereomeric Excess Step4->End

Caption: A systematic workflow for troubleshooting high levels of the (S,S)-diastereomer impurity.

Problem 2: Presence of Enantiomeric Impurity or Other Diastereomers

Detecting the (S,R) or (R,R) isomers suggests a more complex issue, likely related to the starting materials or epimerization (the inversion of a stereocenter).

Potential Root Causes
  • D-Alanine Contamination: As mentioned, the presence of D-alanine in the L-alanine starting material is a direct cause of these impurities.

  • Epimerization of L-Alanine: Under harsh basic or acidic conditions, particularly at elevated temperatures, the chiral center of L-alanine or its derivatives can epimerize.[12][13] This is a risk during the formation of activated intermediates.

  • Epimerization of the Product: The newly formed stereocenter at the C1 position of the ethoxycarbonyl-3-phenylpropyl moiety can also be susceptible to epimerization under non-optimal work-up or purification conditions (e.g., prolonged exposure to strong base or acid).[14]

Diagnostic Strategy & Corrective Actions
  • Confirm Starting Material Purity: First, re-verify the enantiomeric purity of the L-alanine batch using a validated chiral analytical method.

  • Analyze for Epimerization:

    • Take samples at various time points during the reaction and work-up.

    • Analyze these samples by chiral HPLC to determine if the impurity level increases over time, which would indicate epimerization is occurring.

  • Modify Reaction and Work-up Conditions:

    • pH Control: Maintain the reaction and work-up pH within a neutral or mildly acidic range to minimize base-catalyzed epimerization.[12]

    • Temperature Control: Perform the reaction and subsequent steps at the lowest effective temperature. Avoid prolonged heating.

    • Minimize Reaction Time: Optimize the reaction to proceed to completion in the shortest time possible to reduce the product's exposure to potentially epimerizing conditions.

Experimental Protocols

Protocol 1: Chiral HPLC Analysis of Diastereomeric Impurities

This protocol provides a general method for the separation of the desired (R,S) product from its (S,S) diastereomer. Method optimization will be required for your specific system.

ParameterRecommended Condition
Column Chiral Stationary Phase, e.g., Daicel CHIRALPAK® series or similar
Mobile Phase A mixture of a non-polar solvent (e.g., Hexane or Heptane) and an alcohol (e.g., Isopropanol or Ethanol), often with an acidic or basic additive (e.g., Trifluoroacetic Acid or Diethylamine). A typical starting point could be 90:10 Hexane:Isopropanol + 0.1% TFA.[8][15]
Flow Rate 0.5 - 1.5 mL/min
Column Temperature 25 - 40 °C[16]
Detection UV at 215 nm[7]
Sample Prep Dissolve the sample in the mobile phase or a compatible solvent (e.g., ethanol) to a concentration of ~1 mg/mL. Filter through a 0.45 µm syringe filter.
Methodology:
  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject a standard of the pure, desired (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine to determine its retention time.

  • Inject a sample known to contain the impurity or a stressed sample to identify the retention time of the (S,S)-diastereomer.

  • Inject the test sample.

  • Integrate the peak areas for the desired product and all impurities.

  • Calculate the percentage of the chiral impurity using the formula: (Area of Impurity Peak / Total Area of All Isomer Peaks) * 100.

Protocol 2: Purification via Diastereomeric Crystallization

If significant levels of the (S,S)-diastereomer are present, selective crystallization may be an option for purification.

Methodology:
  • Solvent Screening: In small-scale vials, test the solubility of the impure product in a range of solvents (e.g., ethyl acetate, isopropanol, acetonitrile, toluene) and solvent/anti-solvent systems at both room temperature and elevated temperature.

  • Identify a Suitable System: Look for a solvent system where the desired (R,S) isomer has significantly different solubility from the (S,S) impurity at different temperatures. Ideally, the desired product is highly soluble at high temperatures and poorly soluble at low temperatures, while the impurity remains in solution.

  • Crystallization: a. Dissolve the impure material in the minimum amount of the selected hot solvent. b. Slowly cool the solution to allow for the formation of crystals. Seeding with a small crystal of the pure (R,S) isomer can be beneficial. c. Hold the mixture at a low temperature (e.g., 0-5 °C) to maximize the yield of the crystallized product.

  • Isolation and Analysis: a. Isolate the crystals by filtration and wash with a small amount of cold solvent. b. Dry the crystals under vacuum. c. Analyze the purity of the isolated solid and the remaining mother liquor by chiral HPLC to determine the efficiency of the separation.

This guide provides a foundational framework for identifying and resolving chiral impurity issues. Meticulous control over starting materials and reaction parameters is the most effective path to producing high-purity (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine.

References
  • Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis - JOCPR. Provides an overview of reductive amination techniques, emphasizing control over stereoselectivity, which is central to the synthesis of the target molecule. [URL not available]
  • Reductive amination - Wikipedia . Details the mechanism of reductive amination, including the influence of pH and the use of various reducing agents, which are key parameters for troubleshooting. [Link]

  • Part 9: Stereochemistry in Drug Discovery and Development - Chiralpedia. Discusses the regulatory requirements (FDA, ICH) for controlling stereochemistry in drug substances, highlighting the importance of the topic. [URL not available]
  • How to control the stereochemistry in custom synthesis? - Blog - orchid-chem.com. Outlines general strategies for controlling stereochemistry, such as chiral pool synthesis and asymmetric catalysis, providing context for the specific synthesis discussed. [URL not available]
  • Iridium-catalyzed direct asymmetric reductive amination utilizing primary alkyl amines as the N-sources - PMC . Describes advanced catalytic systems for asymmetric reductive amination, relevant for understanding potential process improvements. [Link]

  • Asymmetric Synthesis of Chiral Amines: A Technical Guide for Researchers - Benchchem.
  • Efficient Diastereoselective Titanium(IV) Reductive Amination of Ketones | Bentham Science . Reports on specific catalysts for diastereoselective reductive amination, illustrating the importance of catalyst choice. [Link]

  • Imine Reductases and Reductive Aminases in Organic Synthesis | ACS Catalysis . Discusses biocatalytic approaches to reductive amination, an alternative strategy for achieving high stereoselectivity. [Link]

  • Isomer impurities in bulk pharmaceutical chemicals of enalapril maleate and synthesis method of isomer impurities - Patsnap Eureka . A patent describing the synthesis of Enalapril and its isomers, directly relevant to the impurities discussed. [Link]

  • Synthesis of polypeptides via bioinspired polymerization of in situ purified N-carboxyanhydrides | PNAS . Details side reactions in N-carboxyanhydride (NCA) chemistry, which is a related synthetic route for peptide-like molecules. [Link]

  • Synthesis of [R and S]-N-(1-Ethoxycarbonyl-3-Phenylpropyl)-L-Alanine - PrepChem.com . Provides a direct synthesis protocol for the target molecule and its diastereomer. [Link]

  • Exploring the Role of Stereochemistry in Organic Synthesis: Strategies, Challenges, and Applications - Research Inventions Journals. A review on the fundamental importance of stereochemistry in organic synthesis. [URL not available]
  • "THE ROLE OF STEREOCHEMISTRY IN STEROIDAL DRUG DEVELOPMENT” - IJNRD.org . Explains how stereochemistry impacts receptor binding and metabolism, analogous to the action of Enalapril. [Link]

  • Tackling Stereochemistry in Drug Molecules with Vibrational Optical Activity - MDPI . Reviews regulatory guidelines and analytical methods for stereochemical determination in pharmaceuticals. [Link]

  • Strategies to Fabricate Polypeptide-Based Structures via Ring-Opening Polymerization of N-Carboxyanhydrides - MDPI . Discusses mechanisms and side reactions in NCA polymerization, relevant to peptide bond formation. [Link]

  • NAD(P)H-Dependent Dehydrogenases for the Asymmetric Reductive Amination of Ketones: Structure, Mechanism, Evolution and . Details enzymatic methods for reductive amination. [Link]

  • Synthesis of Polypeptides by Ring-Opening Polymerization of a-Amino Acid N-Carboxyanhydrides - Cheng Research Group - University of Illinois . Highlights the challenges of side reactions and monomer purity in NCA polymerization. [Link]

  • US5670655A - Method for analyzing isomers of enalapril and enalaprilat - Google Patents. A patent describing HPLC methods for analyzing Enalapril isomers, providing specific analytical conditions.
  • 7.4 Racemization Assays.
  • Preparation method of enalapril maleate - Eureka | Patsnap . Describes a synthesis method for Enalapril maleate, noting challenges in industrial production. [Link]

  • Asymmetric Reductive Amination of α-Keto Acids Using Ir-Based Hydrogen Transfer Catalysts: An Access to Unprotected Unnatural α-Amino Acids | Organic Letters - ACS Publications - ACS.org . Discusses modern catalytic approaches for asymmetric reductive amination. [Link]

  • Side reactions in peptide synthesis. V.A reexamination of the mixed anhydride method - PubMed . Discusses side reactions in peptide synthesis, relevant to the coupling chemistry involved. [Link]

  • CN114249795A - Preparation method of enalapril maleate and intermediate thereof - Google Patents. A patent detailing a preparation method and highlighting issues with byproducts and yield in prior art.
  • Epimerization-free access to C-terminal cysteine peptide acids, carboxamides, secondary amides, and esters via complimentary strategies - RSC Publishing . Although focused on cysteine, it provides valuable insights into the mechanisms of epimerization in amino acid derivatives. [Link]

  • Epimerization During Coupling to the Unnatural Amino Acid in Solid Phase Peptide Synthesis | Request PDF - ResearchGate . Discusses epimerization as a side reaction during peptide coupling. [Link]

  • EP0215335B1 - Process for preparing n-/1(s)-ethoxycarbonyl-3-phenylpropyl/-l-alanyl-l-proline - Google Patents.
  • 6 Synthesis of N-Alkyl Amino Acids. Discusses N-alkylation of amino acids and the risk of epimerization under various conditions. [URL not available]
  • Synthesis of N-(1-ethoxycarbonyl-3-phenylpropyl)-L-alanyl-L-proline amide . Describes a related synthesis involving reductive amination of ethyl 2-oxo-4-phenylbutyrate. [Link]

  • Diastereoselective reductive amination of 434. | Download Scientific Diagram - ResearchGate . Provides an example of diastereoselective reductive amination, a core concept. [Link]

  • Diastereoselective reductive amination of aryl trifluoromethyl ketones and alpha-amino esters - PubMed . A study on diastereoselective reductive amination, relevant to the main synthetic step. [Link]

  • Identification of new impurities of enalapril maleate on oxidation in the presence of magnesium monoperoxyphthalate - PubMed . Details the identification of degradation impurities of Enalapril. [Link]

  • The impact of ionic excipients on stabilization of enalapril tablets by the formation of alkaline salt “in situ”. Discusses the stability of Enalapril and its degradation products, DKP and diacid. [URL not available]
  • Accelerated and Controlled Polymerization of N-Carboxyanhydrides Assisted by Acids | CCS Chemistry - Chinese Chemical Society . Explores the role of acids in NCA polymerization, offering insights into pH control. [Link]

  • Enalapril EP Impurities & USP Related Compounds - SynThink . A commercial source for Enalapril impurity standards, listing common process-related impurities. [Link]

  • EP1197490B1 - Process for preparing N-[1-(S)-ethoxycarbonyl-3-phenylpropyl]-L-alanine N-carboxyanhydride - Google Patents.
  • (PDF) Desighn and evaluation of a new formulations of enalapril maleate 20 mg tablet in a time efficient and on a large industrial scale - ResearchGate . Discusses formulation and stability issues of Enalapril maleate tablets. [Link]

  • Development and validation of hplc method for the simultaneous determination of enalapril maleate in present of their impurities - SciSpace . Provides specific HPLC method details for Enalapril and its impurities, including column type and mobile phase. [Link]

  • (PDF) Development and validation of HPLC method for the simultaneous determination of enalapril maleate in present of their impurities: Application to tablet analysis - ResearchGate . A publication detailing a validated HPLC method for analyzing Enalapril and its related substances. [Link]

  • HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC . A review on using HPLC for separating diastereomers, a key analytical technique. [Link]

  • Enalapril-Impurities | Pharmaffiliates . Lists various Enalapril impurities available as reference standards. [Link]

  • Development of HPLC method for the determination of enalapril in tablets using salts of chaotropic anions | Current issues in pharmacy and medicine. Discusses challenges and improvements in HPLC analysis of Enalapril, such as peak symmetry and analysis time. [URL not available]
  • Preparation and Characterization of Salt Forms of Enalapril | Request PDF - ResearchGate . Discusses the stability and analysis of Enalapril, mentioning HPLC and NMR techniques. [Link]

  • Epimerisation in Peptide Synthesis - OUCI . A review covering the factors that induce epimerization during peptide synthesis. [Link]

  • Improvement of enalapril maleate chemical stability by high shear melting granulation . Discusses the chemical instability of Enalapril and its main degradation products. [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Low Enantiomeric Excess in the Synthesis of (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine

Welcome to the technical support center for the synthesis of (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine, a key intermediate in the production of several ACE inhibitors like Enalapril and Ramipril.[1][2] This g...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine, a key intermediate in the production of several ACE inhibitors like Enalapril and Ramipril.[1][2] This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to achieving high enantiomeric excess (e.e.) in this critical synthesis.

The stereochemical purity of this compound is paramount to the safety and efficacy of the final active pharmaceutical ingredient (API).[3] A low enantiomeric excess indicates the presence of the undesired diastereomer, which can lead to reduced therapeutic effect and potential off-target activities. This guide provides a structured, in-depth approach to identifying and rectifying the root causes of low e.e.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine and what are the critical steps affecting enantiomeric excess?

The most prevalent and industrially scalable method for synthesizing this compound is through the reductive amination of ethyl 2-oxo-4-phenylbutyrate with L-alanine, followed by catalytic hydrogenation.[4]

The critical step that dictates the enantiomeric excess is the stereoselective reduction of the imine intermediate formed in situ. Factors such as the choice of reducing agent, catalyst, solvent, temperature, and pH can significantly influence the stereochemical outcome of this reduction.[5]

Q2: My reaction is resulting in a low enantiomeric excess. What are the primary experimental parameters I should investigate?

A low enantiomeric excess is typically a result of suboptimal reaction conditions that either fail to sufficiently favor the formation of the desired (R,S) diastereomer or lead to racemization. The primary parameters to scrutinize are:

  • Reducing Agent and Catalyst System: The nature of the hydride source and the catalyst are crucial for achieving high stereoselectivity.

  • Reaction Temperature: Temperature control is critical as higher temperatures can decrease the stereoselectivity of the reduction and potentially lead to racemization.

  • Solvent: The polarity and protic/aprotic nature of the solvent can influence the conformation of the imine intermediate and the efficacy of the reducing agent.

  • pH of the Reaction Medium: The pH affects the rate of imine formation and the stability of the reactants and products.[6]

  • Purity of Starting Materials: The presence of impurities in L-alanine or ethyl 2-oxo-4-phenylbutyrate can interfere with the reaction. Specifically, the enantiomeric purity of the L-alanine starting material is critical.

Q3: How can I accurately determine the enantiomeric excess of my product?

Accurate determination of enantiomeric excess is crucial for process optimization. The most common and reliable method is Chiral High-Performance Liquid Chromatography (Chiral HPLC) .[3] Other techniques include:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy using Chiral Derivatizing Agents: This method involves reacting the product with a chiral agent to form diastereomers that can be distinguished and quantified by NMR.[7]

  • Capillary Electrophoresis (CE): CE with a chiral selector in the buffer can also be used for enantiomeric separation.

It is essential to validate the analytical method to ensure accuracy and precision.

Troubleshooting Guide: Low Enantiomeric Excess

This section provides a systematic approach to diagnosing and resolving issues leading to low enantiomeric excess.

Diagram: Troubleshooting Workflow for Low Enantiomeric Excess

TroubleshootingWorkflow Start Low Enantiomeric Excess Detected CheckPurity Verify Purity of Starting Materials (L-Alanine, Ethyl 2-oxo-4-phenylbutyrate) Start->CheckPurity CheckPurity->Start Impure Materials OptimizeReduction Optimize Reduction Conditions CheckPurity->OptimizeReduction Purity Confirmed ControlTemp Implement Strict Temperature Control OptimizeReduction->ControlTemp SolventScreen Screen Alternative Solvents ControlTemp->SolventScreen AdjustpH Optimize Reaction pH SolventScreen->AdjustpH AnalyzeByproducts Analyze for Side Products and Racemization AdjustpH->AnalyzeByproducts AnalyzeByproducts->OptimizeReduction No Significant Issues Found Purification Refine Purification Protocol AnalyzeByproducts->Purification Racemization or Side Products Identified Success High Enantiomeric Excess Achieved Purification->Success

Caption: A systematic workflow for troubleshooting low enantiomeric excess.

Troubleshooting Table
Issue Potential Cause(s) Recommended Solution(s) Expected Outcome
Low e.e. with standard protocol 1. Suboptimal Reducing Agent/Catalyst: The chosen system may lack sufficient stereochemical control.a. Switch to a more stereoselective reducing agent such as Sodium Triacetoxyborohydride (STAB).b. If using catalytic hydrogenation, screen different chiral catalysts (e.g., those based on Rhodium or Ruthenium with chiral phosphine ligands).Increased formation of the desired (R,S) diastereomer.
2. Inadequate Temperature Control: Fluctuations or excessively high temperatures can reduce stereoselectivity.a. Maintain a consistent low temperature (e.g., 0-5 °C) throughout the addition of the reducing agent and the reaction period.b. Use a cryostat or an ice/salt bath for precise temperature management.Minimized formation of the undesired diastereomer.
3. Inappropriate Solvent: The solvent may not be optimal for the desired stereochemical pathway.a. Screen a range of solvents with varying polarities (e.g., Methanol, Ethanol, Dichloromethane, Tetrahydrofuran).b. For reductive aminations with borohydride reagents, protic solvents like methanol or ethanol are often effective.[8]Improved stereoselectivity by influencing the transition state geometry.
Inconsistent e.e. between batches 1. Variability in Starting Material Quality: The enantiomeric purity of L-alanine may vary, or the keto-ester may contain impurities.a. Source L-alanine with a guaranteed high enantiomeric purity (>99.5%).b. Purify the ethyl 2-oxo-4-phenylbutyrate via distillation or chromatography before use.Consistent and high enantiomeric excess in the final product.
2. Inconsistent pH: Minor shifts in pH can affect the equilibrium between the reactants and the imine intermediate.[6]a. Buffer the reaction mixture or add a controlled amount of a weak acid (e.g., acetic acid) to maintain an optimal pH (typically around 5-6).[8]Reproducible reaction kinetics and stereochemical outcome.
Presence of unexpected byproducts 1. Over-reduction: The reducing agent may be too harsh, leading to the reduction of the ester functionality.a. Use a milder reducing agent like Sodium Cyanoborohydride or STAB.[6]b. Control the stoichiometry of the reducing agent carefully.Reduced formation of alcohol byproducts.
2. Racemization: The product may be undergoing racemization during the reaction or work-up.a. Avoid prolonged reaction times at elevated temperatures.b. During work-up, maintain a neutral or slightly acidic pH to prevent epimerization at the carbon alpha to the ester.Preservation of the desired stereochemistry.

Experimental Protocols

Recommended Protocol for High Enantiomeric Excess

This protocol is based on a reductive amination using sodium triacetoxyborohydride, which is known for its mildness and selectivity.[6]

Materials:

  • L-Alanine (≥99.5% enantiomeric purity)

  • Ethyl 2-oxo-4-phenylbutyrate (purified)

  • Sodium Triacetoxyborohydride (STAB)

  • Dichloromethane (DCM), anhydrous

  • Acetic Acid, glacial

  • Saturated Sodium Bicarbonate solution

  • Brine

  • Anhydrous Magnesium Sulfate

  • Rotary Evaporator

  • Magnetic Stirrer and Stir Bar

  • Ice Bath

Procedure:

  • To a solution of L-alanine (1.0 eq) in anhydrous DCM, add glacial acetic acid (1.1 eq).

  • Add ethyl 2-oxo-4-phenylbutyrate (1.05 eq) to the mixture and stir at room temperature for 1 hour to facilitate imine formation.

  • Cool the reaction mixture to 0 °C using an ice bath.

  • Slowly add sodium triacetoxyborohydride (1.5 eq) portion-wise over 30 minutes, ensuring the temperature does not exceed 5 °C.

  • Allow the reaction to stir at 0 °C for 4-6 hours, monitoring the progress by TLC or LC-MS.

  • Once the reaction is complete, quench by the slow addition of saturated sodium bicarbonate solution until gas evolution ceases.

  • Separate the organic layer, and extract the aqueous layer with DCM (2 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography or recrystallization to obtain the desired product.

Diagram: Reaction Mechanism

ReactionMechanism cluster_0 Imine Formation cluster_1 Stereoselective Reduction Ketoester Ethyl 2-oxo-4-phenylbutyrate Imine Imine Intermediate Ketoester->Imine + L-Alanine - H2O Alanine L-Alanine Alanine->Imine Product (-)-N-[1-(R)-Ethoxycarbonyl- 3-phenylpropyl]-L-alanine Imine->Product Stereoselective Attack ReducingAgent [H-] ReducingAgent->Imine

Caption: The two-step process of imine formation and subsequent reduction.

Analytical Methods for Enantiomeric Excess Determination

Chiral HPLC Method
  • Column: Chiral stationary phase column (e.g., Chiralcel OD-H or similar).

  • Mobile Phase: A mixture of hexane and isopropanol with a small percentage of a modifier like trifluoroacetic acid (TFA). The exact ratio should be optimized for baseline separation of the diastereomers.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 215 nm.

  • Sample Preparation: Dissolve a small amount of the purified product in the mobile phase.

The enantiomeric excess is calculated from the peak areas of the two diastereomers in the chromatogram.

Conclusion

Achieving a high enantiomeric excess in the synthesis of (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine is a multifactorial challenge that requires careful control over reaction conditions and a thorough understanding of the underlying stereochemistry. By systematically addressing the potential issues outlined in this guide, from starting material purity to the specifics of the reduction step, researchers can significantly improve the stereochemical purity of their product. This, in turn, is a critical step towards the synthesis of safe and effective pharmaceuticals.

References

  • PrepChem. Synthesis of [R and S]-N-(1-Ethoxycarbonyl-3-Phenylpropyl)-L-Alanine. Available from: [Link]

  • Wikipedia. Reductive amination. Available from: [Link]

  • Patents. Synthesis of N-(1-ethoxycarbonyl-3-phenylpropyl)-L-alanyl-L-proline amide.
  • Google Patents. EP1197490B1 - Process for preparing N-[1-(S)-ethoxycarbonyl-3-phenylpropyl]-L-alanine N-carboxyanhydride.
  • Google Patents. CN108147973B - Preparation method of N- [1- (S) -ethoxycarbonyl-3-phenylpropyl ] -L-alanine.
  • ResearchGate. Simple protocol for NMR analysis of the enantiomeric purity of chiral primary amines. Available from: [Link]

  • Almac Group. Determination of Peptide Chiral Purity Using Marfey's Reagent and Accurate Mass Liquid Chromatography Mass Spectrometry. Available from: [Link]

  • Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). Available from: [Link]

  • ResearchGate. Selective N -Alkylation of β-Alanine Facilitates the Synthesis of a Poly(amino acid)-Based Theranostic Nanoagent | Request PDF. Available from: [Link]

  • Journal of Chemical and Pharmaceutical Research. Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Available from: [Link]

  • Patsnap. Preparation method of enalapril maleate. Available from: [Link]

  • Impact Factor. To Synthesize and Characterize Metabolite Enalapril: PKPD and Toxicity Predictions by Computational Approaches. Available from: [Link]

  • Master Organic Chemistry. Reductive Amination, and How It Works. Available from: [Link]

  • Reddit. What's wrong with my reductive amination? I barely got any product. Available from: [Link]

  • Royal Society of Chemistry. Enantiospecific alkylations of alanine. Available from: [Link]

  • Google Patents. CN114249795A - Preparation method of enalapril maleate and intermediate thereof.
  • MDPI. (E)-2-(2-Oxo-4-phenylbut-3-en-1-yl)benzo[d]thiazole-3(2H)-carboxylates. Available from: [Link]

  • ResearchGate. Optical Resolution of Ethyl 2-(Benzylamino)-4-oxo-4-phenylbutanoate with Tartaric Acid a Practical Synthesis of D-Homophenylalanine. Available from: [Link]

  • ResearchGate. Electrochemical Method Development for Enalapril Determination in a Pharmaceutical Formulation. Available from: [Link]

  • ResearchGate. Chemical stability of enalapril maleate drug substance and tablets by a stability-indicating liquid chromatographic method. Available from: [Link]

  • The Ohio State University. The Mechanism of β-N-methylamino-l-alanine Inhibition of tRNA Aminoacylation and Its Impact on Misincorporation. Available from: [Link]

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Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to the Spectroscopic Validation of (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine

Introduction: The Imperative of Structural Certainty in Pharmaceutical Synthesis In the landscape of drug development and pharmaceutical manufacturing, the unambiguous structural confirmation of all chemical entities—fro...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Imperative of Structural Certainty in Pharmaceutical Synthesis

In the landscape of drug development and pharmaceutical manufacturing, the unambiguous structural confirmation of all chemical entities—from starting materials to final active pharmaceutical ingredients (APIs)—is a cornerstone of quality, safety, and efficacy. Intermediates such as (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine, a key building block in the synthesis of angiotensin-converting enzyme (ACE) inhibitors like Ramipril, demand rigorous analytical characterization.[1] Its precise stereochemistry and connectivity are critical for the desired pharmacological activity of the final API.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the preeminent technique for the elucidation and verification of molecular structures in solution.[2] Its ability to provide detailed information about the chemical environment, connectivity, and stereochemistry of individual atoms makes it an indispensable tool for quality control and validation in regulated industries.[3][4]

This guide provides an in-depth, experience-driven comparison and validation workflow for the ¹H and ¹³C NMR spectra of (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine. We will move beyond a simple presentation of data to explain the causal reasoning behind experimental choices and data interpretation, establishing a self-validating protocol that ensures scientific integrity.

Molecular Structure and Spectroscopic Prediction

Before acquiring experimental data, a thorough analysis of the molecule's structure allows us to predict the key features of its ¹H and ¹³C NMR spectra. This predictive step is crucial for an efficient and accurate validation process.

Figure 1: Structure of (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine with Atom Numbering

The molecule is comprised of two chiral centers (C4 and C9) and several distinct functional groups: a phenyl ring, an ethyl ester, a secondary amine, and a carboxylic acid. Each of these imparts characteristic chemical shifts and coupling patterns.

Predicted ¹H and ¹³C NMR Chemical Shifts

The following table summarizes the predicted chemical shifts (δ) in ppm, expected multiplicities for ¹H signals, and integration values. These predictions are based on established chemical shift theory and data from structurally similar fragments like phenylalanine and alanine.[5][6]

Atom Number Description Predicted ¹H δ (ppm) Expected ¹H Multiplicity Expected ¹H Integration Predicted ¹³C δ (ppm)
15Ethyl -CH₃~1.2-1.3Triplet (t)3H~14
10Alanine -CH₃~1.4-1.5Doublet (d)3H~18
2, 3Phenylpropyl -CH₂-CH₂-~1.9-2.3Multiplet (m)4H~30-35
9Alanine α-CH~3.6-3.8Quartet (q)1H~50-52
4Phenylpropyl α-CH~3.3-3.5Multiplet (m)1H~58-60
14Ethyl -OCH₂-~4.1-4.2Quartet (q)2H~61-62
5-8Phenyl -CH~7.1-7.3Multiplet (m)5H~126-129
1Phenylpropyl C-ipso---~140-141
12Ester C=O---~172-174
11Carboxyl C=O---~175-177

Note: The exact chemical shifts can vary depending on the solvent, concentration, and temperature.

Experimental Protocol: A Framework for High-Fidelity Data Acquisition

The quality of an NMR spectrum is profoundly dependent on meticulous sample preparation and the correct choice of acquisition parameters.[7][8] This protocol is designed to yield high-resolution, artifact-free spectra suitable for rigorous validation.

Step-by-Step Methodology
  • Sample Preparation (The Foundation of Quality):

    • Massing: Accurately weigh 5-25 mg of the compound for ¹H NMR and 50-100 mg for ¹³C NMR.[8] The higher concentration for ¹³C is necessary due to the low natural abundance of the ¹³C isotope.

    • Solvent Selection: Choose a suitable deuterated solvent in which the compound is fully soluble (e.g., Chloroform-d, CDCl₃; or DMSO-d₆ if solubility is an issue). The deuterated solvent is essential for the spectrometer's field-frequency lock and to avoid overwhelming solvent signals in ¹H spectra.[9]

    • Dissolution: Dissolve the sample in ~0.6-0.7 mL of the deuterated solvent in a clean, small vial first.[8] This allows for effective mixing via vortexing and visual confirmation of complete dissolution.

    • Internal Standard (Optional but Recommended): Add a small amount of a reference standard, such as Tetramethylsilane (TMS), which provides the 0 ppm reference point. IUPAC recommendations standardize chemical shift reporting relative to TMS.[10][11][12]

    • Filtration and Transfer: If any particulate matter remains, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a high-quality, clean 5 mm NMR tube.[7][13] Solid impurities will degrade the magnetic field homogeneity, leading to poor spectral resolution.

    • Capping and Cleaning: Securely cap the NMR tube and wipe the outside clean with a lint-free tissue dampened with isopropanol to remove any fingerprints or dust.[13]

  • Spectrometer Setup and Data Acquisition:

    • Instrument Insertion: Carefully place the NMR tube into the spinner turbine and adjust its depth according to the manufacturer's gauge. Insert the sample into the spectrometer.

    • Locking and Shimming: The instrument will automatically "lock" onto the deuterium signal of the solvent. Perform automated or manual "shimming" to optimize the homogeneity of the magnetic field, which is critical for achieving sharp, symmetrical peaks.

    • ¹H NMR Acquisition:

      • Pulse Sequence: Use a standard single-pulse experiment.

      • Acquisition Time (at): Set to at least 3-4 seconds to ensure good digital resolution.

      • Relaxation Delay (d1): Use a delay of at least 5 times the longest T₁ relaxation time (a 2-5 second delay is typically sufficient for small molecules) to ensure full relaxation and accurate signal integration.

      • Number of Scans (ns): Typically 8 to 16 scans are sufficient for good signal-to-noise (S/N) on a modern spectrometer.

    • ¹³C NMR Acquisition:

      • Pulse Sequence: Use a standard proton-decoupled pulse experiment (e.g., zgpg30) to produce a spectrum with singlets for all carbon atoms.

      • Acquisition Time (at) & Relaxation Delay (d1): Similar principles as ¹H NMR apply, though longer delays may be needed for quaternary carbons.

      • Number of Scans (ns): A significantly higher number of scans (e.g., 1024 or more) is required to achieve adequate S/N due to the low sensitivity of the ¹³C nucleus.

Data Analysis and Validation Workflow

The validation process is a systematic comparison of the acquired experimental data against theoretical predictions and structural logic. This workflow ensures a comprehensive and defensible characterization of the molecule.

NMR_Validation_Workflow cluster_prep Phase 1: Sample & Data Acquisition cluster_process Phase 2: Data Processing cluster_analysis Phase 3: Spectral Validation cluster_confirm Phase 4: Final Confirmation cluster_result Phase 5: Outcome SamplePrep Sample Preparation (Dissolution, Filtration) H1_Acq 1H NMR Acquisition (Lock, Shim, Run) SamplePrep->H1_Acq C13_Acq 13C NMR Acquisition (Proton Decoupled) SamplePrep->C13_Acq Processing FID Processing (Fourier Transform, Phasing, Baseline Correction) H1_Acq->Processing C13_Acq->Processing ChemShift Chemical Shift Analysis Processing->ChemShift Integration Integration Analysis Processing->Integration Multiplicity Multiplicity Analysis Processing->Multiplicity C13_Count 13C Peak Count Analysis Processing->C13_Count Confirmation Structure Confirmed? ChemShift->Confirmation Integration->Confirmation Multiplicity->Confirmation C13_Count->Confirmation Pass PASS: Reference Spectrum Established Confirmation->Pass Yes Fail FAIL: Investigate Impurities or Structural Discrepancy Confirmation->Fail No

Caption: NMR validation workflow from sample preparation to final structural confirmation.

Validation Checks:
  • ¹³C Peak Count: The first and simplest check is to count the number of signals in the proton-decoupled ¹³C spectrum. The structure has 15 unique carbon atoms, so exactly 15 distinct peaks should be observed.

  • Chemical Shift Correlation: Compare the experimental chemical shifts of both ¹H and ¹³C signals to the predicted values in the table. They should fall within a reasonable range (typically ±0.1 ppm for ¹H and ±2 ppm for ¹³C). For instance, the aromatic protons (H5-8) should appear far downfield (~7.2 ppm), while the aliphatic methyl protons (H10, H15) should be upfield (~1.2-1.5 ppm).

  • ¹H Integration Analysis: The relative area under each ¹H peak must be proportional to the number of protons it represents. The integrals for the signals corresponding to the ethyl -CH₃ (H15), alanine -CH₃ (H10), and the phenyl group (H5-8) should be in a 3:3:5 ratio. This provides powerful quantitative evidence for the structure.[2]

  • ¹H Multiplicity (Splitting) Analysis: The splitting pattern of each signal confirms proton connectivity. For example:

    • The ethyl -CH₃ (H15) signal should be a triplet, as it is coupled to the two protons of the -OCH₂- group (n+1 = 2+1 = 3).

    • The alanine -CH₃ (H10) signal should be a doublet, as it is coupled to the single α-proton (H9) (n+1 = 1+1 = 2).

    • Conversely, the alanine α-CH (H9) should be a quartet due to coupling with the three methyl protons (H10) (n+1 = 3+1 = 4).

Comparison with Alternative Data

  • Points of Agreement: The signals for the ethyl group triplet (~1.26 ppm), the phenyl group multiplet (~7.15-7.34 ppm), and the phenylpropyl methylene multiplets are in good agreement with our predictions.

  • Points of Difference: The alanine methyl doublet is reported at 1.53 ppm and the α-CH quartet at 3.39 ppm. These values are slightly different from our predictions, which is expected. The formation of the N-carboxyanhydride ring significantly alters the electronic environment and conformation around the alanine moiety, leading to shifts in its corresponding signals.

This comparison demonstrates the sensitivity of NMR to subtle structural changes and reinforces the need for a dedicated reference spectrum for the specific compound of interest. Once validated, the experimental spectrum generated through this protocol becomes the "gold standard" reference for future batch-to-batch comparisons, impurity profiling, and stability studies.

Conclusion

The validation of ¹H and ¹³C NMR spectra is a multi-faceted process that integrates predictive knowledge with rigorous experimental technique and systematic data analysis. By following the detailed workflow presented, researchers and drug development professionals can establish an unambiguous structural identity for critical pharmaceutical intermediates like (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine. This not only satisfies regulatory expectations but also builds a foundation of scientific certainty that underpins the entire drug development lifecycle.

References

  • ResearchGate. (n.d.). How to Prepare Samples for NMR. Retrieved from [Link][7]

  • Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. Retrieved from [Link][8]

  • University of Houston. (2023, August 29). Small molecule NMR sample preparation. Retrieved from [Link][9]

  • Holzgrabe, U. (2014, October 28). NMR spectroscopy: Quality control of pharmaceutical products. European Pharmaceutical Review. Retrieved from [Link][2]

  • Harris, R. K., Becker, E. D., De Menezes, S. M. C., Granger, P., Hoffman, R. E., & Zilm, K. W. (2008). Further conventions for NMR shielding and chemical shifts (IUPAC Recommendations 2008). Pure and Applied Chemistry, 80(1), 59-84.[10]

  • Markley, J. L., Bax, A., Arata, Y., Hilbers, C. W., Kaptein, R., Sykes, B. D., ... & Wüthrich, K. (1998). Recommendations for the presentation of NMR structures of proteins and nucleic acids. Journal of Molecular Biology, 280(5), 933-952.
  • Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

  • Davies, A. N., & Lampen, P. (2016). Updating IUPAC spectroscopy recommendations and data standards. Chemistry International, 38(5-6), 12-16.[11]

  • UCL. (n.d.). Sample Preparation. Faculty of Mathematical & Physical Sciences. Retrieved from [Link][13]

  • Harris, R. K., Becker, E. D., De Menezes, S. M. C., Goodfellow, R., & Granger, P. (2001). NMR nomenclature. Nuclear spin properties and conventions for chemical shifts (IUPAC Recommendations 2001). Pure and Applied Chemistry, 73(11), 1795-1818.[12]

  • American Chemical Society. (n.d.). Preparation and Submission of Manuscripts. Retrieved from [Link]

  • Twohig, M. (2014, October 27). Expanding the Analytical Toolbox: Pharmaceutical Application of Quantitative NMR. American Pharmaceutical Review. Retrieved from [Link][15]

  • Holzgrabe, U. (2010). Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. European Journal of Pharmaceutical Sciences, 39(4), 145-150.[3]

  • Pauli, G. F., Gödecke, T., Jaki, B. U., & Lankin, D. C. (2012). Quantitative ¹H NMR: development and potential of a method for natural products analysis. Journal of Natural Products, 75(4), 834-851.[4]

  • Zloh, M., & Martins, P. M. (2019). NMR spectroscopy in drug discovery and development: Evaluation of physico-chemical properties. Molecules, 24(24), 4583.[16]

  • Lee, T-B., et al. (2002). Process for preparing N-[1-(S)-ethoxycarbonyl-3-phenylpropyl]-L-alanine N-carboxyanhydride. EP1197490B1. Google Patents. Retrieved from [14]

  • Govindaraju, V., Young, K., & Maudsley, A. A. (2000). Proton NMR chemical shifts and coupling constants for brain metabolites. NMR in Biomedicine, 13(3), 129-153.
  • SpectraBase. (n.d.). L-Alanine, N-ethoxycarbonyl-, nonyl ester - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

  • Buděšínský, M., et al. (2005). A Complete Set of NMR Chemical Shifts and Spin−Spin Coupling Constants for l-Alanyl-l-alanine Zwitterion and Analysis of Its Conformational Behavior. The Journal of Physical Chemistry A, 109(41), 9422-9430.
  • PubChem. (n.d.). N-[1(S)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine. National Center for Biotechnology Information. Retrieved from [Link]

  • Hiraga, Y., Chaki, S., Uyama, Y., & Niwayama, S. (2018). 13C NMR chemical shifts of the carbonyl carbons of N-Boc-L-alanine-OMe 1b. ResearchGate. Retrieved from [Link]

  • Biological Magnetic Resonance Bank. (n.d.). BMRB entry bmse000282 - Alanine (C3H7NO2). Retrieved from [Link][6]

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Comparative

A Senior Application Scientist's Comparative Guide to ACE Inhibitor Intermediates: Focus on (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine

Introduction: The Stereochemical Imperative in ACE Inhibitor Synthesis Angiotensin-Converting Enzyme (ACE) inhibitors are a cornerstone in the management of hypertension and congestive heart failure.[1][2] Their therapeu...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Stereochemical Imperative in ACE Inhibitor Synthesis

Angiotensin-Converting Enzyme (ACE) inhibitors are a cornerstone in the management of hypertension and congestive heart failure.[1][2] Their therapeutic efficacy hinges on the precise three-dimensional arrangement of atoms, a concept known as stereochemistry. These molecules function by competitively inhibiting the ACE, preventing the conversion of angiotensin I to the potent vasoconstrictor angiotensin II.[1][3] Consequently, the synthesis of these drugs is not merely a matter of assembling atoms in the correct sequence but of achieving a specific, biologically active stereoisomeric form.

The molecular architecture of most ACE inhibitors, such as Enalapril, Ramipril, and Lisinopril, is composed of two key fragments: a proline or a proline-like heterocyclic moiety and a substituted amino acid side chain. The coupling of these fragments is a critical step, and the stereochemical integrity of the intermediates used dictates the purity and, ultimately, the potency and safety of the final Active Pharmaceutical Ingredient (API).

This guide provides an in-depth comparison of key intermediates used in the synthesis of various ACE inhibitors, with a specific focus on (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine (NEPPA) . We will dissect its synthesis, compare its performance attributes against other critical intermediates, and provide field-proven experimental protocols to empower researchers and drug development professionals in their synthetic strategy and selection.

Featured Intermediate: (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine (NEPPA)

(-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine, with CAS number 84324-12-9, is a crucial chiral building block primarily utilized in the synthesis of the potent ACE inhibitor, Ramipril.[4] Its structure incorporates the necessary stereocenters that, after coupling with the appropriate bicyclic amino acid, form the active Ramipril molecule. The correct stereochemistry—(R) at the ethoxycarbonyl-3-phenylpropyl moiety and (L) for the alanine portion—is paramount for achieving the desired pharmacological activity.

Primary Synthesis Route: Diastereoselective Reductive Amination

The most prevalent and industrially scalable method for synthesizing NEPPA and its stereoisomers is the reductive amination between ethyl 2-oxo-4-phenylbutyrate (OPBE) and L-alanine.[5][6][7] This one-pot reaction is favored for its efficiency and atom economy.[8][9] The choice of reducing agent and catalyst is critical for controlling the diastereoselectivity of the reaction, aiming to maximize the formation of the desired (R,S) diastereomer.

The general mechanism involves the initial formation of an imine or enamine intermediate between the ketone (OPBE) and the amino acid (L-alanine), which is then stereoselectively reduced. Catalytic hydrogenation over palladium on carbon (Pd/C) or Raney Nickel is a common industrial method.[6][10]

OPBE Ethyl 2-oxo-4-phenylbutyrate (OPBE) Imine Imine/Enamine Intermediate OPBE->Imine + L-Alanine (Condensation) L_Alanine L-Alanine NEPPA (-)-N-[1-(R)-Ethoxycarbonyl- 3-phenylpropyl]-L-alanine (NEPPA) Imine->NEPPA + [H] (Catalytic Hydrogenation) Diastereoselective Reduction

Caption: Synthesis of NEPPA via Reductive Amination.

Experimental Protocol: Synthesis of N-[1-(Ethoxycarbonyl)-3-phenylpropyl]-L-alanine

This protocol is a representative synthesis adapted from established literature procedures.[6][7] Researchers should optimize conditions based on their specific laboratory setup and analytical capabilities.

  • Catalyst Activation: In a suitable high-pressure reactor, suspend 10% Palladium on Carbon (Pd/C) catalyst (e.g., 5-10% w/w relative to OPBE) in a solvent such as ethanol. Activate the catalyst by stirring under a hydrogen atmosphere (e.g., 50 psi) for 30-60 minutes.

  • Reaction Mixture Preparation: In a separate vessel, dissolve L-alanine (1.0-1.2 equivalents) and ethyl 2-oxo-4-phenylbutyrate (OPBE) (1.0 equivalent) in ethanol.

  • Reductive Amination: Under a continuous flow of hydrogen, add the solution from step 2 to the activated catalyst suspension in the reactor.

  • Reaction Execution: Pressurize the reactor with hydrogen (e.g., 30-100 psi) and heat to a controlled temperature (e.g., 45-50°C). Maintain vigorous stirring to ensure efficient mass transfer.

  • Monitoring: Monitor the reaction's progress by Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the consumption of the limiting reagent (OPBE) is complete.

  • Work-up and Isolation:

    • Cool the reaction mixture to room temperature and carefully vent the hydrogen.

    • Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad with additional ethanol.

    • Combine the filtrates and concentrate under reduced pressure to obtain a crude residue.

    • Partition the residue between an organic solvent (e.g., ethyl acetate) and a basic aqueous solution (e.g., 5% NaHCO₃) to remove unreacted L-alanine and other acidic impurities.

    • Combine the aqueous layers, cool in an ice bath, and carefully acidify to a pH of ~3.5-4.5 with dilute HCl or phosphoric acid.[6][7]

    • Extract the acidified aqueous layer multiple times with ethyl acetate or chloroform.

    • Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent under vacuum to yield the product as a mixture of diastereomers.

  • Purification (if necessary): The diastereomeric mixture can often be separated by fractional crystallization to isolate the desired (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine.

Alternative ACE Inhibitor Intermediates: A Comparative Overview

To fully appreciate the synthetic utility of NEPPA, it is essential to compare it with other key intermediates used in the production of leading ACE inhibitors.

Lisinopril Intermediate: N²-[1-(S)-alkoxycarbonyl-3-phenylpropyl]-N⁶-trifluoroacetyl-L-lysine

Lisinopril is unique among many ACE inhibitors as it is not a prodrug.[1] Its synthesis often involves the coupling of a protected lysine derivative with the phenylpropyl side chain. A common intermediate is N²-[1-(S)-alkoxycarbonyl-3-phenylpropyl]-N⁶-trifluoroacetyl-L-lysine.[11]

  • Synthesis Strategy: A typical route involves the reaction of a salt of N⁶-trifluoroacetyl-L-lysine with an activated (R)-2-hydroxy-4-phenylbutyrate derivative.[11] For instance, the hydroxyl group can be converted to a good leaving group, such as a tosylate, which then undergoes nucleophilic substitution by the amino group of the protected lysine. This approach offers good stereochemical control. An alternative involves the use of N-Carboxyanhydrides (NCAs) of protected lysine, which react with L-proline to form the dipeptide backbone.[12][13]

Enalapril Intermediate: L-Alanyl-L-proline

The synthesis of Enalapril, a widely prescribed prodrug, involves the coupling of the same N-[1-(S)-ethoxycarbonyl-3-phenylpropyl] side chain with a pre-formed dipeptide, L-Alanyl-L-proline.[6][14] In this context, the dipeptide itself is the key intermediate.

  • Synthesis Strategy: The formation of L-Alanyl-L-proline is a classic peptide coupling reaction. Often, N-protected L-alanine (e.g., Boc-L-alanine) is coupled with an L-proline ester using standard peptide coupling reagents.[14] A more modern and efficient approach involves reacting an N-carboxyanhydride (NCA) of L-alanine with L-proline.[15] This method is advantageous due to its high reactivity and the generation of only CO₂ as a byproduct.[16][17]

Perindopril Intermediate: (2S,3aS,7aS)-Octahydroindole-2-carboxylic acid

Perindopril features a more complex bicyclic core, (2S,3aS,7aS)-octahydroindole-2-carboxylic acid. The synthesis of this core is a major challenge and constitutes a key intermediate.

  • Synthesis Strategy: The synthesis is a multi-step process that requires rigorous control over multiple chiral centers.[18] The final drug is typically assembled by coupling this bicyclic intermediate with N-[(S)-1-carbethoxybutyl]-L-alanine. Due to the complexity, the overall yield and efficiency are highly dependent on the successful, stereocontrolled synthesis of this core structure.

Quantitative and Qualitative Performance Comparison

The choice of an intermediate and its synthetic route in a drug development program is a multi-factorial decision. Below is a comparative analysis based on key performance indicators derived from patent literature and scientific publications.

Intermediate Target ACE Inhibitor Typical Synthesis Method Key Advantages Potential Challenges Reported Yield Range Stereoselectivity
(-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine (NEPPA) RamiprilReductive Amination[6]Convergent, one-pot reaction; good atom economy.Requires diastereomer separation; catalyst sensitivity.70-90% (for diastereomeric mixture)[19]Moderate to good; optimization of catalyst and conditions is critical.
N²-[1-(S)-alkoxycarbonyl-3-phenylpropyl]-N⁶-trifluoroacetyl-L-lysine LisinoprilNucleophilic Substitution[11]High stereochemical control from chiral precursors.Multi-step process involving protection/deprotection; use of activating agents.80-85%[11]Excellent; typically >98% stereochemical purity.
L-Alanyl-L-proline EnalaprilNCA Coupling / Standard Peptide Coupling[14][15]NCA method is highly efficient with minimal byproducts.[16]Standard coupling requires costly reagents and generates waste.>90% (NCA method)[20]Excellent; preserves chirality of starting amino acids.
(2S,3aS,7aS)-Octahydroindole-2-carboxylic acid PerindoprilAsymmetric Synthesis[18]Forms a unique and potent molecular scaffold.Complex, multi-step synthesis; challenging stereocontrol over multiple centers.Lower overall yield due to the number of steps.Highly dependent on the specific synthetic route.

Workflow for Comparative Evaluation of Intermediates

For research teams aiming to select or develop an optimal synthetic route, a structured evaluation process is crucial. The following workflow provides a self-validating system for comparing different intermediates.

Caption: Workflow for the comparative evaluation of ACE inhibitor intermediates.

Conclusion

The synthesis of ACE inhibitors is a testament to the importance of stereocontrolled organic chemistry in modern medicine. The intermediate (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine (NEPPA) stands out as a highly effective precursor for Ramipril, primarily synthesized via efficient reductive amination.

While this method is powerful, it necessitates careful control to achieve high diastereoselectivity and may require downstream purification to isolate the desired stereoisomer. In contrast, intermediates for drugs like Lisinopril may involve more steps but can offer superior stereochemical control from the outset. Routes employing N-Carboxyanhydrides, as seen in Enalapril intermediate synthesis, represent a greener and highly efficient alternative to traditional peptide coupling.

Ultimately, the choice of an intermediate is not absolute but is guided by the specific objectives of the development program. Factors such as the complexity of the target molecule, desired stereopurity, scalability, cost, and environmental impact must all be weighed. This guide provides the foundational data and experimental frameworks to assist researchers in making these critical, data-driven decisions, paving the way for more efficient and robust manufacturing processes for this vital class of therapeutics.

References

  • Application Notes and Protocols for Solid-Phase Peptide Synthesis (SPPS) with N-Carboxyanhydrides (NCAs). Benchchem.
  • The use of N-urethane-protected N-carboxyanhydrides (UNCAs) in amino acid and peptide synthesis. PubMed.
  • WO2010049401A1 - Method for the synthesis of a ramipril intermediate. Google Patents.
  • Accelerated Polypeptide Synthesis via N‐Carboxyanhydride Ring Opening Polymerization in Continuous Flow. Minerva Access.
  • WO2009112437A1 - Peptide synthesis method using n-carboxyanhydride (unca). Google Patents.
  • Method for preparing lisinopril intermediate. Eureka | Patsnap.
  • CN104817486A - Ramipril intermediate synthesis method. Google Patents.
  • Ramipril (Ref: HOE-498). AERU - University of Hertfordshire.
  • CN102617704B - Method for preparing lisinopril intermediate. Google Patents.
  • CN105777611A - Synthetic method for preparing ramipril key intermediate from serine. Google Patents.
  • Synthesis and Characterization of Compounds Related to Lisinopril. PMC - NIH.
  • Controlled Solid Phase Peptide Bond Formation Using N-Carboxyanhydrides and PEG Resins in Water. ACS Sustainable Chemistry & Engineering.
  • Process for the production of alkoxycarbonylpeptides intermediates in the synthesis of the lisinopril. European Patent Office.
  • CN113845490A - Preparation method of lisinopril intermediate. Google Patents.
  • Synthesis and ACE Inhibitory Activity of the Stereoisomers of Perindopril (S 9490) and Perindoprilate (S 9780). PubMed.
  • The Synthesis and Purification of Enalaprilat: A Technical Guide for Laboratory Applications. Benchchem.
  • Enalapril synthesis. ChemicalBook.
  • CN114249795A - Preparation method of enalapril maleate and intermediate thereof. Google Patents.
  • Synthesis of [R and S]-N-(1-Ethoxycarbonyl-3-Phenylpropyl)-L-Alanine. PrepChem.com.
  • Angiotensin-Converting Enzyme Inhibitors: A Comparative Review. Rutgers University.
  • N-[(S)-(+)-1-(Ethoxycarbonyl)-3-phenylpropyl]-L-alanine. ChemicalBook.
  • CN1224004A - Process for preparing enalaprol maleate. Google Patents.
  • Reductive amination. Wikipedia.
  • Reductive Amination. ACS GCI Pharmaceutical Roundtable.
  • Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. JOCPR.
  • From kinetics to dynamics: are there differences between ACE inhibitors? European Heart Journal.
  • (-)-N-[1-(R)-Ethoxycarbonxyl-3-phenylpropyl]-L-alanine. ChemicalBook.
  • Angiotensin-Converting Enzyme Inhibitors. American Heart Association Journals.
  • EP0215335B1 - Process for preparing n-/1(s)-ethoxycarbonyl-3-phenylpropyl/-l-alanyl-l-proline. Google Patents.

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Validation

A Comparative Guide to Chiral Stationary Phases for the HPLC Analysis of (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine (Enalapril)

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical analysis, the stereoselective separation of chiral compounds is of paramount importance. Enalapril, an angiotensin-conver...

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Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical analysis, the stereoselective separation of chiral compounds is of paramount importance. Enalapril, an angiotensin-converting enzyme (ACE) inhibitor widely prescribed for the treatment of hypertension and heart failure, possesses three chiral centers, leading to the possibility of multiple stereoisomers. The therapeutic efficacy of Enalapril is primarily attributed to the S,S,S-isomer, making the accurate determination of its enantiomeric purity a critical aspect of quality control and drug development. High-Performance Liquid Chromatography (HPLC) employing Chiral Stationary Phases (CSPs) is the preeminent technique for such separations.[1]

This guide provides an in-depth comparison of the performance of three major classes of CSPs for the chiral analysis of Enalapril: polysaccharide-based, Pirkle-type, and macrocyclic glycopeptide phases. The discussion is grounded in the fundamental principles of chiral recognition and supported by available experimental insights to aid in the selection of the most appropriate stationary phase for your analytical needs.

The Foundation of Chiral Recognition

The separation of enantiomers on a chiral stationary phase is predicated on the formation of transient diastereomeric complexes between the chiral selector of the CSP and the enantiomers of the analyte. The differing stability of these complexes results in different retention times on the chromatographic column, enabling their separation. For effective chiral recognition, a minimum of three points of interaction between the chiral selector and the analyte are necessary, with at least one of these interactions being stereochemically dependent. These interactions can include hydrogen bonding, π-π interactions, dipole-dipole interactions, steric hindrance, and inclusion complexation.[2]

Polysaccharide-Based Chiral Stationary Phases

Polysaccharide-based CSPs, particularly those derived from cellulose and amylose, are the most widely used and versatile columns for chiral separations in HPLC.[3][4] The chiral selectors are typically derivatives of these polysaccharides, such as carbamates and esters, which are coated or immobilized onto a silica support.[4]

Mechanism of Chiral Recognition: The chiral recognition mechanism of polysaccharide-based CSPs is complex and not fully elucidated but is believed to involve a combination of interactions. The helical structure of the polysaccharide polymer creates chiral grooves or cavities where the analyte can bind.[4] The separation is influenced by hydrogen bonding, dipole-dipole interactions, and steric fit within these chiral cavities.[4]

Performance for Enalapril Analysis: Polysaccharide-based CSPs are well-suited for the separation of a broad range of chiral compounds, including those with aromatic groups and hydrogen bonding moieties like Enalapril. The presence of ester and amide functionalities in Enalapril allows for multiple points of interaction with the carbamate derivatives on the polysaccharide backbone. These CSPs are known for their robustness and wide applicability in both normal-phase and reversed-phase modes.[3] For instance, cellulose tris(3,5-dimethylphenylcarbamate) is a commonly used chiral selector that has demonstrated success in resolving a variety of pharmaceutical compounds.

Pirkle-Type Chiral Stationary Phases

Developed by William H. Pirkle, these CSPs, also known as brush-type phases, consist of small chiral molecules covalently bonded to a silica support.[5] A common example is the Whelk-O 1 column, which features a 1-(3,5-dinitrobenzamido)-1,2,3,4-tetrahydrophenanthrene chiral selector.

Mechanism of Chiral Recognition: Pirkle-type CSPs operate on the principle of π-π interactions, hydrogen bonding, and dipole-dipole interactions.[2] The chiral selector typically contains a π-electron deficient aromatic ring (π-acceptor) and/or a π-electron rich aromatic system (π-donor), along with sites for hydrogen bonding. For a compound like Enalapril, which contains a phenyl group (a potential π-donor), the π-acceptor regions of a Pirkle-type CSP can form charge-transfer complexes, contributing to chiral recognition. The amide and carboxyl groups in Enalapril can also participate in hydrogen bonding with the stationary phase.

Performance for Enalapril Analysis: Pirkle-type columns are known for their high efficiency and excellent durability due to the covalent bonding of the chiral selector.[6] They are often used in normal-phase chromatography, which can provide high selectivity for many chiral separations.[7] The rational design of these phases allows for a more predictable interaction with analytes based on their functional groups.

Macrocyclic Glycopeptide Chiral Stationary Phases

Macrocyclic glycopeptides, such as vancomycin and teicoplanin, are a class of antibiotics that possess a complex, basket-like structure with multiple chiral centers.[8] When bonded to silica, they serve as highly effective chiral selectors.

Mechanism of Chiral Recognition: The chiral recognition mechanism of macrocyclic glycopeptide CSPs is multimodal, involving a combination of interactions.[8] The cup-shaped cavity of the glycopeptide can include parts of the analyte molecule (inclusion complexation), while the peptide and carbohydrate components of the selector offer sites for hydrogen bonding, dipole-dipole, and ionic interactions.[8][9] The amphoteric nature of these selectors allows for their use in reversed-phase, normal-phase, and polar organic modes.[9]

Performance for Enalapril Analysis: Given the presence of both acidic (carboxylic acid) and basic (secondary amine) functional groups, as well as aromatic and polar moieties in Enalapril, macrocyclic glycopeptide CSPs offer a high potential for successful chiral separation. The multiple interaction sites on these phases can provide the necessary three-point interactions for robust chiral recognition. Teicoplanin-based CSPs, for instance, have shown excellent enantioselectivity for a wide range of amino acids and related compounds.[9]

Comparative Performance Summary

Chiral Stationary Phase TypePrimary Chiral Recognition Mechanism(s)Typical Chromatographic ModesAdvantagesPotential for Enalapril Separation
Polysaccharide-Based Steric fit in chiral grooves, H-bonding, dipole-dipole interactions[4]Normal Phase, Reversed Phase, Polar Organic[4]Broad applicability, high success rate, robust[3]High: The presence of aromatic rings, ester, and amide groups in Enalapril provides multiple points for interaction.
Pirkle-Type π-π interactions, H-bonding, dipole-dipole interactions[2]Normal Phase, Reversed Phase[6]High efficiency, durability, predictable interactions[6]Good: The phenyl group can engage in π-π stacking, while other functional groups can form hydrogen bonds.
Macrocyclic Glycopeptide Inclusion complexation, H-bonding, ionic interactions, dipole-dipole[8][9]Reversed Phase, Polar Ionic, Normal Phase, Polar Organic[10]Multimodal, separates a wide range of compounds, especially those with ionizable groups[9]Excellent: The combination of acidic and basic groups in Enalapril makes it an ideal candidate for the multimodal interaction capabilities of these CSPs.

Experimental Protocol: A Representative Chiral HPLC Method

The following is a detailed, step-by-step methodology for a typical chiral HPLC analysis of Enalapril, based on common practices for polysaccharide-based CSPs in reversed-phase mode. This protocol should be considered a starting point for method development and optimization.

1. Instrumentation and Materials

  • HPLC system with a UV detector

  • Chiral stationary phase: Cellulose tris(3,5-dimethylphenylcarbamate) coated on silica gel (e.g., Chiralcel® OD-H), 250 mm x 4.6 mm, 5 µm

  • Mobile Phase: Acetonitrile/Water/Trifluoroacetic acid (TFA)

  • Enalapril reference standard and sample solutions

2. Chromatographic Conditions

  • Mobile Phase: A typical starting condition could be Acetonitrile:Water with 0.1% TFA (e.g., 40:60 v/v). The organic modifier percentage can be adjusted to optimize retention and resolution.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection Wavelength: 215 nm

  • Injection Volume: 10 µL

3. Sample Preparation

  • Prepare a stock solution of Enalapril reference standard in the mobile phase at a concentration of 1 mg/mL.

  • Prepare working standard solutions by diluting the stock solution with the mobile phase to appropriate concentrations (e.g., 0.1 mg/mL).

  • Prepare sample solutions by dissolving the Enalapril sample in the mobile phase to a similar concentration as the working standard.

  • Filter all solutions through a 0.45 µm syringe filter before injection.

4. Analysis Procedure

  • Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

  • Inject a blank (mobile phase) to ensure the system is clean.

  • Inject the standard solution to determine the retention times and resolution of the enantiomers.

  • Inject the sample solution to determine the enantiomeric purity.

  • Perform replicate injections of the standard and sample to ensure reproducibility.

5. Data Analysis

  • Identify the peaks corresponding to the Enalapril enantiomers based on the retention times obtained from the standard injection.

  • Calculate the resolution (Rs) between the enantiomeric peaks using the formula: Rs = 2(t₂ - t₁)/(w₁ + w₂), where t₁ and t₂ are the retention times and w₁ and w₂ are the peak widths at the base. A resolution of >1.5 is generally considered baseline separation.

  • Determine the enantiomeric purity of the sample by calculating the peak area percentage of the desired enantiomer relative to the total peak area of all enantiomers.

Visualizing the Workflow and Mechanisms

To better understand the experimental process and the underlying principles of chiral separation, the following diagrams are provided.

G cluster_prep Sample & Mobile Phase Preparation cluster_hplc HPLC Analysis cluster_data Data Analysis prep_standard Prepare Enalapril Standard Solution filter Filter all solutions (0.45 µm) prep_standard->filter prep_sample Prepare Enalapril Sample Solution prep_sample->filter prep_mobile Prepare Mobile Phase equilibrate Equilibrate Column filter->equilibrate inject Inject Sample equilibrate->inject separate Chromatographic Separation inject->separate detect UV Detection (215 nm) separate->detect integrate Integrate Peak Areas detect->integrate calculate_res Calculate Resolution integrate->calculate_res calculate_purity Determine Enantiomeric Purity integrate->calculate_purity

Caption: Experimental workflow for the chiral HPLC analysis of Enalapril.

G cluster_polysaccharide Polysaccharide-Based CSP cluster_pirkle Pirkle-Type CSP cluster_macrocyclic Macrocyclic Glycopeptide CSP p_mech Steric Fit in Chiral Grooves p_int1 Hydrogen Bonding p_mech->p_int1 p_int2 Dipole-Dipole p_mech->p_int2 pi_mech π-π Interactions pi_int1 Hydrogen Bonding pi_mech->pi_int1 pi_int2 Dipole-Dipole pi_mech->pi_int2 m_mech Inclusion Complexation m_int1 Hydrogen Bonding m_mech->m_int1 m_int2 Ionic Interactions m_mech->m_int2 Enalapril Enalapril (Analyte) Enalapril->p_mech interacts via Enalapril->pi_mech interacts via Enalapril->m_mech interacts via

Caption: Chiral recognition mechanisms for different CSPs with Enalapril.

Conclusion

The selection of a chiral stationary phase for the HPLC analysis of Enalapril requires a careful consideration of the analyte's structure and the specific goals of the analysis. Polysaccharide-based CSPs offer broad applicability and a high probability of success. Pirkle-type phases provide high efficiency and robustness, particularly in normal-phase mode. Macrocyclic glycopeptide CSPs, with their multimodal interaction capabilities, are exceptionally well-suited for a complex molecule like Enalapril that possesses multiple functional groups.

For initial method development, a screening approach using columns from each of these classes is recommended to identify the optimal stationary phase and mobile phase conditions for achieving the desired resolution and analysis time. The insights and protocols provided in this guide serve as a foundational resource for researchers, scientists, and drug development professionals in their pursuit of accurate and reliable chiral separations of Enalapril.

References

  • Zhao, H., Ababat, M., Leeman, K., & Tucker, J. (2024). Chiral Method Development Using Polysaccharide-Based Chiral Stationary Phase (CSP) and Investigation of Chiral Column Degradation and Regeneration. American Journal of Analytical Chemistry, 15, 395-406.
  • Yashima, E. (2001). Polysaccharide-based chiral stationary phases for high-performance liquid chromatographic enantioseparation.
  • Supelco. (n.d.).
  • Peter, A., Torok, G., & Armstrong, D. W. (2003). Macrocyclic glycopeptide-based chiral stationary phases in high-performance liquid chromatography.
  • Ilisz, I., Aranyi, A., & Pataj, Z. (2020). Macrocyclic glycopeptide-based chiral selectors for enantioseparation in sub/supercritical fluid chromatography. Journal of Pharmaceutical and Biomedical Analysis, 191, 113596.
  • De Klerck, K., Mangelings, D., & Vander Heyden, Y. (2012). Multimodal high-performance liquid chromatographic screening of polysaccharide-based chiral stationary phases.
  • Ribeiro, A. R., & Tiritan, M. E. (2016). Chiral method development strategies for HPLC using macrocyclic glycopeptide-based stationary phases. Journal of Pharmaceutical and Biomedical Analysis, 130, 144-157.
  • Matarashvili, I., & Chankvetadze, B. (2013). Study of the cis-trans isomerization of enalapril by reversed-phase liquid chromatography.
  • Aturki, Z., D'Orazio, G., & Fanali, S. (2019).
  • Ilisz, I., Berkecz, R., & Forgacs, E. (2007). Enantioselective liquid chromatographic separations using macrocyclic glycopeptide-based chiral selectors.
  • Cavazzini, A., et al. (2017).
  • Kannappan, V. (2022). Polysaccharide-based CSPs. Chiralpedia.
  • Catani, M., et al. (2023). Recent advances in chiral stationary phases for liquid chromatography and their application to the separation of bioactive molecules. Journal of Pharmaceutical and Biomedical Analysis, 235, 115655.
  • BenchChem. (2025).
  • American Pharmaceutical Review. (2025). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development.
  • Layton, S. E. (2004). Comparison of various chiral stationary phases for the chromatographic separation of chiral pharmaceuticals. University of North Carolina Wilmington.
  • Welch, C. J., & Biba, M. (2011). Screening of Pirkle-type chiral stationary phases for HPLC enantioseparations. Methods in Molecular Biology, 728, 229-237.
  • El-Gindy, A., Emara, S., & Mostafa, A. (2020). Validated LC-MS/MS method for the simultaneous determination of enalapril maleate, nitrendipine, hydrochlorothiazide, and their major metabolites in human plasma.
  • Horyn, V., et al. (2025). Development of HPLC method for the determination of enalapril in tablets using salts of chaotropic anions. Current issues in pharmacy and medicine.

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Comparative

Validation of quantitative analysis methods for (-)-N-[1-(R)-Ethoxycarbonxyl-3-phenylpropyl]-L-alanine

Validation Guide: Quantitative Analysis Methods for (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine Executive Summary The synthesis of ACE inhibitors, notably Enalapril and Ramipril, depends heavily on the high-pur...

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Author: BenchChem Technical Support Team. Date: March 2026

Validation Guide: Quantitative Analysis Methods for (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine

Executive Summary

The synthesis of ACE inhibitors, notably Enalapril and Ramipril, depends heavily on the high-purity chiral intermediate N-[1-(S)-ethoxycarbonyl-3-phenylpropyl]-L-alanine (ECPPA)[1]. The presence of its diastereomer, (-)-N-[1-(R)-Ethoxycarbonyl-3-phenylpropyl]-L-alanine (the (R)-isomer), is a critical quality attribute (CQA) that must be strictly controlled. If this (R)-isomer propagates through the synthetic pathway, it reacts with L-proline derivatives to form (R,S,S)-Enalapril, categorized pharmacopeially as Enalapril EP Impurity A[2][3]. This guide objectively compares analytical modalities for quantifying this chiral impurity and provides a field-proven, self-validating protocol for its routine analysis[4].

Modality Comparison: Chiral HPLC-UV vs. LC-MS/MS

Selecting the appropriate analytical method requires balancing sensitivity, specificity, and operational throughput[5]. Table 1 compares the performance of Chiral High-Performance Liquid Chromatography (HPLC-UV) against Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the quantification of the (R)-isomer impurity.

Table 1: Performance Comparison of Analytical Methods for (R)-Isomer Quantification

ParameterChiral HPLC-UV (Polysaccharide CSP)LC-MS/MS (MRM Mode)
Mechanism of Separation Steric fit in chiral cavitiesChiral chromatography + m/z filtering
Limit of Detection (LOD) 0.02% (approx. 0.2 µg/mL)0.001% (approx. 0.01 µg/mL)
Limit of Quantitation (LOQ) 0.05% (approx. 0.5 µg/mL)0.005% (approx. 0.05 µg/mL)
Linearity Range LOQ to 150% of spec limitLOQ to 200% of spec limit
Matrix Interference Moderate (requires baseline resolution)Low (high specificity via MRM transitions)
Cost & Throughput Highly cost-effective, routine QCHigh capital cost, specialized operation
Optimal Use Case Routine API release testingTrace-level genotoxic/chiral profiling

Mechanistic Causality & Method Selection: While LC-MS/MS provides unmatched sensitivity for trace-level impurities, Chiral HPLC-UV is the optimal, cost-effective choice for routine batch release of ECPPA. The separation mechanism in Chiral HPLC relies on a derivatized polysaccharide chiral stationary phase (CSP), such as amylose tris(3,5-dimethylphenylcarbamate). Enantiomeric and diastereomeric discrimination occurs via hydrogen bonding between the CSP's carbamate linkages and the analyte's secondary amine/carboxylic acid, supplemented by steric inclusion of the phenylpropyl group.

Because the (R)-isomer is zwitterionic, the mobile phase must include an acidic modifier (e.g., 0.1% Trifluoroacetic acid) to suppress carboxylic acid ionization. This chemical adjustment prevents peak tailing, ensuring highly reproducible, quantifiable peaks[6].

Synthetic Propagation Pathway

Understanding the chemical fate of the (R)-isomer is essential for justifying analytical specification limits. If not purged, the impurity carries over directly into the final Active Pharmaceutical Ingredient (API).

ImpurityPathway S_ECPPA N-[1-(S)-Ethoxycarbonyl...] (Desired Intermediate) Enalapril (S,S,S)-Enalapril (Active API) S_ECPPA->Enalapril + L-Proline R_ECPPA (-)-N-[1-(R)-Ethoxycarbonyl...] (Chiral Impurity) Impurity_A (R,S,S)-Enalapril (EP Impurity A) R_ECPPA->Impurity_A + L-Proline L_Proline L-Proline (Coupling Agent) L_Proline->Enalapril L_Proline->Impurity_A

Fig 1. Propagation of the (R)-isomer intermediate into Enalapril EP Impurity A during synthesis.

Step-by-Step Validation Protocol (Chiral HPLC-UV)

To comply with ICH Q2(R2) guidelines, the following protocol establishes a self-validating analytical system. Every sequence is designed to verify its own suitability before sample quantification.

Step 1: System Suitability Testing (SST) – The Self-Validating Core

  • Procedure: Inject a resolution standard containing 0.5% (R)-isomer and 99.5% (S)-isomer.

  • Causality: This step proves the column's chiral recognition capabilities have not degraded. The critical metric is the resolution factor ( ). The system is only validated for the run if , ensuring baseline separation so the massive (S)-isomer peak does not erroneously integrate into the trace (R)-isomer peak.

Step 2: Specificity via Forced Degradation

  • Procedure: Subject the pure (S)-isomer to thermal (80°C for 48h), acidic (1N HCl), and oxidative (3% ) stress. Inject the stressed samples alongside the (R)-isomer standard.

  • Causality: Validates that downstream degradates (e.g., diketopiperazine derivatives or Enalaprilat diacids) do not co-elute with the (R)-isomer[4]. A diode-array detector (DAD) is utilized to confirm that the peak purity angle of the (R)-isomer is less than the purity threshold.

Step 3: Linearity and Sensitivity (LOD/LOQ)

  • Procedure: Prepare calibration standards of the (R)-isomer at concentrations representing LOQ, 50%, 100%, 120%, and 150% of the specification limit (typically 0.15% w/w).

  • Causality: Establishes that the UV detector response is directly proportional to the impurity concentration. The Limit of Quantitation (LOQ) is established at a Signal-to-Noise (S/N) ratio of 10:1, ensuring reliable integration at the lower bounds of the specification. Acceptance criteria require .

Step 4: Accuracy (Matrix Spike Recovery)

  • Procedure: Spike the pure (S)-isomer matrix with the (R)-isomer at 50%, 100%, and 150% of the specification limit in triplicate.

  • Causality: Confirms that the high concentration of the (S)-isomer API does not cause ion suppression or UV signal quenching of the trace impurity. The method is deemed accurate if recovery falls strictly within the 90.0% to 110.0% range.

Validation Workflow Visualization

The sequential logic of the ICH Q2(R2) validation process ensures that foundational parameters (like specificity) are proven before quantitative parameters (like accuracy) are tested.

ValidationWorkflow Start Method Optimization (Mobile Phase & CSP Selection) SST System Suitability (Rs > 2.0) Start->SST Specificity Specificity (Peak Purity & Forced Degradation) SST->Specificity Sens Sensitivity (LOD/LOQ Determination) Specificity->Sens LinAcc Linearity & Accuracy (Spike Recovery 90-110%) Sens->LinAcc Robust Robustness (Flow rate, Temp variations) LinAcc->Robust Valid Validated Method for Routine QC Release Robust->Valid

Fig 2. Sequential ICH Q2(R2) validation workflow for chiral impurity quantification.

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